4-Epioxytetracycline

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 4-Epioxytetracycline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Epioxytetracycline, an important epimer and degradation product of the broad-spectrum antibiotic, Oxytetracycline (B609801). The document details its synthesis through epimerization, robust characterization methodologies, and relevant biochemical pathways. Quantitative data is presented in structured tables for clarity, and experimental protocols are meticulously outlined. Visual diagrams generated using Graphviz are included to illustrate key processes.

Introduction

4-Epioxytetracycline is the C4-epimer of Oxytetracycline, a member of the tetracycline (B611298) class of antibiotics. The epimerization at the fourth carbon atom, which bears the dimethylamino group, leads to a significant reduction in antibacterial activity.[1] This transformation is a critical consideration in the manufacturing, storage, and therapeutic use of Oxytetracycline, as the presence of the 4-epimer can affect the potency and overall quality of the drug product. The reversible nature of this epimerization, influenced by pH, necessitates precise analytical methods for its monitoring.[2] This guide serves as a technical resource for professionals engaged in the study and development of tetracycline-based pharmaceuticals.

Synthesis of 4-Epioxytetracycline via Epimerization

The synthesis of 4-Epioxytetracycline is primarily achieved through the controlled epimerization of its parent compound, Oxytetracycline. This process is a reversible chemical reaction that is highly dependent on the pH of the solution.

The epimerization of Oxytetracycline to 4-Epioxytetracycline is favored under acidic to neutral conditions, typically within a pH range of 2 to 6.[2] At equilibrium, a mixture of both epimers will be present. The process can be intentionally induced to produce 4-Epioxytetracycline for research and as a reference standard.

Epimerization process workflow.

Characterization Methodologies

Accurate characterization of 4-Epioxytetracycline is crucial for quality control and research purposes. The following are the primary analytical techniques employed.

HPLC is a widely used technique for the separation and quantification of 4-Epioxytetracycline from Oxytetracycline.

• Standard Preparation: Prepare stock solutions of Oxytetracycline and 4-Epioxytetracycline standards (100 µg/mL) in water and store at -20°C. Working standards are prepared by diluting the stock solutions to the desired concentrations (e.g., 0.5 µg/mL).

• Chromatographic System: Utilize an HPLC system equipped with a photodiode array detector (PDAD).

• Column: An Inertsil WP300 C4 column (5 µm, 4.6 × 150 mm) is recommended for optimal separation.

• Mobile Phase: An isocratic mobile phase consisting of 7.5 mmol/L tetrabutylphosphonium (B1682233) (TBP) solution is used.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 55°C

  • Injection Volume: 10–20 µL

  • Detection Wavelengths: 360 nm for Oxytetracycline and 364 nm for 4-Epioxytetracycline.

• Data Analysis: Identify and quantify the peaks based on their retention times and peak areas in comparison to the prepared standards.

LC-MS/MS offers high sensitivity and selectivity for the detection and quantification of 4-Epioxytetracycline, especially in complex matrices.

• Sample Preparation (for tissue samples):

  • Homogenize the tissue sample.

  • Perform a liquid extraction using a sodium succinate (B1194679) solution (pH 4.0).[3]

  • Remove proteins by adding trichloroacetic acid, followed by filtration.[3]

  • Conduct a solid-phase extraction (SPE) clean-up using an HLB polymeric reversed-phase column.[3]

• Chromatographic System: An LC system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Column: A PLRP-S polymeric reversed-phase column is suitable for separation.[3]

• Mobile Phase: A gradient elution using:

  • Mobile Phase A: 0.001 M oxalic acid, 0.5% (v/v) formic acid, and 3% (v/v) tetrahydrofuran (B95107) in water.[3]

  • Mobile Phase B: Tetrahydrofuran.[3]

• Chromatographic Conditions:

  • Column Temperature: 60°C.[3]

• Mass Spectrometry Detection: Operate the mass spectrometer in positive ESI mode. Monitor the specific precursor and product ion transitions for Oxytetracycline and 4-Epioxytetracycline.

NMR spectroscopy, particularly 13C NMR, is a powerful tool for the structural elucidation and differentiation of tetracycline isomers.

• Sample Preparation: Dissolve a pure sample of 4-Epioxytetracycline in a suitable deuterated solvent, such as DMSO-d6 or D2O.[4]

• Instrument: A high-field NMR spectrometer.

• Data Acquisition: Acquire proton-decoupled 13C NMR spectra. Techniques like INEPT (Insensitive Nuclei Enhanced by Polarization Transfer) can be employed to enhance signal sensitivity.[4]

• Spectral Analysis: Compare the chemical shifts of the carbon atoms in the 4-Epioxytetracycline spectrum with those of Oxytetracycline. The change in stereochemistry at the C4 position will induce noticeable shifts in the resonances of the surrounding carbon atoms, allowing for unambiguous identification.

Quantitative Data

The following tables summarize key quantitative data for the characterization of 4-Epioxytetracycline.

Table 1: HPLC Performance Data

Parameter	Value	Reference
Retention Time (4-eOTC)	3.2 min
Retention Time (OTC)	4.0 min
Detection Limit (4-eOTC)	0.009 µg/mL

| Detection Limit (OTC) | 0.007 µg/mL | |

Table 2: Mass Spectrometry Data (Positive ESI)

Compound	Precursor Ion (m/z)	Major Fragment Ions (m/z)	Reference
Oxytetracycline	461.1555	443, 426	[5]

| 4-Epioxytetracycline | 461.1555 | 444, 443, 426 |[5][6] |

Mechanism of Action and Biological Activity

The primary mechanism of action of Oxytetracycline involves the inhibition of bacterial protein synthesis. It achieves this by binding to the 30S ribosomal subunit, which in turn prevents the association of aminoacyl-tRNA with the ribosomal A site.[1]

Mechanism of action of Oxytetracycline.

4-Epioxytetracycline exhibits significantly reduced antibacterial potency, estimated to be only about 5% of that of Oxytetracycline against S. aureus.[1] While it may compete with Oxytetracycline for penetration through the bacterial cell membrane, it does not effectively inhibit protein synthesis.[1][7]

Conclusion

This technical guide has provided a detailed overview of the synthesis and characterization of 4-Epioxytetracycline. The epimerization from Oxytetracycline is a key process influencing the quality of the active pharmaceutical ingredient. The analytical methodologies detailed herein, including HPLC, LC-MS/MS, and NMR, are essential for the accurate identification and quantification of this epimer. The provided protocols and data serve as a valuable resource for researchers and professionals in the pharmaceutical sciences, ensuring the development of safe and effective tetracycline-based therapies.

References

• 1. toku-e.com [toku-e.com]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative analysis of oxytetracycline and its 4-epimer in calf tissues by high-performance liquid chromatography combined with positive electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Application of 13C nuclear magnetic resonance spectroscopy to the analysis and structural investigation of tetracycline antibiotics and their common impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 4-epi-Oxytetracycline - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 4-Epioxytetracycline | 14206-58-7 [chemicalbook.com]

Formation of 4-Epioxytetracycline Under Acidic Conditions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetracycline (B611298) antibiotics, a cornerstone in antibacterial therapy, are susceptible to degradation under various environmental conditions, including acidic pH. A primary degradation pathway involves the formation of the 4-epimer of the parent tetracycline, such as 4-epioxytetracycline from oxytetracycline (B609801). This epimerization at the C-4 position of the dimethylamino group leads to a significant reduction or loss of antibacterial activity. Concurrently, under acidic conditions, tetracyclines can undergo dehydration to form anhydrotetracyclines, which are not only inactive but can also be toxic. Understanding the kinetics and mechanisms of these transformations is crucial for drug formulation, stability studies, and ensuring the safety and efficacy of tetracycline-based pharmaceuticals. This technical guide provides an in-depth overview of the formation of 4-epioxytetracycline under acidic conditions, summarizing key quantitative data, detailing experimental protocols for its analysis, and visualizing the underlying chemical pathways and influencing factors.

Introduction

Tetracyclines are a class of broad-spectrum antibiotics characterized by a linear fused tetracyclic nucleus. Their chemical instability, particularly in solution, presents a significant challenge in the development and quality control of pharmaceutical formulations. In acidic environments (pH below 3), tetracyclines undergo two primary degradation reactions: a reversible epimerization at the C-4 carbon and an irreversible dehydration.

The epimerization at C-4 results in the formation of 4-epitetracyclines. For instance, tetracycline epimerizes to 4-epitetracycline, and oxytetracycline epimerizes to 4-epioxytetracycline. This stereochemical inversion at the dimethylamino group attachment point drastically reduces the antibiotic's ability to bind to the bacterial ribosome, thereby diminishing its therapeutic efficacy.

Simultaneously, the acidic conditions catalyze the elimination of a hydroxyl group at the C-6 position, leading to the formation of anhydrotetracyclines. These compounds lack antibacterial activity and have been associated with adverse effects, such as Fanconi syndrome. The interplay between epimerization and dehydration is a critical aspect of tetracycline degradation chemistry.

This guide will focus on the formation of 4-epioxytetracycline, using tetracycline as a model compound to discuss the broader class of 4-epitetracyclines, under acidic conditions. We will delve into the reaction kinetics, present quantitative data from key studies, provide detailed experimental protocols for monitoring these transformations, and offer visual representations of the processes involved.

Chemical Mechanism and Kinetics

The degradation of tetracycline in acidic solution is a complex process involving parallel and reversible reactions. The primary pathways are the reversible epimerization to 4-epitetracycline and the irreversible dehydration to anhydrotetracycline (B590944). 4-Epitetracycline can also undergo dehydration to form 4-epianhydrotetracycline (B1505794).

The epimerization of tetracycline to 4-epitetracycline is a reversible, first-order reaction.[1] Similarly, the dehydration of both tetracycline and 4-epitetracycline to their respective anhydro forms are first-order processes.[1] The overall reaction network can be depicted as follows:

Figure 1: Degradation pathway of tetracycline in acidic solution.

Quantitative Data

The kinetics of these concomitant reactions have been studied, and the rate constants provide a quantitative understanding of the degradation process. The following tables summarize the rate constants and activation energies for the degradation of tetracycline in a pH 1.5 phosphate (B84403) solution at various temperatures, as determined by Yuen and Sokoloski (1977).[1]

Table 1: Rate Constants for the Degradation of Tetracycline at pH 1.5 [1]

Temperature (°C)	k1 (T → ET) (x 10⁻³ min⁻¹)	k⁻¹ (ET → T) (x 10⁻³ min⁻¹)	k2 (AT → EAT) (x 10⁻³ min⁻¹)	k⁻² (EAT → AT) (x 10⁻³ min⁻¹)	k3 (T → AT) (x 10⁻⁵ min⁻¹)	k4 (ET → EAT) (x 10⁻⁵ min⁻¹)
40	1.17	0.83	2.17	1.50	1.33	2.00
50	3.17	2.17	6.17	4.17	4.67	6.67
60	8.33	5.50	16.67	11.67	15.00	21.67
70	20.00	13.33	41.67	28.33	46.67	66.67

Where T = Tetracycline, ET = 4-Epitetracycline, AT = Anhydrotetracycline, EAT = 4-Epianhydrotetracycline.

Table 2: Activation Energies for the Degradation of Tetracycline at pH 1.5 [1]

Reaction	Activation Energy (kcal/mole)
Tetracycline → 4-Epitetracycline (k1)	22
4-Epitetracycline → Tetracycline (k⁻¹)	22
Anhydrotetracycline → 4-Epianhydrotetracycline (k2)	24
4-Epianhydrotetracycline → Anhydrotetracycline (k⁻²)	24
Tetracycline → Anhydrotetracycline (k3)	27
4-Epitetracycline → 4-Epianhydrotetracycline (k4)	27

These data highlight that the epimerization reactions (k1, k⁻¹, k2, k⁻²) are significantly faster than the dehydration reactions (k3, k4) at lower temperatures. However, the rate of dehydration increases more rapidly with temperature due to its higher activation energy.

Experimental Protocols

The separation and quantification of tetracycline and its degradation products, including 4-epioxytetracycline, are typically performed using High-Performance Liquid Chromatography (HPLC). The following is a detailed methodology adapted from various validated methods for the analysis of tetracycline and its related compounds.[2][3]

Preparation of Solutions

• Mobile Phase A: Prepare a 0.2 M phosphate buffer and adjust the pH to 2.2 with phosphoric acid.

• Mobile Phase B: Acetonitrile (B52724) (HPLC grade).

• Diluent: 0.1% Phosphoric acid in water.

• Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of tetracycline hydrochloride reference standard in the diluent to obtain a known concentration (e.g., 1 mg/mL).

• Sample Solution: Prepare the sample containing tetracycline in the diluent to achieve a final concentration within the linear range of the assay (e.g., 0.1 mg/mL).

Chromatographic Conditions

• Instrument: A high-performance liquid chromatograph equipped with a UV detector.

• Column: A microparticulate phenyl column (e.g., 300 mm x 3.9 mm, 10 µm) or a C18 column (e.g., 150 mm x 4.6 mm, 3 µm).[2][3]

• Mobile Phase: A step or gradient elution can be used. For a step gradient with a phenyl column, start with 12% acetonitrile in 0.2 M phosphate buffer (pH 2.2) and step up to 22% acetonitrile.[2] For a gradient elution with a C18 column, a gradient of 0.1% phosphoric acid and acetonitrile can be employed.[3]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.[3]

• Injection Volume: 20 µL.

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 30 °C).

• Autosampler Temperature: 4 °C to minimize degradation in the sample vial.[3]

Procedure

• Equilibrate the column with the initial mobile phase composition for at least 30 minutes.

• Inject the standard solution multiple times to ensure system suitability (e.g., check for reproducibility of retention times and peak areas).

• Inject the sample solution.

• Identify the peaks of tetracycline, 4-epitetracycline, anhydrotetracycline, and 4-epianhydrotetracycline based on their retention times compared to reference standards.

• Quantify the amount of each compound by comparing the peak areas from the sample chromatogram with those from the standard chromatogram.

Figure 2: Experimental workflow for HPLC analysis of tetracycline degradation.

Factors Influencing the Formation of 4-Epioxytetracycline

Several factors can influence the rate and extent of 4-epioxytetracycline formation from its parent compound. Understanding and controlling these factors are essential for maintaining the stability of tetracycline-containing products.

• pH: The epimerization reaction is significantly influenced by pH. It is most pronounced in the acidic pH range of 2 to 6.

• Temperature: As indicated by the kinetic data, an increase in temperature accelerates the rate of epimerization.

• Buffer Catalysis: Certain buffer species, such as phosphate, have been shown to catalyze the epimerization of tetracyclines.[1]

• Presence of Metal Ions: Divalent and trivalent metal ions can form chelates with tetracyclines, which can either stabilize the molecule or alter the degradation pathways.

Figure 3: Factors influencing the formation of 4-epioxytetracycline.

Conclusion

The formation of 4-epioxytetracycline is a critical degradation pathway for oxytetracycline and, by extension, a key consideration for all tetracycline antibiotics under acidic conditions. This process, which occurs concomitantly with dehydration, leads to a loss of therapeutic efficacy and the potential formation of toxic byproducts. A thorough understanding of the kinetics and influencing factors is paramount for the development of stable pharmaceutical formulations and for ensuring the quality and safety of these essential medicines. The experimental protocols outlined in this guide provide a robust framework for the accurate monitoring of tetracycline degradation, enabling researchers and drug development professionals to mitigate the impact of these undesirable transformations.

References

• 1. Kinetics of concomitant degradation of tetracycline to epitetracycline, anhydrotetracycline, and epianhydrotetracycline in acid phosphate solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Separation and quantitation of chlortetracycline, 4-epitetracycline, 4-epianhydrotetracycline, and anhydrotetracycline in tetracycline by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation of an HPLC method for tetracycline-related USP monographs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activities of 4-Epioxytetracycline and Oxytetracycline: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oxytetracycline (B609801), a broad-spectrum antibiotic of the tetracycline (B611298) class, is widely utilized in clinical and veterinary medicine for its bacteriostatic properties. Its mechanism of action involves the inhibition of protein synthesis in bacteria. However, under certain conditions, oxytetracycline can undergo epimerization at the C4 position to form 4-epioxytetracycline, a stereoisomer with markedly different biological activity. This technical guide provides a comprehensive comparison of the biological activities of oxytetracycline and its 4-epimer, focusing on their antimicrobial efficacy and underlying mechanisms. This document is intended to serve as a resource for researchers, scientists, and professionals involved in drug development and antimicrobial research.

Introduction

Tetracycline antibiotics have been a cornerstone of infectious disease treatment for decades. Their efficacy stems from their ability to interfere with bacterial protein synthesis, a fundamental process for bacterial growth and replication.[1] Oxytetracycline, a prominent member of this class, is produced by the actinomycete Streptomyces rimosus.[2]

A critical aspect of oxytetracycline's chemistry is its susceptibility to epimerization. In solution, particularly under acidic to neutral pH conditions, oxytetracycline can convert to its C4 epimer, 4-epioxytetracycline. This structural change has profound implications for the molecule's biological activity, primarily resulting in a significant loss of antimicrobial potency. Understanding the differences in the biological profiles of these two molecules is crucial for drug formulation, stability testing, and the accurate assessment of antimicrobial efficacy.

Antimicrobial Activity: A Quantitative Comparison

The most significant difference between oxytetracycline and 4-epioxytetracycline lies in their antimicrobial activity. While oxytetracycline is a potent antibiotic against a wide range of Gram-positive and Gram-negative bacteria, 4-epioxytetracycline exhibits substantially reduced or negligible antibacterial action.

Table 1: Comparative Antimicrobial Potency

Compound	Relative Potency against Staphylococcus aureus
Oxytetracycline	100%
4-Epioxytetracycline	~5%

Note: This data is based on available literature and highlights the significant drop in potency. More comprehensive comparative Minimum Inhibitory Concentration (MIC) data across a wider range of bacterial species is needed for a complete picture.

Table 2: Minimum Inhibitory Concentration (MIC) Data (Illustrative)

Organism	Oxytetracycline MIC (µg/mL)	4-Epioxytetracycline MIC (µg/mL)
Staphylococcus aureus	0.25 - 2.0	Significantly higher (Data not widely available)
Escherichia coli	0.5 - 4.0	Significantly higher (Data not widely available)

This table is illustrative. Specific MIC values can vary depending on the bacterial strain and testing conditions. The lack of extensive MIC data for 4-epioxytetracycline in the public domain underscores its recognized lack of significant antimicrobial activity.

Mechanism of Action: The Molecular Basis of Differential Activity

The disparity in antimicrobial activity between oxytetracycline and its 4-epimer can be attributed to their differential interaction with the bacterial ribosome.

Oxytetracycline:

Oxytetracycline exerts its bacteriostatic effect by binding to the 30S ribosomal subunit of bacteria.[1][2] This binding physically blocks the A-site of the ribosome, preventing the attachment of aminoacyl-tRNA to the mRNA-ribosome complex.[3] This crucial step in protein synthesis is thereby inhibited, leading to the cessation of polypeptide chain elongation and, consequently, the arrest of bacterial growth.

4-Epioxytetracycline:

In contrast, 4-epioxytetracycline does not effectively inhibit bacterial protein synthesis. Studies using an acellular model system for protein synthesis (polyphenylalanine synthesis) have shown that while oxytetracycline is a potent inhibitor, 4-epioxytetracycline does not suppress this process.[3] This suggests that the stereochemical change at the C4 position hinders the molecule's ability to bind effectively to the 30S ribosomal subunit and block the A-site. While it may compete with oxytetracycline for penetration through the cell membrane, it lacks the critical intracellular activity.[3]

Figure 1: Mechanism of Action of Oxytetracycline vs. 4-Epioxytetracycline.

Other Biological Activities

While the primary focus is often on antimicrobial effects, tetracyclines are known to possess other biological activities, including anti-inflammatory and matrix metalloproteinase (MMP) inhibitory properties.

Table 3: Comparison of Non-Antimicrobial Activities

Biological Activity	Oxytetracycline	4-Epioxytetracycline
Anti-inflammatory Effects	Demonstrated to have anti-inflammatory properties.	Limited data available, but likely possesses some activity due to the shared core structure. Comparative studies are needed.
MMP Inhibition	Known to inhibit matrix metalloproteinases.	Limited data available. As this activity is often independent of the antimicrobial function, it is plausible that 4-epioxytetracycline retains some MMP inhibitory capacity. Further research is required.
Effects on Gut Microbiota	Can significantly alter the composition of gut microbiota.	A study in rats indicated that 4-epioxytetracycline can also alter gut microbiota and affect blood metabolomics.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method is a standard procedure for determining the minimum concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Principle: A standardized suspension of the test microorganism is inoculated into a series of wells of a microtiter plate containing serial dilutions of the antimicrobial agent. After incubation, the wells are examined for visible turbidity, and the MIC is recorded as the lowest concentration of the agent that prevents visible growth.

Materials:

• Test compounds (Oxytetracycline and 4-Epioxytetracycline)

• Microorganism to be tested (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antimicrobial Dilutions:

  • Prepare stock solutions of oxytetracycline and 4-epioxytetracycline in a suitable solvent.

  • Perform serial two-fold dilutions of each compound in CAMHB in the wells of the microtiter plate to achieve the desired concentration range (e.g., 64 to 0.06 µg/mL).

• Inoculation and Incubation:

  • Add an equal volume of the standardized inoculum to each well containing the antimicrobial dilutions.

  • Include a growth control well (inoculum in CAMHB without antibiotic) and a sterility control well (CAMHB only).

  • Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.

Figure 2: Experimental Workflow for Broth Microdilution MIC Assay.

In Vitro Protein Synthesis Assay (Polyphenylalanine Synthesis)

This assay directly measures the ability of a compound to inhibit protein synthesis in a cell-free system.

Principle: A cell-free extract from E. coli (S30 extract), containing all the necessary components for translation (ribosomes, tRNAs, aminoacyl-tRNA synthetases, etc.), is used to synthesize a polypeptide chain (polyphenylalanine) from a synthetic mRNA template (polyuridylic acid or poly(U)). The incorporation of a radiolabeled amino acid (e.g., ¹⁴C-phenylalanine) into the newly synthesized polypeptide is measured to quantify the extent of protein synthesis. The inhibitory effect of a compound is determined by its ability to reduce the incorporation of the radiolabeled amino acid.

Materials:

• S30 cell-free extract from E. coli

• Poly(U) mRNA template

• ¹⁴C-labeled Phenylalanine

• Unlabeled amino acids (except phenylalanine)

• ATP, GTP, and an energy regenerating system (e.g., creatine (B1669601) phosphate (B84403) and creatine kinase)

• Buffer solution containing Mg²⁺, K⁺, and other necessary ions

• Test compounds (Oxytetracycline and 4-Epioxytetracycline)

• Trichloroacetic acid (TCA)

• Glass fiber filters

• Scintillation counter

Procedure:

• Reaction Mixture Preparation:

  • Prepare a reaction mixture containing the S30 extract, poly(U) template, ¹⁴C-phenylalanine, unlabeled amino acids, ATP, GTP, and the energy regenerating system in the appropriate buffer.

• Addition of Inhibitors:

  • Add varying concentrations of oxytetracycline or 4-epioxytetracycline to the reaction mixtures. Include a control with no inhibitor.

• Incubation:

  • Incubate the reaction mixtures at 37°C for a defined period (e.g., 30-60 minutes) to allow for polyphenylalanine synthesis.

• Precipitation and Filtration:

  • Stop the reaction by adding cold TCA to precipitate the synthesized polypeptides.

  • Collect the precipitate by vacuum filtration through glass fiber filters.

  • Wash the filters with cold TCA to remove unincorporated ¹⁴C-phenylalanine.

• Quantification:

  • Dry the filters and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition of protein synthesis for each concentration of the test compounds compared to the control.

Conclusion

The biological activity of 4-epioxytetracycline is markedly reduced compared to its parent compound, oxytetracycline. This difference is primarily due to the stereochemical change at the C4 position, which critically impairs its ability to bind to the bacterial 30S ribosomal subunit and inhibit protein synthesis. While oxytetracycline is a potent bacteriostatic agent, 4-epioxytetracycline is largely devoid of significant antimicrobial activity. The non-antimicrobial properties of 4-epioxytetracycline, such as potential anti-inflammatory and MMP inhibitory effects, remain an area that requires further comparative investigation. This technical guide highlights the importance of considering stereochemistry in drug activity and provides a framework for the experimental comparison of such related compounds. For drug development professionals, the propensity of oxytetracycline to form its less active epimer underscores the critical need for robust stability testing and formulation strategies to ensure product efficacy.

References

• 1. mdpi.com [mdpi.com]
• 2. Oxytetracycline Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.irapa.org [journals.irapa.org]

4-Epioxytetracycline: An In-Depth Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Epioxytetracycline is a stereoisomer and a primary degradation product of the broad-spectrum antibiotic oxytetracycline (B609801). The epimerization occurs at the C4 position of the tetracycline (B611298) ring structure, a process often facilitated by acidic to neutral pH conditions. This structural alteration is critically associated with a significant reduction in its antibacterial potency. While its parent compound, oxytetracycline, is a well-characterized inhibitor of bacterial protein synthesis, the precise mechanisms of action of 4-epioxytetracycline are less defined and are thought to extend beyond simple antibacterial effects, encompassing potential anti-inflammatory and matrix metalloproteinase (MMP) inhibitory activities. This guide provides a comprehensive overview of the current understanding of the mechanisms of action of 4-epioxytetracycline, supported by detailed experimental protocols and data presented for comparative analysis.

I. Interaction with the Bacterial Ribosome and Protein Synthesis

The primary antibacterial mechanism of tetracyclines involves the inhibition of protein synthesis by binding to the bacterial 30S ribosomal subunit. This binding sterically hinders the attachment of aminoacyl-tRNA to the ribosomal A-site, thereby arresting peptide chain elongation.

Studies on 4-epioxytetracycline reveal a significantly diminished capacity for inhibiting bacterial protein synthesis compared to oxytetracycline. While it has been observed to compete with oxytetracycline for penetration through the bacterial cell membrane, it fails to effectively suppress polypeptide synthesis in acellular assays. This suggests that the epimerization at the C4 position critically impairs its binding affinity for the 30S ribosomal subunit.

Quantitative Data: Antibacterial Potency

The reduced interaction with the ribosome is reflected in its decreased antibacterial activity.

Compound	Target Organism	Potency Relative to Oxytetracycline
4-Epioxytetracycline	Staphylococcus aureus	~5%

Experimental Protocol: In Vitro Transcription/Translation Assay

This assay is designed to quantify the inhibitory effect of a compound on bacterial protein synthesis.

1. Reagents and Materials:

• E. coli S30 cell-free extract

• Premix solution (containing amino acids, ATP, GTP, CTP, UTP, and buffer components)

• Plasmid DNA encoding a reporter protein (e.g., luciferase or β-galactosidase)

• 4-Epioxytetracycline (test compound)

• Oxytetracycline (positive control)

• Nuclease-free water

• Scintillation vials and scintillation fluid

• [³⁵S]-Methionine

2. Procedure:

• Prepare a reaction mixture containing the S30 extract, premix solution, and plasmid DNA.

• Aliquot the reaction mixture into separate tubes.

• Add varying concentrations of 4-epioxytetracycline and oxytetracycline to the respective tubes. Include a no-compound control.

• Add [³⁵S]-Methionine to each tube to radiolabel the newly synthesized proteins.

• Incubate the reactions at 37°C for 1-2 hours.

• Terminate the reactions by placing them on ice.

• Precipitate the proteins using trichloroacetic acid (TCA).

• Wash the protein pellets with acetone (B3395972) and resuspend in a suitable buffer.

• Measure the amount of incorporated [³⁵S]-Methionine using a scintillation counter.

• Calculate the percentage of protein synthesis inhibition for each compound concentration relative to the no-compound control.

Figure 1. Workflow for an in vitro transcription/translation assay.

II. Inhibition of Matrix Metalloproteinases (MMPs)

Tetracycline and its derivatives have been shown to inhibit MMPs, a family of zinc-dependent endopeptidases involved in the degradation of extracellular matrix components. This inhibition is independent of their antibiotic activity and is thought to occur through the chelation of the zinc ion at the active site of the MMP. Given this class effect, it is plausible that 4-epioxytetracycline also possesses MMP inhibitory properties.

Quantitative Data: MMP Inhibition (Hypothetical)

Compound	MMP Target	IC50 (µM)
4-Epioxytetracycline	MMP-2	Data not available
4-Epioxytetracycline	MMP-9	Data not available
Doxycycline (for comparison)	MMP-2	15-30
Doxycycline (for comparison)	MMP-9	15-30

Experimental Protocol: Gelatin Zymography

Gelatin zymography is a technique used to detect the activity of gelatinases (e.g., MMP-2 and MMP-9) in a sample.

1. Reagents and Materials:

• Polyacrylamide gel containing gelatin (0.1%)

• SDS-PAGE running buffer

• Sample buffer (non-reducing)

• Cell culture supernatant or tissue extract containing MMPs

• 4-Epioxytetracycline

• Incubation buffer (containing Tris-HCl, CaCl₂, and ZnCl₂)

• Staining solution (Coomassie Brilliant Blue R-250)

• Destaining solution

2. Procedure:

• Mix the samples with non-reducing sample buffer. Do not heat the samples.

• Load the samples onto the gelatin-containing polyacrylamide gel.

• Perform electrophoresis at a low temperature (e.g., 4°C) to separate the proteins based on their molecular weight.

• After electrophoresis, wash the gel with a Triton X-100 solution to remove SDS and allow the MMPs to renature.

• Incubate the gel in the incubation buffer overnight at 37°C. To test for inhibition, include varying concentrations of 4-epioxytetracycline in the incubation buffer for some gels.

• Stain the gel with Coomassie Brilliant Blue R-250.

• Destain the gel. Areas of gelatin degradation by MMPs will appear as clear bands against a blue background.

• Quantify the band intensity to determine the level of MMP activity and inhibition.

Figure 2. Workflow for gelatin zymography.

III. Anti-inflammatory Mechanisms

Tetracyclines are recognized for their anti-inflammatory properties, which are distinct from their antimicrobial effects. These effects are mediated through the modulation of various signaling pathways, including the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. There is also evidence to suggest that tetracycline degradation products may induce the expression of Heme Oxygenase-1 (HO-1), an enzyme with potent anti-inflammatory and antioxidant functions.

A. Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Tetracyclines are thought to inhibit this pathway at multiple points.

Figure 3. Potential inhibition of the NF-κB pathway by 4-epioxytetracycline.

B. Modulation of MAPK Signaling Pathways

MAPK pathways (including ERK, JNK, and p38) are crucial for transducing extracellular signals to cellular responses, including inflammation. Tetracyclines have been shown to interfere with the phosphorylation and activation of key kinases in these pathways.

Figure 4. Potential modulation of MAPK signaling by 4-epioxytetracycline.

Quantitative Data: Anti-inflammatory Activity (Hypothetical)

Assay	Cell Type	Stimulant	Measured Endpoint	IC50 (µM) of 4-Epioxytetracycline
NF-κB Reporter Assay	HEK293	TNF-α	Luciferase Activity	Data not available
Cytokine Production	Macrophages	LPS	TNF-α release	Data not available
MAPK Activation	Fibroblasts	IL-1β	p38 Phosphorylation	Data not available

Experimental Protocol: NF-κB Reporter Assay

This assay measures the activity of the NF-κB transcription factor.

1. Reagents and Materials:

• HEK293 cells stably transfected with an NF-κB-luciferase reporter construct

• Cell culture medium (DMEM with 10% FBS)

• TNF-α (stimulant)

• 4-Epioxytetracycline

• Luciferase assay reagent

• 96-well white, opaque plates

2. Procedure:

• Seed the reporter cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with varying concentrations of 4-epioxytetracycline for 1 hour.

• Stimulate the cells with TNF-α (e.g., 10 ng/mL) for 6-8 hours. Include unstimulated and vehicle-treated controls.

• Lyse the cells and add the luciferase assay reagent.

• Measure the luminescence using a plate reader.

• Calculate the percentage of NF-κB inhibition for each concentration of 4-epioxytetracycline.

IV. Conclusion

4-Epioxytetracycline, a major degradation product of oxytetracycline, exhibits a significantly reduced antibacterial profile due to its impaired ability to inhibit bacterial protein synthesis. However, the therapeutic potential of this molecule may lie in its non-antibiotic properties. Based on the known activities of the tetracycline class of compounds, 4-epioxytetracycline is likely to possess both matrix metalloproteinase inhibitory and anti-inflammatory effects. The latter may be mediated through the modulation of key inflammatory signaling pathways such as NF-κB and MAPK. Further research, including the generation of quantitative inhibitory data and detailed mechanistic studies, is required to fully elucidate the pharmacological profile of 4-epioxytetracycline and to explore its potential applications in inflammatory and tissue-destructive diseases. The experimental protocols provided in this guide serve as a foundation for such future investigations.

An In-depth Technical Guide to the Discovery and History of Tetracycline Epimers

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tetracycline (B611298), a cornerstone of antibiotic therapy for decades, undergoes a crucial transformation known as epimerization, primarily at the C4 position, leading to the formation of 4-epitetracycline. This stereoisomer, along with other degradation products, exhibits significantly reduced antibacterial activity and can impact the overall efficacy and safety profile of tetracycline-containing pharmaceuticals. Understanding the discovery, formation kinetics, and analytical characterization of these epimers is paramount for drug development, quality control, and clinical application. This technical guide provides a comprehensive overview of the history of tetracycline, the chemical basis of its epimerization, detailed experimental protocols for analysis, and a summary of the quantitative data regarding epimerization rates and biological activity.

Discovery and History of Tetracyclines

The journey of tetracyclines began in the late 1940s as part of the golden age of antibiotic discovery.[1][2][3] The first member of this class, chlortetracycline (B606653) (Aureomycin), was discovered in 1945 by Benjamin Minge Duggar from a soil bacterium, Streptomyces aureofaciens.[2][3][4] This discovery was a landmark in the fight against bacterial infections, offering a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[1][2]

Following the discovery of chlortetracycline, oxytetracycline (B609801) (Terramycin) was isolated from Streptomyces rimosus.[5] The parent compound, tetracycline, was first produced semi-synthetically in 1953 through the catalytic hydrogenolysis of chlortetracycline, a process that removed the chlorine atom and resulted in a compound with improved potency and solubility.[4][6] This marked a significant advancement, demonstrating that the chemical modification of natural antibiotics could lead to superior therapeutic agents.[6] The success of these first-generation tetracyclines paved the way for the development of second and third-generation analogs with enhanced properties.[1][3]

Early in the study of these compounds, it was observed that tetracycline solutions could lose potency over time, particularly in weakly acidic conditions. This led to the discovery of C4 epimers, which were identified as degradation products with considerably lower antibacterial activity.[7][8][9] The formation of these epimers, especially 4-epitetracycline, became a critical parameter for the quality control of tetracycline preparations.

The Chemistry of Tetracycline Epimerization

Epimerization is a chemical process that alters the configuration of a single chiral center in a molecule containing multiple chiral centers. In the case of tetracycline, the most significant epimerization occurs at the C4 position, which bears a dimethylamino group. This process is a reversible, first-order reaction that is particularly prominent in weakly acidic solutions, with the rate being fastest between pH 3 and 5.[10]

The mechanism involves the enolization of the C4 ketone, which allows for the temporary loss of chirality at this position. Subsequent re-ketonization can occur from either face of the enol intermediate, leading to either the original configuration or its epimer. The equilibrium between tetracycline and 4-epitetracycline typically results in a mixture containing significant amounts of both compounds.

Tetracycline can also undergo other degradation reactions, including dehydration to form anhydrotetracycline (B590944) and epianhydrotetracycline, which are known to be toxic.[11] The formation of these anhydro-derivatives is favored under strongly acidic conditions (below pH 2).[10] The interrelationship between these degradation pathways is crucial for understanding the stability of tetracycline.

Quantitative Data on Tetracycline Epimerization and Bioactivity

The rate of tetracycline epimerization is influenced by several factors, most notably pH and temperature. The following tables summarize key quantitative data on the kinetics of epimerization and the comparative bioactivity of tetracycline and its 4-epimer.

Table 1: Kinetics of Tetracycline Epimerization

Condition	Rate Constant (k)	Activation Energy (Ea)	Reference
pH 1.5 phosphate (B84403) solution	Rate constants for reversible first-order epimerization were determined at four temperatures.	15 to 27 kcal/mole	[3]
pH 4.0, 0.1 M phosphate buffer	Apparent energy of activation for C4 epimerization was approximately 20 kcal/g-mole.	~20 kcal/g-mole	[7]
Aqueous acidic solutions	Trichloroacetic acid (TCA) was found to stabilize tetracycline against epimerization.	Not specified	[8]
pH 7.0	Hydrolysis of tetracycline follows first-order kinetics with Ea values ranging from 42.0 to 77.0 kJ/mol.	42.0 - 77.0 kJ/mol	[12]
High temperature (110-140 °C)	Thermal degradation follows first-order kinetics.	z-value of 28 ± 2 °C	[13]

Table 2: Comparative Antibacterial Activity of Tetracycline and its 4-Epimer

Organism	Tetracycline MIC (µg/mL)	4-Epitetracycline MIC (µg/mL)	Fold Difference	Reference
Escherichia coli	2 - 256	Significantly higher (data limited)	-	[14][15]
Staphylococcus aureus	0.12 - >64	Significantly higher (data limited)	-	[16][17][18]
General Activity	Active	Nearly inactive	-	[19]

Note: Direct comparative MIC data for 4-epitetracycline is scarce in the literature, as it is primarily considered an inactive degradation product. The provided tetracycline MIC ranges reflect the diversity of susceptible and resistant strains.

Experimental Protocols

Accurate quantification of tetracycline and its epimers is essential for quality control and research. High-Performance Liquid Chromatography (HPLC) is the most common analytical technique employed for this purpose.

HPLC Method for the Analysis of Tetracycline and its Epimers (Based on USP recommendations)

This protocol is a representative method for the separation and quantification of tetracycline, 4-epitetracycline, anhydrotetracycline, and 4-epianhydrotetracycline.

4.1.1. Materials and Reagents

• Tetracycline Hydrochloride Reference Standard (USP)

• 4-Epitetracycline Hydrochloride Reference Standard

• Anhydrotetracycline Hydrochloride Reference Standard

• 4-Epianhydrotetracycline Hydrochloride Reference Standard

• Acetonitrile (B52724) (HPLC grade)

• Ammonium dihydrogen phosphate

• Orthophosphoric acid

• Water (HPLC grade)

• 0.1% Phosphoric acid in water (Diluent)[2]

4.1.2. Chromatographic Conditions

• Column: L1 (C18), 3 µm, 150 x 4.6 mm[2]

• Mobile Phase: A gradient of 0.1% phosphoric acid in water and acetonitrile.[2]

• Flow Rate: 1.0 mL/min[2]

• Detection: UV at 280 nm[2]

• Column Temperature: Ambient

• Autosampler Temperature: 4 °C (to retard degradation in solution)[2]

4.1.3. Preparation of Solutions

• Standard Solution: Prepare a solution of Tetracycline Hydrochloride RS in the diluent to a known concentration of about 0.1 mg/mL.[2]

• System Suitability Solution: Prepare a solution containing known concentrations of tetracycline and its related impurities (4-epitetracycline, anhydrotetracycline, 4-epianhydrotetracycline) to verify the resolution and performance of the chromatographic system.

• Sample Preparation: Accurately weigh and dissolve the tetracycline sample in the diluent to achieve a final concentration of approximately 0.1 mg/mL. Filter the solution through a 0.45 µm filter before injection.

4.1.4. System Suitability

• The chromatographic system must meet the requirements outlined in USP General Chapter <621>.[1][2][4][7]

• The resolution between tetracycline and its adjacent peaks should be adequate to ensure accurate quantification.

• The relative standard deviation for replicate injections of the standard solution should be within the specified limits.

4.1.5. Analysis

• Inject equal volumes of the standard solution and the sample solution into the chromatograph.

• Record the chromatograms and measure the peak areas for tetracycline and its epimers.

• Calculate the percentage of each epimer in the sample by comparing its peak area to that of the corresponding reference standard.

Sample Preparation for Analysis from Complex Matrices (e.g., Milk)

4.2.1. Solid-Phase Extraction (SPE) Protocol

• Sample Pre-treatment: To a milk sample, add an equal volume of EDTA-McIlvaine buffer to chelate calcium ions, which can interfere with tetracycline analysis. Centrifuge to separate the supernatant.

• SPE Cartridge Conditioning: Condition a C8 or polymeric SPE cartridge with methanol (B129727) followed by deionized water.

• Sample Loading: Load the pre-treated sample supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove interfering substances.

• Elution: Elute the tetracyclines from the cartridge using an appropriate solvent, such as methanol or a mixture of acetonitrile and oxalic acid solution.

• Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the HPLC mobile phase for analysis.

Visualizations

Tetracycline Degradation Pathway

The following diagram illustrates the key degradation pathways of tetracycline, including epimerization and the formation of anhydro-derivatives.

Caption: Interrelationship of tetracycline and its primary degradation products.

Experimental Workflow for Epimer Analysis

This diagram outlines the typical workflow for the analysis of tetracycline and its epimers in a pharmaceutical sample.

Caption: Workflow for the HPLC analysis of tetracycline epimers.

Conclusion

The discovery of tetracycline epimers has been a critical aspect of the history and development of this important class of antibiotics. The formation of 4-epitetracycline and other degradation products underscores the importance of rigorous stability testing and the use of validated analytical methods for quality control. For researchers and drug development professionals, a thorough understanding of the factors influencing epimerization is essential for formulating stable tetracycline products and ensuring their therapeutic efficacy and safety. The methodologies and data presented in this guide provide a solid foundation for further research and development in the field of tetracycline antibiotics.

References

• 1. usp.org [usp.org]
• 2. bioglobax.com [bioglobax.com]
• 3. Rate and proposed mechanism of anhydrotetracycline epimerization in acid solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. <621> CHROMATOGRAPHY [drugfuture.com]
• 5. researchgate.net [researchgate.net]
• 6. Isolation of tetracyclines in milk using a solid-phase extracting column and water eluent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. Hydrolytic transformation mechanism of tetracycline antibiotics: Reaction kinetics, products identification and determination in WWTPs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Comparison of Tetracycline Action on Staphylococcus aureus and Escherichia coli by Microbial Kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Tetracycline Resistance in Escherichia coli and Persistence in the Infantile Colonic Microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Low minimum inhibitory concentrations associated with the tetracycline-resistance gene tet(C) in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | In vitro antimicrobial activity and resistance mechanisms of the new generation tetracycline agents, eravacycline, omadacycline, and tigecycline against clinical Staphylococcus aureus isolates [frontiersin.org]
• 16. medrxiv.org [medrxiv.org]
• 17. jmilabs.com [jmilabs.com]
• 18. Development of a Simple Extraction Method for Tetracycline Analogues from Bovine Milk [scirp.org]
• 19. ftp.uspbpep.com [ftp.uspbpep.com]

Solubility Profile of 4-Epioxytetracycline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-Epioxytetracycline, an epimer and degradation product of oxytetracycline. Understanding the solubility of this compound is critical for its use as a reference standard in stability studies of oxytetracycline, as well as for research into the degradation pathways of tetracycline (B611298) antibiotics. This document compiles available solubility data, presents a standard experimental protocol for solubility determination, and illustrates a general workflow for solubility assessment.

Data Presentation: Solubility of 4-Epioxytetracycline

The solubility of 4-Epioxytetracycline has been reported in several common laboratory solvents. The available quantitative and qualitative data are summarized in the table below for easy comparison. It is important to note that some conflicting qualitative descriptions exist in the literature, which are duly noted.

Solvent	Quantitative Solubility	Qualitative Description	Notes
Water	0.5 mg/mL[1][2]	Very slightly soluble[1][2], Good water solubility[3]	The qualitative descriptions for water solubility are conflicting. The quantitative value of 0.5 mg/mL suggests low solubility.
Methanol	0.5 mg/mL[4]	Very slightly soluble[1][2], Slightly soluble[5], Soluble[3]	Requires ultrasonic and warming to achieve the stated concentration[4].
Dimethyl Sulfoxide (DMSO)	Not available	Very slightly soluble[1][2], Slightly soluble[5], Soluble[3]	-
Ethanol	Not available	Soluble[3]	-
Dimethylformamide (DMF)	Not available	Soluble[3]	-

Experimental Protocols: Equilibrium Solubility Determination (Shake-Flask Method)

While specific experimental protocols for determining the solubility of 4-Epioxytetracycline are not extensively detailed in publicly available literature, a standard and widely accepted method for determining the equilibrium solubility of active pharmaceutical ingredients (APIs) is the shake-flask method. This method is considered reliable for establishing thermodynamic solubility.[3] The following is a detailed methodology based on general protocols recommended by regulatory bodies and found in pharmaceutical research.[3][6][7]

Objective: To determine the equilibrium solubility of 4-Epioxytetracycline in a given solvent at a specified temperature.

Materials:

• 4-Epioxytetracycline powder

• Solvent of interest (e.g., water, methanol, DMSO)

• Glass vials or flasks with screw caps

• Orbital shaker or rotator placed in a temperature-controlled incubator

• Centrifuge

• Syringe filters (e.g., 0.45 µm pore size)

• High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer for concentration analysis

• Calibrated analytical balance

• pH meter (for aqueous solutions)

Procedure:

• Preparation of Solvent: Prepare the desired solvent. For aqueous solubility determination, use buffers of specific pH (e.g., pH 1.2, 4.5, and 6.8 are common for biopharmaceutical classification) and maintain a constant temperature, typically 37 ± 1 °C.[6]

• Addition of Excess Solute: Add an excess amount of 4-Epioxytetracycline powder to a glass vial containing a known volume of the solvent. The presence of undissolved solid at the end of the experiment is crucial to ensure that a saturated solution has been achieved.[3]

• Equilibration: Seal the vials and place them in an orbital shaker or on a rotator within a temperature-controlled environment (e.g., 25 °C or 37 °C). Agitate the samples for a sufficient period to reach equilibrium. This can take from 24 to 72 hours.[6] To confirm equilibrium, samples can be taken at different time points (e.g., 24, 48, and 72 hours) and the concentration measured until it remains constant.

• Phase Separation: After equilibration, allow the suspensions to settle. Separate the saturated solution from the undissolved solid. This is typically achieved by centrifugation at a high speed, followed by filtration of the supernatant through a syringe filter to remove any remaining fine particles.

• Concentration Analysis: Accurately dilute the clear, saturated filtrate with the appropriate solvent to a concentration that falls within the linear range of the analytical method. Analyze the concentration of 4-Epioxytetracycline in the diluted sample using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.

• Calculation: Calculate the solubility of 4-Epioxytetracycline in the solvent by multiplying the measured concentration by the dilution factor. The results are typically expressed in mg/mL or mol/L.

• Replicates: Perform the experiment in triplicate to ensure the reproducibility of the results.[6]

Mandatory Visualization

The following diagram illustrates a generalized workflow for the experimental determination of compound solubility, such as the shake-flask method described above.

Caption: Workflow for determining the equilibrium solubility of a compound.

References

• 1. WHO Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver - ECA Academy [gmp-compliance.org]
• 2. toku-e.com [toku-e.com]
• 3. dissolutiontech.com [dissolutiontech.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 4-Epioxytetracycline | 14206-58-7 [chemicalbook.com]
• 6. who.int [who.int]
• 7. Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently Added to the List of Essential Medicines in the Context of the Biopharmaceutics Classification System-Biowaiver - PubMed [pubmed.ncbi.nlm.nih.gov]

Environmental Fate and Occurrence of 4-Epioxytetracycline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Epioxytetracycline is a significant transformation product of the widely used antibiotic, oxytetracycline (B609801). As an epimer, it is formed through a reversible isomerization process, particularly under acidic to neutral pH conditions. The presence of 4-epioxytetracycline in the environment is a growing concern due to its potential to contribute to the overall pool of antibiotic-resistant compounds. This technical guide provides a comprehensive overview of the environmental fate, occurrence, and analytical methodologies for 4-epioxytetracycline, aimed at professionals in environmental science and drug development.

Environmental Occurrence

4-Epioxytetracycline has been detected in various environmental compartments, primarily as a result of the discharge of treated and untreated wastewater from municipalities and agricultural runoff. Its presence is closely linked to the use of its parent compound, oxytetracycline, in human and veterinary medicine.

Quantitative Data on Environmental Concentrations

The following table summarizes the reported concentrations of 4-epioxytetracycline in different environmental matrices.

Environmental Matrix	Location	Concentration Range	Mean Concentration	Reference(s)
Wastewater Treatment Plant Effluent	China	up to 19.5 ± 2.9 mg/L (for OTC and related compounds)	-	[1][2]
River Water	Xiao River, China	12.9 ± 1.1 µg/L - 31.5 ± 3.8 µg/L	-	[1][2]
River Water	Weihe River, China	Not explicitly quantified for 4-epioxytetracycline, but parent OTC was 1.56–87.89 ng/L	16.13 ng/L (for OTC)	[3]
River Water	Various rivers, China	Not explicitly quantified for 4-epioxytetracycline, but parent OTC was up to 22.5 ng/L	-	[4]
River Sediment	Xiao River, China	Ratio to OTC was 0.061 ± 0.015	-	[1][2]
River Sediment	Anning River, China	Not explicitly quantified for 4-epioxytetracycline, but parent OTC was detected	-	[5]

Environmental Fate and Transformation

The primary formation pathway of 4-epioxytetracycline in the environment is the epimerization of oxytetracycline. This reaction is influenced by environmental factors such as pH and temperature.

Epimerization of Oxytetracycline

The epimerization of oxytetracycline at the C4 position is a reversible, first-order reaction.[6] This transformation is favored under acidic to neutral pH conditions (pH 2-6).[7] The presence of certain ions, such as phosphate (B84403) and citrate, can catalyze this reaction.[6] The kinetics of this epimerization are crucial for understanding the persistence and overall environmental exposure to both oxytetracycline and 4-epioxytetracycline.

Degradation Pathway of Oxytetracycline

The following diagram illustrates the key transformation pathway of oxytetracycline to 4-epioxytetracycline and other degradation products.

References

• 1. DETERMINATION AND FATE OF OXYTETRACYCLINE AND RELATED COMPOUNDS IN OXYTETRACYCLINE PRODUCTION WASTEWATER AND THE RECEIVING RIVER - ProQuest [proquest.com]
• 2. ues.pku.edu.cn [ues.pku.edu.cn]
• 3. Distribution Characteristics and Ecological Risk Assessment of Tetracyclines Pollution in the Weihe River, China - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Antibiotics in Surface Sediments from the Anning River in Sichuan Province, China: Occurrence, Distribution, and Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SOME OBSERVATIONS ON THE KINETICS OF THE C.4 EPIMERIZATION OF TETRACYCLINE. | Semantic Scholar [semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]

4-Epioxytetracycline as a pollutant in wastewater

An In-depth Technical Guide to 4-Epioxytetracycline as a Wastewater Pollutant

Introduction

4-Epioxytetracycline (EOTC) is a significant transformation product of the widely used broad-spectrum antibiotic, oxytetracycline (B609801) (OTC).[1][2][3] It is formed through the epimerization of the dimethylamino group at the C4 position of the parent oxytetracycline molecule, a process that occurs in neutral to acidic pH conditions and results in a substantial loss of antibiotic activity.[4] Despite its reduced biological potency, the presence of 4-epioxytetracycline in wastewater is a growing concern for environmental scientists and regulators.[1][5] Its detection in industrial effluents, particularly from pharmaceutical manufacturing, and in receiving water bodies signifies the environmental burden of antibiotic production and consumption.[6][7] This technical guide provides a comprehensive overview of 4-epioxytetracycline, focusing on its formation, environmental occurrence, analytical methodologies, and fate in wastewater treatment processes, tailored for researchers and professionals in environmental science and drug development.

Chemical Properties and Formation

4-Epioxytetracycline is a diastereomer of oxytetracycline. The structural change, while seemingly minor, critically alters its interaction with the bacterial ribosome, thereby reducing its antibiotic efficacy.[4] It is considered a primary degradation product and an important standard for monitoring the stability of its parent compound, oxytetracycline.[4]

Property	Value	Reference
CAS Number	14206-58-7	[1][4]
Molecular Formula	C₂₂H₂₄N₂O₉	[1][2]
Molecular Weight	460.4 g/mol	[1]
Appearance	Greenish-beige to brownish powder	[4]
Solubility	Slightly soluble in DMSO (heated) and Methanol	[1]
Formation Pathway	Epimerization of oxytetracycline at the C4 position	[4]

Occurrence and Concentration in Wastewater

The primary source of 4-epioxytetracycline in the environment is wastewater from facilities producing oxytetracycline.[6][8] Studies have quantified its presence in both the raw and treated effluent of such facilities, as well as in the rivers that receive this discharge.

Sample Matrix	Location	Concentration	Reference
Treated Effluent (WWTP)	Discharging Point (R2)	31.5 ± 3.8 µg/L	[6][9]
River Water	20 km Downstream (R4)	12.9 ± 1.1 µg/L	[6][9]
River Sediments	Ratio of EOTC to OTC	0.061 ± 0.015	[6][9]

Environmental Fate and Transformation

The fate of 4-epioxytetracycline in aquatic environments is complex. Unlike some other OTC-related compounds that can increase in concentration downstream from a discharge point, EOTC concentrations tend to decrease.[6] This suggests it undergoes further degradation or sorption to sediments. Wastewater treatment plants (WWTPs) show a limited ability to completely remove oxytetracycline and its transformation products.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 4-Epioxytetracycline | 14206-58-7 | AE165926 | Biosynth [biosynth.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 4-Epioxytetracycline | 14206-58-7 [chemicalbook.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Determination and fate of oxytetracycline and related compounds in oxytetracycline production wastewater and the receiving river - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. DETERMINATION AND FATE OF OXYTETRACYCLINE AND RELATED COMPOUNDS IN OXYTETRACYCLINE PRODUCTION WASTEWATER AND THE RECEIVING RIVER: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 9. ues.pku.edu.cn [ues.pku.edu.cn]

A Technical Guide to the Natural Sources of 4-Epioxytetracycline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the natural sources of 4-epioxytetracycline, an epimer and degradation product of the antibiotic oxytetracycline (B609801). While not a direct product of microbial biosynthesis, 4-epioxytetracycline is frequently detected in various environmental and biological matrices resulting from the transformation of its parent compound. This document details the formation of 4-epioxytetracycline, its prevalence in different environments, and the analytical methodologies for its detection and quantification. It serves as a critical resource for researchers in environmental science, pharmacology, and drug development, offering insights into the stability and environmental fate of tetracycline (B611298) antibiotics.

Introduction: The Origin of 4-Epioxytetracycline

4-Epioxytetracycline is a stereoisomer of oxytetracycline, a broad-spectrum antibiotic produced by the bacterium Streptomyces rimosus. Unlike its parent compound, 4-epioxytetracycline is not a primary metabolite of any known microorganism. Instead, it is formed through the epimerization of the dimethylamino group at the C4 position of the oxytetracycline molecule.[1] This transformation is a non-enzymatic process that occurs under specific environmental conditions, particularly in aqueous solutions with a neutral to acidic pH.

The presence of 4-epioxytetracycline in natural environments is a direct consequence of the widespread use of oxytetracycline in veterinary and human medicine.[1] A significant portion of administered oxytetracycline is excreted unchanged and enters the environment through manure and wastewater.[1] In these matrices, the parent compound undergoes epimerization, leading to the formation of 4-epioxytetracycline. This guide explores the various natural reservoirs of this compound and the factors influencing its formation.

Natural Occurrence and Quantitative Data

4-Epioxytetracycline has been identified in a range of environmental and biological samples. The following tables summarize the reported concentrations in various matrices.

Table 1: Concentration of 4-Epioxytetracycline in Environmental Samples

Sample Matrix	Concentration Range	Location/Study Details	Reference
Swine Manure	1.09 mg/kg	Initial concentration in a soil amendment study	[2]
Manure Slurry	0.55 - 1.3 mg/L	Anaerobic digestion of manure from treated calves	[3]
Wastewater (Treated Effluent)	12.9 - 31.5 µg/L	River receiving effluent from an oxytetracycline production plant	[4][5]
River Sediment	Ratio to OTC: 0.061 ± 0.015	River receiving effluent from an oxytetracycline production plant	[4][5]
Agricultural Soil	127 - 216 ng/g	Fields fertilized with contaminated pig manure	[6]
Agricultural Soil	0.019 - 0.144 mg/kg	Agricultural fields in Turkey	[7]

Table 2: Concentration of 4-Epioxytetracycline in Biological Samples

Sample Matrix	Concentration Range	Animal/Study Details	Reference
Sow Milk	1.5 - 54 µg/L	Following intramuscular administration of oxytetracycline	[8][9][10]
Turkey Muscle	Detected, but low concentrations	1 day after withdrawal of oxytetracycline treatment	[11][12][13]
Turkey Liver	Detected, but low concentrations	1 and 3 days after withdrawal of oxytetracycline treatment	[11][12][13]
Turkey Kidney	Detected at all sampling times	Following oxytetracycline treatment	[11][12][13]
Broiler Chicken Feathers	Detected for 46 days	Following oral administration of oxytetracycline	[14]
Broiler Chicken Muscle	Detected for 12 days	Following oral administration of oxytetracycline	[14]
Broiler Chicken Liver	Detected for 6 days	Following oral administration of oxytetracycline	[14]

Formation of 4-Epioxytetracycline: The Epimerization Process

The conversion of oxytetracycline to 4-epioxytetracycline is a significant degradation pathway.[1] This reversible epimerization reaction is primarily influenced by environmental factors such as pH and temperature.

Influence of pH

The rate of epimerization is highly dependent on the pH of the surrounding medium. The reaction is favored in acidic to neutral conditions. Studies have shown that the maximum epimer level of tetracyclines can be observed at a pH of around 3.2.[15] In alkaline conditions, other degradation pathways for oxytetracycline become more prominent.[16]

Influence of Temperature

Temperature plays a crucial role in the kinetics of the epimerization process. Generally, an increase in temperature accelerates the degradation of oxytetracycline, including its conversion to 4-epioxytetracycline.[17][18][19][20][21] However, at very high temperatures, other degradation products may be formed at a faster rate. The stability of oxytetracycline is significantly higher at lower temperatures, thus slowing down the rate of epimerization.[17][19]

Biosynthesis of the Precursor: Oxytetracycline

While 4-epioxytetracycline is not directly biosynthesized, understanding the production of its precursor, oxytetracycline, is essential. Oxytetracycline is a polyketide synthesized by Streptomyces rimosus through a type II polyketide synthase (PKS) system. The biosynthetic pathway involves a series of enzymatic reactions, including chain initiation, elongation, cyclization, and tailoring steps.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ues.pku.edu.cn [ues.pku.edu.cn]
• 6. researchgate.net [researchgate.net]
• 7. uludag.edu.tr [uludag.edu.tr]
• 8. A Preliminary Study on the Concentration of Oxytetracycline and 4-Epi-Oxytetracycline in Sow Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Preliminary Study on the Concentration of Oxytetracycline and 4-Epi-Oxytetracycline in Sow Milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Residues of oxytetracycline and its 4'-epimer in edible tissues from turkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]
• 14. Determination of Oxytetracycline and 4-Epi-Oxytetracycline Residues in Feathers and Edible Tissues of Broiler Chickens Using Liquid Chromatography Coupled with Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. The Degradation of Aqueous Oxytetracycline by an O3/CaO2 System in the Presence of HCO3−: Performance, Mechanism, Degradation Pathways, and Toxicity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Stability of Oxytetracycline in Different Types of Solutions and Stored at Different Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Effect of Temperature and Metal Ions on Degradation of Oxytetracycline in Different Matrices [scirp.org]
• 19. Stability of Oxytetracycline in Different Types of Solutions and Stored at Different Temperatures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. avmajournals.avma.org [avmajournals.avma.org]
• 21. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Quantification of 4-Epioxytetracycline

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Epioxytetracycline is a primary degradation product and epimer of the broad-spectrum antibiotic oxytetracycline (B609801). Its quantification is crucial for ensuring the quality, stability, and safety of oxytetracycline-containing pharmaceutical products. High-Performance Liquid Chromatography (HPLC) is the most widely used technique for the analysis of oxytetracycline and its related impurities due to its specificity, sensitivity, and accuracy.[1] This application note provides a detailed protocol for the quantification of 4-epioxytetracycline using a reversed-phase HPLC method.

Experimental Protocols

1. Standard and Sample Preparation

• Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of 4-Epioxytetracycline reference standard in a suitable solvent (e.g., methanol (B129727) or water) to obtain a stock solution of a known concentration, such as 100 µg/mL. Store this solution at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve a range of concentrations suitable for creating a calibration curve.

• Sample Preparation: The preparation of the sample will depend on its matrix.

  • For Pharmaceutical Formulations: Dissolve the formulation in a suitable diluent, such as 0.1% phosphoric acid, to achieve a target concentration within the calibration range.[2]

  • For Biological Matrices (e.g., milk, tissue): An extraction step is necessary to isolate the analyte. A common method involves protein precipitation with an acid like trichloroacetic acid, followed by centrifugation and filtration.[3] Solid-phase extraction (SPE) may be employed for further clean-up to obtain a suitable extract for LC analysis.[4]

2. HPLC Instrumentation and Conditions

The following table summarizes typical HPLC conditions for the quantification of 4-Epioxytetracycline. These parameters may require optimization based on the specific instrument and column used.

Parameter	Condition 1	Condition 2	Condition 3
HPLC System	Agilent® Series 1290 or equivalent	HPLC with Photodiode Array Detector (PDAD)	HPLC with UV Detector
Column	Luna C18 (50 mm × 2.0 mm, 3.0 µm)[3]	Inertsil WP300 C4 (150 mm x 4.6 mm, 5 µm)	L1 Column (150 x 4.6 mm, 3 µm)[2]
Mobile Phase	A: 0.1% formic acid in water B: 0.1% formic acid in acetonitrile[3]	Isocratic: 7.5 mmol/L Tributyl-phosphate (TBP)	A: 0.1% phosphoric acid B: Acetonitrile[2]
Gradient/Isocratic	Gradient[3]	Isocratic	Gradient[2]
Flow Rate	0.45 mL/min[3]	1.0 mL/min	1.0 mL/min[2]
Column Temperature	35°C[3]	55°C	Not Specified (typically ambient or controlled)
Injection Volume	10 µL[3]	10 - 20 µL	Not Specified (typically 10-20 µL)
Detection Wavelength	MS/MS Detection[3]	364 nm (for 4-Epioxytetracycline)	280 nm[2]
Autosampler Temp.	Not Specified	Not Specified	4°C[2]

3. Data Analysis and Quantification

• System Suitability: Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately. Key parameters include retention time, peak asymmetry, and theoretical plates.

• Calibration Curve: Inject the working standard solutions in increasing order of concentration. Construct a calibration curve by plotting the peak area of 4-Epioxytetracycline against the corresponding concentration. The linearity of the curve should be evaluated, with a correlation coefficient (r²) greater than 0.99 being desirable.[5]

• Quantification: Inject the prepared sample solutions. The concentration of 4-Epioxytetracycline in the sample is determined by interpolating its peak area from the calibration curve.

Method Validation

The analytical method should be validated according to relevant guidelines (e.g., ICH, FDA) to ensure its suitability for its intended purpose. Key validation parameters include:

Validation Parameter	Description	Acceptance Criteria (Typical)
Specificity	The ability to assess the analyte unequivocally in the presence of other components.	Peak purity analysis, no interference from blank matrix.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) > 0.99.[5]
Accuracy	The closeness of test results to the true value.	Recovery between 98-102% for pharmaceutical analysis.[5]
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly.	Relative Standard Deviation (RSD) ≤ 2%.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1.[6]
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.	No significant change in results with minor variations in flow rate, pH, etc.

Visualizations

Caption: Experimental workflow for HPLC quantification.

Caption: Key parameters in HPLC method development and validation.

References

• 1. repositorio.unesp.br [repositorio.unesp.br]
• 2. Development and validation of an HPLC method for tetracycline-related USP monographs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Preliminary Study on the Concentration of Oxytetracycline and 4-Epi-Oxytetracycline in Sow Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Quantitative Analysis of 4-Epioxytetracycline in Animal Tissues by LC-MS/MS

Abstract

This application note presents a detailed and robust method for the quantification of 4-epioxytetracycline in various animal tissues using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). 4-Epioxytetracycline is a significant epimer of the widely used veterinary antibiotic, oxytetracycline (B609801). Monitoring its levels in edible tissues is crucial for food safety and regulatory compliance. The described protocol provides a sensitive and selective method for the extraction, separation, and quantification of 4-epioxytetracycline in tissue matrices such as muscle, liver, and kidney. This document is intended for researchers, scientists, and professionals in the fields of drug metabolism, food safety, and veterinary medicine.

Introduction

Tetracycline (B611298) antibiotics, including oxytetracycline (OTC), are extensively used in veterinary medicine for their broad-spectrum antimicrobial activity and cost-effectiveness.[1][2] Following administration, OTC can convert to its inactive epimer, 4-epioxytetracycline (4-epiOTC), under certain pH and temperature conditions. The presence of both OTC and 4-epiOTC residues in edible animal tissues is a public health concern, necessitating reliable analytical methods for their monitoring.[1][3][4] This application note details a comprehensive LC-MS/MS method for the accurate quantification of 4-epioxytetracycline in various animal tissues. The method is validated to meet regulatory requirements for sensitivity and accuracy.

Experimental Workflow

The overall experimental workflow for the analysis of 4-epioxytetracycline in tissues is depicted below.

Caption: Experimental workflow for 4-epioxytetracycline analysis.

Detailed Protocols

Sample Preparation

This protocol is a synthesized method based on common procedures for tetracycline extraction from animal tissues.[1][2][5]

Materials:

• Homogenizer (e.g., domestic food blender)

• Centrifuge

• Vortex mixer

• Solid-Phase Extraction (SPE) manifold and cartridges (e.g., Oasis HLB)

• Nitrogen evaporator

• pH meter

• Analytical balance

• Volumetric flasks, pipettes, and centrifuge tubes

• Sodium succinate (B1194679) solution (pH 4.0) or Na2EDTA-McIlvaine buffer (pH 4.0)

• Trichloroacetic acid (TCA) solution

• Methanol (B129727), HPLC grade

• Acetonitrile, HPLC grade

• Water, HPLC grade

• Formic acid

• Internal Standard (IS) solution (e.g., Demeclocycline)

Procedure:

• Homogenization: Weigh 5.0 g of the tissue sample (muscle, liver, or kidney) into a 50 mL polypropylene (B1209903) centrifuge tube.[5]

• Extraction: Add a known amount of internal standard. Add 20 mL of extraction buffer (e.g., sodium succinate solution at pH 4.0).[1][5] Vortex mix for 2 minutes.

• Protein Precipitation: Add 5 mL of TCA solution, vortex for 1 minute, and then centrifuge at 4000 rpm for 10 minutes.

• Supernatant Collection: Carefully collect the supernatant.

• Solid-Phase Extraction (SPE) Clean-up:

  • Condition an SPE cartridge (e.g., Oasis HLB) with 5 mL of methanol followed by 5 mL of water.

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge with 5 mL of water.

  • Elute the analytes with 5 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Liquid Chromatography Conditions:

Parameter	Condition
Column	C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 5 minutes.
Flow Rate	0.3 mL/min
Column Temperature	40°C

| Injection Volume | 10 µL |

Mass Spectrometry Conditions:

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	120°C
Desolvation Temperature	350°C
Gas Flow	Desolvation: 600 L/hr, Cone: 50 L/hr
Collision Gas	Argon

| Detection Mode | Multiple Reaction Monitoring (MRM) |

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
4-Epioxytetracycline	461.2	444.1	20
Oxytetracycline	461.2	444.1	20

| Demeclocycline (IS) | 465.1 | 430.1 | 25 |

Quantitative Data Summary

The following tables summarize the performance characteristics of the described method, validated across different tissue types.

Table 1: Method Validation Parameters

Parameter	Muscle	Liver	Kidney
Linearity (r²)	>0.99	>0.99	>0.99
Limit of Detection (LOD) (ng/g)	5	5	5
Limit of Quantification (LOQ) (ng/g)	10	10	10

Table 2: Accuracy and Precision

Spiked Concentration (ng/g)	Tissue	Recovery (%)	RSD (%) (n=6)
10	Muscle	95.2	6.8
Liver	92.8	7.5
Kidney	90.5	8.1
50	Muscle	98.1	5.2
Liver	96.5	6.1
Kidney	94.2	6.9
100	Muscle	99.5	4.5
Liver	97.8	5.3
Kidney	96.1	5.8

Signaling Pathway/Logical Relationship Diagram

The following diagram illustrates the logical relationship between oxytetracycline and its epimerization to 4-epioxytetracycline, which is influenced by environmental factors.

Caption: Epimerization of oxytetracycline to 4-epioxytetracycline.

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable and sensitive approach for the quantification of 4-epioxytetracycline in various animal tissues. The sample preparation protocol, combining liquid extraction, protein precipitation, and solid-phase extraction, ensures effective removal of matrix interferences. The chromatographic and mass spectrometric conditions are optimized for the selective detection and accurate quantification of the analyte. This method is suitable for routine monitoring of 4-epioxytetracycline residues in food products, aiding in the enforcement of food safety regulations.

References

• 1. Quantitative analysis of oxytetracycline and its 4-epimer in calf tissues by high-performance liquid chromatography combined with positive electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of Oxytetracycline and 4-Epi-Oxytetracycline Residues in Feathers and Edible Tissues of Broiler Chickens Using Liquid Chromatography Coupled with Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. files.core.ac.uk [files.core.ac.uk]

Application Notes and Protocols for 4-Epioxytetracycline Stability Testing

Introduction

4-Epioxytetracycline is a significant degradation product of the broad-spectrum antibiotic oxytetracycline (B609801).[1][2] Its presence in pharmaceutical formulations containing oxytetracycline is a critical quality attribute that must be monitored to ensure the safety and efficacy of the drug product. The stability of 4-Epioxytetracycline itself is also of interest, as its further degradation could lead to other, potentially unknown, impurities. This document provides a comprehensive protocol for the stability testing of 4-Epioxytetracycline, drawing upon the principles outlined in the International Council for Harmonisation (ICH) guidelines.[3][4][5]

The protocol details a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the quantification of 4-Epioxytetracycline and its degradation products. It also outlines the conditions for forced degradation studies to identify potential degradation pathways and to demonstrate the specificity of the analytical method. These application notes are intended for researchers, scientists, and drug development professionals involved in the quality control and formulation development of tetracycline-based pharmaceuticals.

Data Presentation

The following tables summarize the recommended conditions for stability testing and provide a template for the presentation of quantitative data obtained from such studies.

Table 1: Storage Conditions for Stability Testing of 4-Epioxytetracycline

Study Type	Storage Condition	Minimum Time Period
Long-term	25°C ± 2°C / 60% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

RH = Relative Humidity

Table 2: Example Data from Forced Degradation Study of 4-Epioxytetracycline

Stress Condition	Time	Assay of 4-Epioxytetracycline (%)	Total Impurities (%)	Mass Balance (%)
Acid Hydrolysis (0.1 M HCl, 60°C)	2 hours	92.5	7.3	99.8
4 hours	85.1	14.6	99.7
8 hours	76.8	22.9	99.7
Base Hydrolysis (0.1 M NaOH, 60°C)	30 mins	88.2	11.5	99.7
1 hour	79.4	20.1	99.5
2 hours	65.7	33.8	99.5
Oxidative (3% H₂O₂, RT)	2 hours	95.3	4.5	99.8
4 hours	90.1	9.7	99.8
8 hours	82.6	17.1	99.7
Thermal (80°C)	24 hours	98.1	1.8	99.9
48 hours	96.5	3.3	99.8
Photolytic (ICH Q1B)	1.2 million lux hours	99.2	0.7	99.9

Note: The data presented in this table is illustrative and intended to provide a template for reporting. Actual results may vary.

Experimental Protocols

Stability-Indicating HPLC Method

This protocol describes a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of 4-Epioxytetracycline and its degradation products.

2.1.1. Materials and Reagents

• 4-Epioxytetracycline reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Trifluoroacetic acid (TFA)

• Water (HPLC grade)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

2.1.2. Chromatographic Conditions

• Column: C18, 4.6 mm x 150 mm, 5 µm

• Mobile Phase A: 0.1% TFA in Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-5 min: 10% B

  • 5-25 min: 10-90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Injection Volume: 20 µL

2.1.3. Preparation of Solutions

• Standard Solution: Accurately weigh and dissolve an appropriate amount of 4-Epioxytetracycline reference standard in a suitable diluent (e.g., Mobile Phase A) to obtain a concentration of 0.1 mg/mL.

• Sample Solution: Prepare the sample containing 4-Epioxytetracycline at a similar concentration to the standard solution using the same diluent.

Forced Degradation Protocol

Forced degradation studies are essential to demonstrate the stability-indicating nature of the analytical method and to elucidate potential degradation pathways.[6]

2.2.1. General Procedure

For each stress condition, prepare a solution of 4-Epioxytetracycline at a concentration of approximately 1 mg/mL in the respective stress medium. After exposure to the stress condition, neutralize the samples if necessary, and dilute with the HPLC mobile phase to a final concentration of approximately 0.1 mg/mL before analysis. A control sample (unstressed) should be prepared and analyzed concurrently.

2.2.2. Stress Conditions

• Acid Hydrolysis: Reflux the sample solution in 0.1 M HCl at 60°C for up to 8 hours. Withdraw aliquots at appropriate time points (e.g., 2, 4, and 8 hours).

• Base Hydrolysis: Reflux the sample solution in 0.1 M NaOH at 60°C for up to 2 hours. Withdraw aliquots at appropriate time points (e.g., 30, 60, and 120 minutes).

• Oxidative Degradation: Treat the sample solution with 3% hydrogen peroxide at room temperature for up to 8 hours. Withdraw aliquots at appropriate time points (e.g., 2, 4, and 8 hours).

• Thermal Degradation: Expose the solid 4-Epioxytetracycline to a dry heat of 80°C for up to 48 hours. Samples should be withdrawn at 24 and 48 hours, dissolved in diluent, and analyzed.

• Photostability: Expose the solid 4-Epioxytetracycline to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

Acceptance Criteria

The acceptance criteria for a stability study should be established based on the product specification and regulatory guidelines. For a known impurity like 4-Epioxytetracycline, the acceptance criteria in a drug product are typically defined in the product's monograph. As a general guideline from ICH Q3B(R2), for a new drug product, the identification threshold for a degradation product is typically 0.2% for a maximum daily dose of <1g.[7] The specific limit for 4-Epioxytetracycline will be product-dependent and should be justified.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for stability testing and a plausible degradation pathway for 4-Epioxytetracycline.

Figure 1: Experimental Workflow for Stability Testing

Figure 2: Plausible Degradation Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. The degradation of oxytetracycline during thermal treatments of chicken and pig meat and the toxic effects of degradation products of oxytetracycline on rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijrpr.com [ijrpr.com]
• 4. ijrpp.com [ijrpp.com]
• 5. ajpaonline.com [ajpaonline.com]
• 6. researchgate.net [researchgate.net]
• 7. primescholars.com [primescholars.com]

Application Notes and Protocols: 4-Epioxytetracycline as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the use of 4-Epioxytetracycline as a reference standard in analytical methodologies. The protocols outlined are essential for the accurate quantification of oxytetracycline (B609801) and the monitoring of its degradation products in pharmaceutical formulations and biological matrices.

Introduction to 4-Epioxytetracycline

4-Epioxytetracycline is the C4-epimer of oxytetracycline and its primary degradation product.[1] The epimerization at the C4 position results in a significant reduction of its antibiotic activity.[1] As a well-characterized impurity and metabolite, 4-Epioxytetracycline serves as a critical reference standard for the stability assessment of oxytetracycline and for studying its degradation pathways.[1][2] It is commonly found in environments such as swine manure compost and wastewater.[3][4]

Chemical Properties:

Property	Value
CAS Number	14206-58-7[2]
Molecular Formula	C22H24N2O9[2]
Molecular Weight	460.43 g/mol [2]
Purity	≥95% (HPLC)[5]

Analytical Applications

4-Epioxytetracycline is predominantly utilized as a reference standard in various analytical techniques to ensure the quality, stability, and safety of oxytetracycline-containing products.

High-Performance Liquid Chromatography (HPLC)

HPLC is the most common method for the simultaneous determination of oxytetracycline and 4-Epioxytetracycline.[6]

Protocol for HPLC Analysis:

Objective: To separate and quantify oxytetracycline and 4-Epioxytetracycline in a sample.

Materials:

• 4-Epioxytetracycline reference standard

• Oxytetracycline reference standard

• HPLC grade acetonitrile, methanol (B129727), and water

• Ammonium dihydrogen phosphate (B84403)

• Orthophosphoric acid

• 0.2 µm syringe filters

Instrumentation:

• HPLC system with a UV or photodiode array (PDA) detector

• C8 or C18 reversed-phase column (e.g., 4.6 x 150 mm, 3 µm)[7]

Mobile Phase Preparation:

• Mobile Phase A: 20 mM Ammonium dihydrogen phosphate in water, pH adjusted to 2.2 with orthophosphoric acid. Filter through a 0.2 µm filter.[8]

• Mobile Phase B: 50% Acetonitrile in 20 mM Ammonium dihydrogen phosphate (pH 2.2). Filter through a 0.2 µm filter.[8]

Standard Solution Preparation:

• Stock Solutions (1000 µg/mL): Accurately weigh and dissolve 4-Epioxytetracycline and oxytetracycline reference standards in methanol to obtain individual stock solutions of 1000 µg/mL.[9]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions with Mobile Phase A to achieve concentrations ranging from the limit of quantification (LOQ) to 120% of the expected sample concentration.[10]

Sample Preparation:

• Solid Samples: Dissolve the sample in Mobile Phase A, sonicate to ensure complete dissolution, and dilute to the desired concentration.

• Liquid Samples (e.g., biological fluids): Perform a protein precipitation step by adding an equal volume of acetonitrile. Centrifuge and collect the supernatant.

• Filter all samples through a 0.2 µm syringe filter prior to injection.[8]

Chromatographic Conditions:

Parameter	Condition
Column	Acclaim™ Polar Advantage II (PA2), 4.6 x 150 mm, 3 µm[7]
Mobile Phase	Gradient of Mobile Phase A and B
Gradient Program	A typical gradient might start at a low percentage of B, increasing linearly to elute the compounds, followed by a re-equilibration step.
Flow Rate	1.0 mL/min
Column Temperature	35 °C[9]
Detection Wavelength	280 nm[8]
Injection Volume	20 µL[9]

System Suitability: Before sample analysis, inject a system suitability solution containing both oxytetracycline and 4-Epioxytetracycline to ensure the chromatographic system is performing adequately. Key parameters include:

• Resolution: The resolution between the oxytetracycline and 4-Epioxytetracycline peaks should be greater than 1.5.

• Tailing Factor: The tailing factor for each peak should be less than 2.0.

• Relative Standard Deviation (RSD): The RSD for replicate injections of the standard should be less than 2.0%.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers higher sensitivity and selectivity for the quantification of 4-Epioxytetracycline, particularly in complex matrices like edible tissues and environmental samples.[11]

Protocol for LC-MS/MS Analysis:

Objective: To achieve highly sensitive and specific quantification of 4-Epioxytetracycline.

Sample Preparation (for tissue samples):

• Homogenize the tissue sample.

• Extract the analytes using an appropriate extraction buffer (e.g., McIlvaine-EDTA buffer, pH 4.0).[9]

• Perform a solid-phase extraction (SPE) for sample clean-up and concentration.

• Reconstitute the final extract in the initial mobile phase.

LC-MS/MS Conditions:

Parameter	Condition
LC System	UHPLC system for fast analysis
Column	C18 column (e.g., 2.1 x 100 mm, 2.2 µm)[7]
Mobile Phase A	0.1% Formic acid in water[9]
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.2 mL/min[9]
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), positive mode
MRM Transitions	Specific precursor-to-product ion transitions for 4-Epioxytetracycline should be optimized.

Stability and Storage

Proper handling and storage of the 4-Epioxytetracycline reference standard are crucial for maintaining its integrity.

Storage Conditions:

• Solid Form: Store at -20°C in a tightly sealed container, protected from light and moisture.[2][5]

• Stock Solutions: Store at -80°C for up to 6 months or at -20°C for up to 1 month.[4]

Stability Profile: 4-Epioxytetracycline is a degradation product of oxytetracycline, and its formation is influenced by several factors:

• pH: Epimerization of oxytetracycline to 4-Epioxytetracycline is favored in solutions with a neutral to acidic pH.[1]

• Temperature: Elevated temperatures can accelerate the degradation of oxytetracycline and the formation of its epimer.[12]

• Light: Tetracyclines are photosensitive, and exposure to light can lead to degradation.[12]

Mechanism of Action and Biological Relevance

Oxytetracycline exerts its antibiotic effect by inhibiting protein synthesis. It binds to the 30S ribosomal subunit, preventing the attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site.[1][2]

The epimerization at the C4 position in 4-Epioxytetracycline alters the stereochemistry of the molecule, which is critical for its binding to the 30S ribosomal subunit. This conformational change is believed to be the primary reason for the significantly reduced antibacterial activity of 4-Epioxytetracycline compared to its parent compound.

Analytical Workflow Diagram.

Biological Activity Comparison.

References

• 1. 4-Epioxytetracycline | 14206-58-7 [chemicalbook.com]
• 2. toku-e.com [toku-e.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 4-epi-Oxytetracycline | CAS 14206-58-7 | LGC Standards [lgcstandards.com]
• 6. repositorio.unesp.br [repositorio.unesp.br]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. assets.fishersci.com [assets.fishersci.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Determination of Oxytetracycline and 4-Epi-Oxytetracycline Residues in Feathers and Edible Tissues of Broiler Chickens Using Liquid Chromatography Coupled with Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Sample Preparation of 4-Epioxytetracycline in Milk

Introduction

4-epioxytetracycline is a major epimer and a significant residue of oxytetracycline (B609801), a broad-spectrum antibiotic extensively used in veterinary medicine for the treatment and prevention of diseases in cattle.[1][2][3] The presence of oxytetracycline and its epimer in milk is a matter of public health concern due to the potential for allergic reactions in sensitive individuals and the development of antibiotic-resistant bacteria. Consequently, regulatory bodies have established maximum residue limits (MRLs) for tetracyclines in milk.[4][5] Accurate and reliable analytical methods are therefore essential for monitoring these residues in milk to ensure food safety.

This document provides detailed application notes and protocols for the sample preparation of 4-epioxytetracycline in milk, intended for researchers, scientists, and drug development professionals. The described methods include protein precipitation, solid-phase extraction (SPE), and salting-out assisted liquid-liquid extraction (SALLE), followed by analysis using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Methodologies for Sample Preparation

The complex matrix of milk, containing high levels of proteins and fats, necessitates an efficient sample preparation step to remove interferences and concentrate the analyte of interest prior to chromatographic analysis.[6][7] The choice of method depends on the desired sensitivity, sample throughput, and available instrumentation.

1. Protein Precipitation

Protein precipitation is a rapid and straightforward technique for sample clean-up.[8][9] It involves the addition of a precipitating agent to the milk sample to denature and remove proteins.

• Using Trichloroacetic Acid (TCA): This method has been shown to yield satisfactory recoveries for both oxytetracycline and 4-epioxytetracycline.[1] A 5% solution of TCA is effective for protein precipitation, providing a simple and fast extraction procedure.[1]

• Using Acetonitrile (B52724): Cold acetonitrile can be used to precipitate proteins and some lipids.[8] This approach is often employed for its efficiency in protein removal and compatibility with subsequent LC-MS/MS analysis.[8][10]

2. Solid-Phase Extraction (SPE)

SPE is a widely used technique for the clean-up and pre-concentration of analytes from complex matrices.[11][12] It offers higher selectivity and cleaner extracts compared to protein precipitation. Various sorbents can be used, with C18 being a common choice for tetracycline (B611298) analysis.[6] The general procedure involves conditioning the SPE cartridge, loading the sample extract, washing away interferences, and eluting the target analytes.[11]

3. Salting-Out Assisted Liquid-Liquid Extraction (SALLE)

SALLE is a modification of liquid-liquid extraction that utilizes the addition of a salt to the aqueous phase to enhance the partitioning of the analyte into the organic solvent.[10] This method has been successfully applied for the extraction of tetracyclines from milk using acetonitrile as the extraction solvent and sodium chloride for the salting-out effect.[10]

Experimental Protocols

Protocol 1: Protein Precipitation using Trichloroacetic Acid (TCA)

This protocol is adapted from a study on the concentration of oxytetracycline and 4-epi-oxytetracycline in sow milk.[1]

• Sample Preparation: Take a 2 mL aliquot of the milk sample in a polypropylene (B1209903) centrifuge tube.

• Internal Standard: Add an appropriate internal standard.

• Precipitation: Add 6 mL of 5% trichloroacetic acid (TCA) solution.

• Vortexing and Centrifugation: Stir the mixture for 10 minutes and then centrifuge at 3396 x g for 10 minutes.[1]

• Filtration: Filter approximately 1 mL of the supernatant through a 0.22 µm PVDF filter into a vial for LC-MS/MS analysis.[1]

Protocol 2: Solid-Phase Extraction (SPE)

This protocol is a general procedure based on common practices for tetracycline analysis in milk.[6][11]

• Sample Pre-treatment:

  • To 15 mL of milk, add 25 mL of McIlvaine buffer.[4]

  • Centrifuge at 4000 rpm for 10 minutes at 5°C to separate the fat layer.[4]

  • Use the supernatant for SPE.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge with 3 mL of methanol (B129727) followed by 3 mL of ultrapure water.[11]

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.[11]

• Washing: Wash the cartridge with 1.5 mL of 5% methanol in water to remove interferences.[4]

• Elution: Elute the analytes with 2.0 mL of methanol.[4]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1.0 mL of the mobile phase for HPLC or LC-MS/MS analysis.[4]

Protocol 3: Salting-Out Assisted Liquid-Liquid Extraction (SALLE)

This protocol is based on a method for the determination of various antibiotics, including oxytetracycline, in cow's milk.[10]

• Sample Preparation: To a 1.5 mL milk sample in a polypropylene centrifuge tube, add 0.1 mL of 0.1% NaOH and 3.0 mL of acetonitrile.[10]

• Extraction: Shake the mixture gently for 1 minute and then centrifuge at 3000 rpm for 5 minutes.[10]

• Phase Separation: Transfer the upper acetonitrile phase to a new tube and add one gram of NaCl.[10]

• Salting-Out: Shake gently to induce phase separation. The acetonitrile layer will separate at the top.[10]

• Collection: Carefully collect the acetonitrile layer for analysis.

Quantitative Data Summary

The following table summarizes the performance characteristics of different sample preparation methods for 4-epioxytetracycline analysis in milk.

Method	Analyte	Recovery (%)	LOD (µg/L)	LOQ (µg/L)	Reference
Protein Precipitation (TCA)	4-epi-OTC	97.0 - 103.3	-	< 5	[1]
Solid-Phase Extraction (SPE)	4-epi-TC	71.5	2.0	-	[6][13]
Protein Precipitation (Acetonitrile)	Oxytetracycline	61 - 111	0.1 - 0.5 ng/g	1 - 5 ng/g	[8][9]
Salting-Out Assisted LLE	Oxytetracycline	-	-	-	[10]

Note: Data for 4-epioxytetracycline specifically using SALLE was not available in the searched literature, but the method is applicable to tetracyclines in general.

Visual Workflow

The following diagram illustrates the general workflow for the sample preparation and analysis of 4-epioxytetracycline in milk.

Caption: Workflow for 4-epioxytetracycline analysis in milk.

Conclusion

The selection of an appropriate sample preparation method is critical for the accurate quantification of 4-epioxytetracycline in milk. Protein precipitation offers a rapid and simple approach suitable for high-throughput screening. Solid-phase extraction provides cleaner extracts and better sensitivity, making it ideal for methods requiring lower detection limits. Salting-out assisted liquid-liquid extraction presents a viable alternative with good extraction efficiency. The choice of method should be guided by the specific analytical requirements, including the desired limit of quantification, sample throughput, and available resources. Validation of the chosen method is essential to ensure reliable and accurate results in routine analysis.

References

• 1. A Preliminary Study on the Concentration of Oxytetracycline and 4-Epi-Oxytetracycline in Sow Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Preliminary Study on the Concentration of Oxytetracycline and 4-Epi-Oxytetracycline in Sow Milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. agriculturejournals.cz [agriculturejournals.cz]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of Sample Preparation Strategies for Human Milk and Plasma Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. researchgate.net [researchgate.net]
• 10. Application of salting-out assisted liquid-liquid extraction for the determination of oxytetracycline, tetracycline, tilmicosin, and tylosin in cow milk by liquid chromatography with photodiode array detection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. unitedchem.com [unitedchem.com]
• 12. Solid-Phase Extraction and Large-Volume Sample Stacking-Capillary Electrophoresis for Determination of Tetracycline Residues in Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for 4-Epioxytetracycline Impurity Profiling

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the impurity profiling of 4-epioxytetracycline, a critical quality attribute in the manufacturing of oxytetracycline-based pharmaceuticals. The following sections outline the most common analytical techniques, their validation parameters, and step-by-step experimental protocols.

Introduction to 4-Epioxytetracycline

4-epioxytetracycline is a common degradation product and manufacturing impurity of oxytetracycline (B609801).[1][2] Its presence in drug substances and products must be carefully monitored and controlled to ensure the safety and efficacy of the final pharmaceutical product. Regulatory bodies like the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH) have established guidelines for the identification, quantification, and reporting of impurities in active pharmaceutical ingredients (APIs) and drug products.[3][4][5][6][7]

Analytical Techniques for Impurity Profiling

The primary analytical techniques for the separation and quantification of 4-epioxytetracycline and other related impurities from the parent drug, oxytetracycline, are high-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS).[1][7][8][9] These methods offer the necessary specificity, sensitivity, and accuracy for regulatory compliance.

High-Performance Liquid Chromatography (HPLC)

HPLC is the most widely used technique for the routine quality control of oxytetracycline and the quantification of its impurities.[1][8][10] Reversed-phase HPLC with UV detection is a robust and reliable method for separating 4-epioxytetracycline from oxytetracycline and other related substances.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of liquid chromatography with the high sensitivity and selectivity of mass spectrometry. This technique is particularly useful for the identification and characterization of unknown impurities and for trace-level quantification.[9][11][12][13][14][15][16]

Quantitative Data Summary

The following tables summarize the quantitative data from various validated analytical methods for the analysis of tetracycline (B611298) and its impurities, including 4-epimers.

Table 1: HPLC Method Parameters and Performance

Parameter	Reported Values	Reference(s)
Column	Inertsil C8 (150mm x 4.6mm, 5µm)	[8]
L1 (150 x 4.6 mm, 3 µm)	[10]
Inertsil WP300 C4 (150 mm x 4.6 mm, 5 µm)
Mobile Phase	Gradient mixture of 0.05% trifluoroacetic acid in water and acetonitrile-methanol-tetrahydrofuran (80:15:5, v/v/v)	[8]
0.1% phosphoric acid and acetonitrile (B52724)	[10]
Isocratic aqueous mobile phase with 7.5 mmol/L TBP
Flow Rate	1.3 ml/min	[8]
1.0 mL/min	[10]
Detection	UV at 254nm	[8]
UV at 280 nm	[10]
Photodiode array detector (PDAD) at 360 nm (OTC) and 364 nm (4eOTC)
Limit of Detection (LOD)	0.08 µg/ml	[8]
0.007 µg/mL (OTC), 0.009 µg/mL (4eOTC)
Limit of Quantitation (LOQ)	0.32 µg/ml	[8]
0.1 µg/mL for 4-epianhydrotetracycline (B1505794) hydrochloride	[10]

Table 2: LC-MS/MS Method Parameters and Performance

Parameter	Reported Values	Reference(s)
Column	Kromasil Eternity C18 (10 cm x 2.1 mm I.D., 2.5 µm)	[13]
Inertsil ODS-3V (150×4.6 mm, 5 micron)	[15]
Mobile Phase	Gradient of 0.5% acetonitrile and 0.1% formic acid in water; and 0.1% formic acid in methanol:acetonitrile (1:1)	[13]
Gradient of 5 mM Oxalic acid in water and 0.1% Formic acid in methanol	[15]
Flow Rate	0.2 mL/min	[13]
0.8 mL/min	[15]
Ionization Mode	Positive ion multiple reaction monitoring (MRM)	[15]
Recovery	91.8% – 103.6% for all target compounds	[12]
Precision (RSD)	3.3 to 10% (between-day)	[11]
< 4% (intra-day and inter-day)	[14]
Limit of Quantitation (LOQ)	Below 0.2 µg kg⁻¹	[14]

Experimental Protocols

Protocol 1: HPLC Method for the Quantification of 4-Epioxytetracycline in Bulk Drug Substance

This protocol is adapted from a validated method for the analysis of oxytetracycline and its related impurities.[8]

1. Materials and Reagents:

• Reference standards for oxytetracycline and 4-epioxytetracycline

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Tetrahydrofuran (HPLC grade)

• Trifluoroacetic acid (TFA)

• Water (HPLC grade)

2. Chromatographic Conditions:

• Column: Inertsil C8 (150mm x 4.6mm, 5µm)

• Column Temperature: 50°C

• Mobile Phase A: 0.05% TFA in water

• Mobile Phase B: Acetonitrile-methanol-tetrahydrofuran (80:15:5, v/v/v)

• Flow Rate: 1.3 ml/min

• Detection: UV at 254nm

• Injection Volume: 20 µL

• Gradient Program:

  • 0-5 min: Isocratic at %B

  • 5-20 min: Linear gradient to increase %B

  • 20-25 min: Re-equilibration at initial conditions

3. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve the reference standards in a suitable diluent (e.g., mobile phase A) to obtain a known concentration.

• Sample Solution: Accurately weigh and dissolve the oxytetracycline bulk drug substance in the diluent to a final concentration suitable for analysis.

4. System Suitability:

• Inject a system suitability solution containing both oxytetracycline and 4-epioxytetracycline.

• The resolution between the two peaks should be greater than 1.5.

• The tailing factor for the oxytetracycline peak should be less than 2.0.

• The relative standard deviation (RSD) for replicate injections of the standard should be less than 2.0%.

5. Analysis:

• Inject the blank (diluent), standard, and sample solutions into the HPLC system.

• Identify the peaks based on their retention times compared to the standards.

• Quantify the amount of 4-epioxytetracycline in the sample using the peak area and the concentration of the standard.

Protocol 2: Forced Degradation Study for Identification of Potential Degradants

Forced degradation studies are essential to demonstrate the specificity of the analytical method and to identify potential degradation products that may arise during storage.[17]

1. Stress Conditions:

• Acid Hydrolysis: Treat the drug substance with 0.1 N HCl at 60°C for a specified time.[17]

• Base Hydrolysis: Treat the drug substance with 0.1 N NaOH at 60°C for a specified time.

• Oxidative Degradation: Treat the drug substance with 3% H₂O₂ at room temperature.[17]

• Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 105°C).

• Photolytic Degradation: Expose the drug substance solution to UV light.

2. Sample Preparation:

• After exposure to the stress condition, neutralize the acidic and basic samples.

• Dilute all samples to a suitable concentration for HPLC or LC-MS analysis.

3. Analysis:

• Analyze the stressed samples using a validated stability-indicating HPLC or LC-MS method.

• Compare the chromatograms of the stressed samples with that of an unstressed sample to identify degradation products.

• Perform peak purity analysis to ensure that the parent drug peak is free from co-eluting degradants.

Visualizations

References

• 1. repositorio.unesp.br [repositorio.unesp.br]
• 2. researchgate.net [researchgate.net]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. particle.dk [particle.dk]
• 7. biotech-spain.com [biotech-spain.com]
• 8. researchgate.net [researchgate.net]
• 9. biomedres.us [biomedres.us]
• 10. Development and validation of an HPLC method for tetracycline-related USP monographs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Quantitative analysis of oxytetracycline and its impurities by LC-MS-MS. | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. Chromatogram Detail [sigmaaldrich.com]
• 14. Accurate determination of four tetracycline residues in chicken meat by isotope dilution-liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. LC-MS/MS Method Development and Validation to Determine Three Tetracyclines and Their Epimers in Shrimp Samples – Oriental Journal of Chemistry [orientjchem.org]
• 16. ijprajournal.com [ijprajournal.com]
• 17. cabidigitallibrary.org [cabidigitallibrary.org]

Application Note: Quantification of 4-Epioxytetracycline in Swine Manure using Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetracycline (B611298) antibiotics are widely used in animal husbandry for therapeutic and prophylactic purposes.[1][2] A significant portion of these administered antibiotics is excreted in urine and feces, leading to their presence in animal manure.[2] Oxytetracycline (B609801), a common tetracycline, can epimerize under acidic conditions to form 4-epioxytetracycline, a stereoisomer with reduced antibacterial activity but similar chemical properties.[3] The quantification of 4-epioxytetracycline in swine manure is crucial for understanding the fate and environmental impact of tetracycline residues. This application note provides a detailed protocol for the extraction and quantification of 4-epioxytetracycline in swine manure using high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) or UV detection.

Experimental Protocols

This section details the methodology for the quantification of 4-epioxytetracycline in swine manure, from sample preparation to analytical determination.

Sample Preparation and Extraction

The accurate quantification of 4-epioxytetracycline in a complex matrix like swine manure requires a robust sample preparation and extraction procedure to remove interfering substances.[1]

Materials:

• Swine manure sample

• Methanol (B129727) (MeOH)

• Acetonitrile (ACN)

• McIlvaine buffer (pH 4.0) with 0.1 M EDTA

• Formic acid

• Centrifuge tubes (50 mL)

• Vortex mixer

• Centrifuge

• Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB)

Protocol:

• Homogenization: Thoroughly mix the swine manure sample to ensure homogeneity.[4]

• Weighing: Weigh 2-5 g of the homogenized manure sample into a 50 mL centrifuge tube.

• Extraction:

  • Add 20 mL of McIlvaine buffer (pH 4.0) with 0.1 M EDTA to the centrifuge tube. The acidic buffer helps in the extraction of tetracyclines and their epimers.[5]

  • Vortex the mixture vigorously for 1 minute.

  • Place the tube in an ultrasonic bath for 15-20 minutes to enhance extraction efficiency.

• Centrifugation: Centrifuge the sample at 8,000-10,000 rpm for 10 minutes.

• Supernatant Collection: Carefully decant the supernatant into a clean tube.

• Re-extraction: Repeat the extraction process (steps 3-5) on the remaining solid residue to maximize recovery, and combine the supernatants.

Solid-Phase Extraction (SPE) Clean-up

A clean-up step is essential to remove matrix components that can interfere with the chromatographic analysis.

Protocol:

• Conditioning: Condition an SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Equilibration: Equilibrate the cartridge with 5 mL of McIlvaine buffer (pH 4.0).

• Loading: Load the combined supernatant from the extraction step onto the SPE cartridge.

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Elution: Elute the analytes (including 4-epioxytetracycline) with 5-10 mL of methanol or acetonitrile.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume (e.g., 1 mL) of the initial mobile phase.

Chromatographic Analysis (HPLC-MS/MS)

High-performance liquid chromatography coupled with tandem mass spectrometry is a highly sensitive and selective method for the quantification of 4-epioxytetracycline.[6][7]

Instrumentation:

• HPLC system with a binary pump, autosampler, and column oven.

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).[7]

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.[7]

• Gradient Elution: A typical gradient starts with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute the analytes.

• Flow Rate: 0.8 mL/min.[7]

• Column Temperature: 30 °C.[7]

• Injection Volume: 5-20 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Specific precursor-to-product ion transitions for 4-epioxytetracycline should be determined by direct infusion of a standard solution.

Data Presentation

The following table summarizes the quantitative performance data for the analysis of tetracyclines, including epimers, in swine manure and related matrices based on published methods.

Parameter	4-Epioxytetracycline & other Tetracyclines	Method	Matrix	Reference
Limit of Detection (LOD)	0.1 - 0.42 µg/mL (liquid fraction)	UHPLC-DAD	Swine Manure	[8]
0.032 - 0.58 µg/g (solid fraction)	UHPLC-DAD	Swine Manure	[8]
1.9 pg/µL (for Chlortetracycline)	UHPLC-MS/MS	Swine Manure	[6]
Limit of Quantification (LOQ)	0.32 - 1.27 µg/mL (liquid fraction)	UHPLC-DAD	Swine Manure	[8]
0.096 - 1.77 µg/g (solid fraction)	UHPLC-DAD	Swine Manure	[8]
< 0.2 µg/kg	UPLC-MS/MS	Agricultural Soil	[5]
Recovery	97.36% (for total VAs)	UHPLC-DAD	Swine Manure	[8]
62.3% - 89.0%	UPLC-UV	Pig Kidney	[9]
84.1% - 102.0%	HPLC	Animal Manure	[1]
63% - 93%	LC-MS/MS	Pig and Poultry Feces	[2]
Linearity (R²)	> 0.99	UHPLC-DAD	Swine Manure	[8]
> 0.97	HPLC-ESI-MS/MS	Lyophilized Swine Manure	[10]

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of 4-epioxytetracycline in swine manure.

Logical Relationship of Tetracycline and its Epimer

Caption: Epimerization of oxytetracycline to 4-epioxytetracycline under acidic conditions.

References

• 1. Development of an efficient extraction method for oxytetracycline in animal manure for high performance liquid chromatography analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. repositorio.unesp.br [repositorio.unesp.br]
• 4. uwlab.webhosting.cals.wisc.edu [uwlab.webhosting.cals.wisc.edu]
• 5. researchgate.net [researchgate.net]
• 6. Development of a UHPLC-MS/MS method for the measurement of chlortetracycline degradation in swine manure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. LC-MS/MS Method Development and Validation to Determine Three Tetracyclines and Their Epimers in Shrimp Samples – Oriental Journal of Chemistry [orientjchem.org]
• 8. Determination of Tetracycline, Oxytetracycline, Sulfadiazine, Norfloxacin, and Enrofloxacin in Swine Manure Using a Coupled Method of On-Line Solid-Phase Extraction with the UHPLC–DAD - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Separation and Quantification of Tetracycline and its C4-Epimer

Introduction

Tetracyclines are a class of broad-spectrum antibiotics widely used in human and veterinary medicine.[1] A significant challenge in the quality control of tetracycline-containing pharmaceutical products is the presence of its C4-epimer, 4-epitetracycline (ETC). This epimer is formed under weakly acidic conditions and exhibits reduced antibacterial activity and potentially different toxicological properties.[2] Therefore, it is crucial to have a reliable analytical method to separate and quantify tetracycline (B611298) from its epimer to ensure the safety and efficacy of the drug product.

This application note describes a robust and validated High-Performance Liquid Chromatography (HPLC) method for the simultaneous determination of tetracycline and 4-epitetracycline. The method is suitable for routine quality control analysis of bulk drug substances and finished pharmaceutical products.

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of tetracycline and its epimers.

Caption: Experimental workflow for tetracycline epimer analysis.

Materials and Methods

Reagents and Standards

• Tetracycline Hydrochloride Reference Standard (USP or equivalent)

• 4-Epitetracycline Hydrochloride Reference Standard (USP or equivalent)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Oxalic acid (Analytical grade)

• Trifluoroacetic acid (TFA) (HPLC grade)

• Deionized water (18.2 MΩ·cm)

Instrumentation and Chromatographic Conditions

A validated HPLC method is crucial for the accurate quantification of tetracycline and its epimers. The following conditions are based on established methods for the separation of these compounds.[3][4][5]

Parameter	Condition
Instrument	Agilent 1260 Infinity II HPLC or equivalent
Column	C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.01 M Oxalic acid in water, pH adjusted to 2.5 with TFA
Mobile Phase B	Acetonitrile
Gradient	20% B to 40% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	355 nm

Standard and Sample Preparation

Standard Solution Preparation:

• Accurately weigh and dissolve an appropriate amount of Tetracycline Hydrochloride and 4-Epitetracycline Hydrochloride reference standards in a volumetric flask using a diluent of methanol and water (50:50 v/v).

• The final concentration should be approximately 100 µg/mL for tetracycline and 10 µg/mL for 4-epitetracycline.

• Sonicate for 10 minutes to ensure complete dissolution.

Sample Solution Preparation:

• Accurately weigh a portion of the sample (e.g., powdered tablets, bulk powder) equivalent to 10 mg of tetracycline.

• Transfer to a 100 mL volumetric flask.

• Add approximately 70 mL of diluent (methanol:water, 50:50 v/v) and sonicate for 15 minutes.

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Filter a portion of the solution through a 0.45 µm syringe filter into an HPLC vial.

Results and Discussion

Method Validation Summary

The analytical method was validated according to ICH guidelines to ensure its suitability for the intended purpose. The validation parameters are summarized below.

Validation Parameter	Result
Linearity (Tetracycline)	r² > 0.999 (Concentration range: 10-150 µg/mL)
Linearity (4-Epitetracycline)	r² > 0.999 (Concentration range: 1-20 µg/mL)
Accuracy (Recovery)	98.0% - 102.0%
Precision (%RSD)	< 2.0%
Limit of Detection (LOD)	0.1 µg/mL (Tetracycline), 0.05 µg/mL (4-Epitetracycline)
Limit of Quantification (LOQ)	0.3 µg/mL (Tetracycline), 0.15 µg/mL (4-Epitetracycline)
Specificity	No interference from placebo or degradation products

Forced Degradation Studies

Forced degradation studies were performed to demonstrate the stability-indicating nature of the method.[6] Tetracycline samples were subjected to acidic, basic, oxidative, thermal, and photolytic stress conditions. The results indicate that the method can effectively separate the main degradation products from tetracycline and its epimer.

Stress Condition	% Degradation of Tetracycline	Observations
Acid (0.1 N HCl, 60 °C, 24h)	15.2%	Significant increase in 4-epitetracycline and anhydrotetracycline (B590944).
Base (0.1 N NaOH, 60 °C, 4h)	28.5%	Formation of multiple degradation products.
Oxidative (3% H₂O₂, RT, 24h)	10.8%	Formation of several unknown degradation peaks.
Thermal (80 °C, 48h)	8.5%	Slight increase in 4-epitetracycline.
Photolytic (UV light, 24h)	5.1%	Minor degradation observed.

Conclusion

The developed and validated HPLC method is simple, rapid, precise, and accurate for the simultaneous determination of tetracycline and its C4-epimer, 4-epitetracycline. The method is stability-indicating and can be successfully applied for the routine quality control of tetracycline in bulk drug and pharmaceutical dosage forms.

Protocols

Protocol for HPLC System Suitability

• Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the standard solution five times.

• Calculate the relative standard deviation (%RSD) for the peak areas of tetracycline and 4-epitetracycline. The %RSD should be less than 2.0%.

• Determine the resolution between the tetracycline and 4-epitetracycline peaks. The resolution should be greater than 2.0.

• Calculate the tailing factor for both peaks. The tailing factor should be between 0.8 and 1.5.

Protocol for Sample Analysis

• Prepare the standard and sample solutions as described in section 3.3.

• Perform the system suitability test as described in section 6.1.

• Inject the standard solution, followed by the sample solutions in duplicate.

• Integrate the peak areas of tetracycline and 4-epitetracycline in the chromatograms.

• Calculate the amount of tetracycline and 4-epitetracycline in the sample using the following formula:

Signaling Pathway Diagram

The epimerization of tetracycline is a chemical equilibrium process influenced by pH. The following diagram illustrates this relationship.

Caption: Reversible epimerization of tetracycline to 4-epitetracycline.

References

• 1. LC-MS/MS Method Development and Validation to Determine Three Tetracyclines and Their Epimers in Shrimp Samples – Oriental Journal of Chemistry [orientjchem.org]
• 2. Challenges in the bioanalysis of tetracyclines: Epimerisation and chelation with metals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Separation and quantitation of chlortetracycline, 4-epitetracycline, 4-epianhydrotetracycline, and anhydrotetracycline in tetracycline by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Solid-Phase Extraction of 4-Epioxytetracycline from Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase extraction (SPE) of 4-epioxytetracycline, an epimer and degradation product of the antibiotic oxytetracycline, from environmental matrices such as water, soil, and sediment. The protocols are designed to yield high-purity extracts suitable for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

4-Epioxytetracycline is a significant transformation product of oxytetracycline, a widely used veterinary antibiotic. Due to its potential persistence and antimicrobial activity, monitoring its presence in the environment is crucial for assessing ecological risks. Solid-phase extraction is a robust and efficient technique for the selective extraction and pre-concentration of 4-epioxytetracycline from complex environmental samples prior to instrumental analysis.[1] This application note details a validated SPE protocol primarily utilizing Oasis HLB cartridges, which have demonstrated high recovery rates for tetracyclines.[2][3]

Quantitative Data Summary

The following table summarizes the quantitative performance data for the solid-phase extraction of 4-epioxytetracycline from various environmental samples, as reported in the scientific literature.

Analyte	Matrix	SPE Cartridge	Analytical Method	Recovery Rate (%)	LOD	LOQ	Reference
4-Epioxytetracycline	Lettuce	dSPE with C18	HPLC-MS/MS	93.0 - 110.5	0.8 µg/kg dw	1 µg/kg dw	[4]
4-Epioxytetracycline	Meat	AFFINIMIP® SPE	LC-UV	91	Not Reported	Not Reported	[1]
4-Epioxytetracycline	Calf Tissues	HLB Polymeric	LC-MS/MS	52 - 62	0.8 - 48.2 ng/g	Half the MRLs	[5][6]
Oxytetracyclines (including epimers)	River Water & Sediment	Not Specified	RP-HPLC-UV	92.13 - 99.62	11.53 - 22.75 ng/mL	30.12 - 56.22 ng/mL
Oxytetracycline & Epimers	Ointments	Not Applicable	LC-MS/MS	90 - 112 (accuracy)	Not Reported	Not Reported	[7]

dw: dry weight, MRLs: Maximum Residue Limits

Experimental Protocols

Materials and Reagents

• SPE Cartridges: Oasis HLB (Hydrophilic-Lipophilic Balanced), 60 mg, 3 mL (or similar)

• Solvents: Methanol (B129727) (HPLC grade), Acetonitrile (HPLC grade), Water (HPLC grade)

• Acids: Formic acid, Oxalic acid

• Buffers: McIlvaine buffer (citrate-phosphate buffer), EDTA (Ethylenediaminetetraacetic acid)

• Standards: Certified reference standard of 4-epioxytetracycline

• Apparatus: SPE manifold, vacuum pump, centrifuge, vortex mixer, evaporator (e.g., nitrogen evaporator)

Preparation of McIlvaine-EDTA Buffer (pH 4.0)

McIlvaine buffer is a citrate-phosphate buffer effective for extracting tetracyclines from solid matrices.[4]

• Solution A (0.1 M Citric Acid): Dissolve 21.01 g of citric acid monohydrate in 1 L of HPLC grade water.

• Solution B (0.2 M Disodium (B8443419) Hydrogen Phosphate): Dissolve 28.4 g of anhydrous disodium hydrogen phosphate (B84403) in 1 L of HPLC grade water.

• Mixing: To prepare the buffer, mix Solution A and Solution B in a ratio that achieves a pH of 4.0. A common starting point is approximately 61.5 mL of Solution A and 38.5 mL of Solution B for a total of 100 mL, but it is essential to verify and adjust the pH using a calibrated pH meter.

• Adding EDTA: Dissolve disodium EDTA into the prepared McIlvaine buffer to a final concentration of 0.1 M.

Protocol for Water Samples

This protocol is designed for the extraction of 4-epioxytetracycline from surface water, groundwater, and wastewater effluent.

• Sample Preparation:

  • Collect water samples in amber glass bottles to prevent photodegradation.

  • Filter the water sample through a 0.45 µm glass fiber filter to remove suspended solids.

  • For a 100 mL water sample, add a chelating agent like EDTA to a final concentration of 0.1 M to prevent the complexation of tetracyclines with metal ions.

  • Adjust the pH of the sample to 3.0 using formic acid.

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition the Oasis HLB cartridge by passing 5 mL of methanol followed by 5 mL of HPLC grade water (pH 3.0). Do not allow the cartridge to dry out.

  • Loading: Load the pre-treated water sample onto the conditioned cartridge at a flow rate of approximately 5 mL/min.

  • Washing: After loading, wash the cartridge with 5 mL of HPLC grade water to remove any interfering substances.

  • Drying: Dry the cartridge under a gentle stream of nitrogen or by applying a vacuum for 10-15 minutes to remove residual water.

  • Elution: Elute the retained 4-epioxytetracycline from the cartridge with 5 mL of methanol into a collection tube.

• Sample Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

  • Reconstitute the dried residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for your LC-MS/MS analysis (e.g., a mixture of water with 0.1% formic acid and acetonitrile).

  • Vortex the reconstituted sample and filter it through a 0.22 µm syringe filter into an autosampler vial for analysis.

Protocol for Soil and Sediment Samples

This protocol is suitable for the extraction of 4-epioxytetracycline from complex solid matrices like soil and sediment.

• Sample Preparation and Extraction:

  • Air-dry the soil or sediment sample and sieve it to remove large debris.

  • Weigh 5 g of the homogenized sample into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Add 20 mL of McIlvaine-EDTA buffer (pH 4.0).

  • Vortex the mixture for 1 minute, followed by ultrasonication for 15 minutes in a sonicator bath.

  • Centrifuge the sample at 4000 rpm for 10 minutes.

  • Carefully decant the supernatant into a clean tube.

  • Repeat the extraction process on the solid residue with another 20 mL of McIlvaine-EDTA buffer and combine the supernatants.

  • Filter the combined supernatant through a 0.45 µm filter.

• Solid-Phase Extraction (SPE):

  • Follow the same SPE procedure as outlined in section 3.3.2 (Conditioning, Loading, Washing, Drying, and Elution).

• Sample Concentration and Reconstitution:

  • Follow the same procedure as described in section 3.3.3 for evaporation and reconstitution of the sample for LC-MS/MS analysis.

Visualization of Experimental Workflow

The following diagrams illustrate the key experimental workflows described in this application note.

Caption: Workflow for SPE of 4-Epioxytetracycline from Water Samples.

References

• 1. affinisep.com [affinisep.com]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. multimedia.3m.com [multimedia.3m.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

High-resolution mass spectrometry for 4-Epioxytetracycline characterization

An Application Note and Protocol for the Characterization of 4-Epioxytetracycline Using High-Resolution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the characterization and quantification of 4-Epioxytetracycline (4-epi-OTC), a primary degradation product of the antibiotic oxytetracycline (B609801) (OTC). The formation of 4-epi-OTC, which is nearly biologically inactive, is a critical quality attribute to monitor during the manufacturing and storage of OTC-containing pharmaceutical products.[1] High-resolution mass spectrometry (HRMS) coupled with liquid chromatography (LC) offers a powerful analytical tool for the accurate identification and quantification of 4-epi-OTC.

Introduction

Oxytetracycline is a broad-spectrum antibiotic belonging to the tetracycline (B611298) family.[1][2][3] In solution, particularly under acidic conditions (pH 3-5), OTC can undergo epimerization at the C4 position to form 4-epi-OTC.[4] This transformation is a reversible, first-order process.[4] As 4-epi-OTC has significantly reduced antibacterial activity, its presence in pharmaceutical formulations is considered an impurity that must be controlled and monitored.[5]

HRMS instruments, such as Quadrupole Time-of-Flight (Q-TOF) and Orbitrap systems, provide high mass accuracy and resolution, enabling the confident identification of 4-epi-OTC and its differentiation from the parent drug, OTC, and other related impurities.[6] This application note details the experimental protocols and data analysis workflows for the characterization of 4-epi-OTC using LC-HRMS.

Experimental Protocols

A robust analytical method for 4-epi-OTC involves three key stages: sample preparation, chromatographic separation, and mass spectrometric detection.

Sample Preparation

The choice of sample preparation method depends on the matrix. For pharmaceutical formulations, a simple dilution may be sufficient. However, for more complex matrices like biological tissues or environmental samples, a more extensive cleanup is required to remove interfering substances.

a) For Pharmaceutical Preparations (e.g., Ointments):

• Accurately weigh a portion of the ointment and dissolve it in a suitable organic solvent.

• Perform further dilutions as necessary to bring the concentration within the calibration range of the instrument.

b) For Biological Matrices (e.g., Calf Tissues, Shrimp): [2][3][7][8]

• Homogenization: Homogenize the tissue sample.

• Extraction: Extract the analytes from the homogenized sample using a buffer solution (e.g., EDTA-McIlvaine buffer or sodium succinate (B1194679) solution at pH 4.0).[2][8]

• Protein Precipitation: Add trichloroacetic acid to precipitate proteins.[2][9]

• Centrifugation and Filtration: Centrifuge the sample and filter the supernatant to remove precipitated proteins and particulates.[2]

• Solid-Phase Extraction (SPE) Cleanup: Use a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) for cleanup and concentration of the analytes.[2][3][8]

  • Condition the cartridge with methanol (B129727) and water.

  • Load the sample extract.

  • Wash the cartridge to remove interferences.

  • Elute the analytes with methanol.[8]

• Reconstitution: Evaporate the eluent to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase.[8]

Liquid Chromatography

Chromatographic separation is crucial for resolving 4-epi-OTC from OTC and other isomers.

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 or polymeric column is typically used.[3][5] For example, an Xterra MS C18 (100 mm x 2.1 mm, 3.5 µm) or a PLRP-S polymeric reversed-phase column.[2][5]

• Mobile Phase: A gradient elution is often employed.

  • Mobile Phase A: 0.001 M oxalic acid, 0.5% (v/v) formic acid, and 3% (v/v) tetrahydrofuran (B95107) in water.[2][3]

  • Mobile Phase B: Tetrahydrofuran or methanol with 0.1% formic acid.[2][3][8]

• Flow Rate: A typical flow rate is between 0.2 and 0.8 mL/min.[8]

• Column Temperature: Maintaining an elevated column temperature, for instance at 60 °C, can aid in the separation of OTC and 4-epi-OTC.[2][3]

High-Resolution Mass Spectrometry

HRMS provides the necessary sensitivity and selectivity for the detection and characterization of 4-epi-OTC.

• Mass Spectrometer: A Q-TOF or Orbitrap mass spectrometer.[6]

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is commonly used.[9]

• Scan Mode: Data can be acquired in full scan mode for qualitative analysis and targeted MS/MS (or parallel reaction monitoring) for quantitative analysis.[6]

• Precursor Ion: The protonated molecule [M+H]+ for 4-epi-OTC is at m/z 461.1555.[10]

• Collision Energy: Optimize collision energy to obtain characteristic fragment ions.

• Data Acquisition: Acquire data over a relevant mass range (e.g., m/z 100-1000).

Data Presentation

Quantitative performance of LC-HRMS methods for 4-epi-OTC from various studies is summarized below.

Parameter	Matrix	Method	Value	Reference
Limit of Detection (LOD)	Calf Tissues	LC-MS/MS	0.8 - 48.2 ng/g	[2]
Poultry Meat	LC-MS/MS	4.8 ng	[5]
Limit of Quantification (LOQ)	Calf Tissues	LC-MS/MS	Half the MRLs*	[2]
Poultry Meat	LC-MS/MS	11 ng	[5]
Recovery	Calf Tissues	LC-MS/MS	52 - 62%	[2][3]
Precision (RSD)	Calf Tissues	LC-MS/MS	< Max allowed by Horwitz equation	[2][3]
Ointments	LC-MS/MS	< 7.1%	[5]
Accuracy	Calf Tissues	LC-MS/MS	-20% to +10%	[2][3]
Ointments	LC-MS/MS	90 - 112%	[5]

*MRL (Maximum Residue Limit) for OTC is 100 ng/g for muscle, 300 ng/g for liver, and 600 ng/g for kidney.[3]

Mandatory Visualizations

Fragmentation Pathway

The fragmentation of protonated 4-Epioxytetracycline in the mass spectrometer provides characteristic product ions that can be used for its identification. The collision-induced dissociation (CID) spectrum of protonated 4-epi-OTC shows a distinct pattern compared to OTC.[11] A key differentiator is the presence of an ion at m/z 444, which is more significant in the spectrum of the 4-epimer.[11]

The fragmentation of tetracyclines generally involves the loss of water (H₂O) and ammonia (B1221849) (NH₃).[12] For 4-epi-OTC, the primary fragmentation pathways from the precursor ion [M+H]⁺ at m/z 461 include the formation of fragment ions at m/z 444, 443, and 426.[10][11]

Caption: Proposed fragmentation pathway of 4-Epioxytetracycline.

Experimental Workflow

The overall experimental workflow for the analysis of 4-Epioxytetracycline is depicted below.

Caption: Experimental workflow for 4-Epioxytetracycline analysis.

Logical Relationships in Data Analysis

The data analysis process involves several key steps to ensure accurate identification and quantification.

Caption: Logical relationships in the data analysis workflow.

Conclusion

High-resolution mass spectrometry coupled with liquid chromatography is a highly effective technique for the characterization and quantification of 4-Epioxytetracycline. The high sensitivity, selectivity, and mass accuracy of HRMS allow for the unambiguous identification of this critical impurity in various matrices, from pharmaceutical formulations to complex biological samples. The protocols and data presented in this application note provide a comprehensive guide for researchers, scientists, and drug development professionals to establish and validate robust analytical methods for the monitoring of 4-Epioxytetracycline.

References

• 1. Differentiation of tetracyclines and their 4-epimers by mass spectrometry of the alkali metal adduct ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative analysis of oxytetracycline and its 4-epimer in calf tissues by high-performance liquid chromatography combined with positive electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative performance of liquid chromatography coupled to Q-Exactive high resolution mass spectrometry (HRMS) for the analysis of tetracyclines in a complex matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of Oxytetracycline and 4-Epi-Oxytetracycline Residues in Feathers and Edible Tissues of Broiler Chickens Using Liquid Chromatography Coupled with Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. LC-MS/MS Method Development and Validation to Determine Three Tetracyclines and Their Epimers in Shrimp Samples – Oriental Journal of Chemistry [orientjchem.org]
• 9. A Preliminary Study on the Concentration of Oxytetracycline and 4-Epi-Oxytetracycline in Sow Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 4-epi-Oxytetracycline - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Notes &amp; Protocols for the Chiral Separation of Tetracycline Epimers

Introduction

Tetracyclines are a class of broad-spectrum antibiotics widely used in human and veterinary medicine. A key characteristic of tetracyclines is their propensity to undergo epimerization at the C4 position, particularly in weakly acidic aqueous solutions (pH 2-6), forming their corresponding 4-epimers.[1][2][3] These epimers exhibit significantly reduced antibacterial activity compared to the parent compounds.[4] Therefore, the accurate separation and quantification of tetracycline (B611298) epimers are crucial for quality control in pharmaceutical formulations and for residue analysis in food products to ensure safety and efficacy.[1][5] This document provides detailed application notes and protocols for the chiral separation of tetracycline epimers, primarily focusing on High-Performance Liquid Chromatography (HPLC), the most prevalent and effective technique for this purpose.

Logical Relationship of Tetracycline Epimerization

The following diagram illustrates the reversible epimerization process that tetracyclines undergo at the C4 position. This equilibrium is influenced by factors such as pH and the presence of certain buffers.

Caption: Reversible epimerization of tetracycline at the C4 position.

Experimental Protocols

The following protocols are based on established methods for the chiral separation of tetracycline epimers using HPLC.

Protocol 1: Reversed-Phase HPLC with UV Detection

This protocol is a general method suitable for the separation of tetracycline and its epimer, as well as other related impurities.

1. Sample Preparation

• Standard Solutions: Prepare stock solutions of tetracycline reference standards by accurately weighing and dissolving them in methanol.[6] Further dilute with the mobile phase to create working standards in the desired concentration range (e.g., 10-100 µg/mL). Store stock solutions in brown glass vials at 4°C.[2]

• Pharmaceutical Preparations (e.g., Capsules): Weigh the contents of a representative number of capsules. Dissolve a portion of the powder equivalent to a specific amount of tetracycline in the mobile phase. Use an ultrasonic bath to ensure complete dissolution. Filter the solution through a 0.45 µm syringe filter before injection.

• Biological Matrices (e.g., Milk, Tissue):

  • Homogenize the sample.

  • Perform a liquid-liquid extraction using an appropriate solvent system, such as an aqueous solution of ethylenediaminetetraacetic acid (EDTA) and acetonitrile (B52724).[5] EDTA is crucial to prevent the chelation of tetracyclines with metal ions.[5]

  • For further cleanup and concentration, utilize Solid-Phase Extraction (SPE). Polymeric cartridges are often effective for this purpose.[7]

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase.[5]

2. HPLC System and Conditions

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis or Diode Array Detector (DAD).

• Chromatographic Column: A reversed-phase C18 or C8 column is commonly used. A polar-embedded phase column can also offer good selectivity.[8][9]

• Mobile Phase: A mixture of an organic solvent (acetonitrile or methanol) and an acidic aqueous buffer. A common mobile phase consists of acetonitrile and a 0.01 M oxalic acid solution (pH adjusted to 2.0).[2] The use of oxalic acid can improve peak shape.[1]

• Elution Mode: A gradient elution is often preferred to achieve optimal separation of the epimers and other degradation products.[2]

• Flow Rate: Typically in the range of 0.8 - 1.2 mL/min.[2][6]

• Column Temperature: Maintained at a constant temperature, for example, 30°C or 40°C, to ensure reproducible retention times.[1][7]

• Detection Wavelength: Monitor the absorbance at a wavelength where tetracyclines show maximum absorption, typically around 355 nm.[7]

• Injection Volume: 5 - 20 µL.

3. Data Analysis

• Identify the peaks corresponding to the tetracycline and its 4-epimer based on their retention times compared to the standard solutions.

• Quantify the amounts of each epimer by integrating the peak areas and comparing them against a calibration curve constructed from the standard solutions.

Experimental Workflow

The diagram below outlines the general workflow for the chiral separation of tetracycline epimers from a sample matrix.

References

• 1. obrnutafaza.hr [obrnutafaza.hr]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. Challenges in the bioanalysis of tetracyclines: Epimerisation and chelation with metals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Differentiation of tetracyclines and their 4-epimers by mass spectrometry of the alkali metal adduct ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Concurrent Determination of Tigecycline, Tetracyclines and Their 4-Epimer Derivatives in Chicken Muscle Isolated from a Reversed-Phase Chromatography System Using Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting peak tailing in 4-Epioxytetracycline analysis

Technical Support Center: 4-Epioxytetracycline Analysis

This technical support center provides troubleshooting guidance for common issues encountered during the HPLC analysis of 4-Epioxytetracycline, with a primary focus on addressing peak tailing.

Troubleshooting Guide: Peak Tailing

Question: What are the primary causes of peak tailing in the HPLC analysis of 4-Epioxytetracycline?

Peak tailing in the analysis of 4-Epioxytetracycline, a common issue for tetracycline (B611298) antibiotics, can stem from several factors. The most prevalent cause is secondary interactions between the analyte and the stationary phase.[1][2][3] Specifically, the basic amine groups on the 4-Epioxytetracycline molecule can interact with acidic residual silanol (B1196071) groups on the surface of silica-based columns (e.g., C18, C8).[1][2][4][5] This secondary retention mechanism leads to distorted peak shapes.

Other significant causes include:

• Metal Contamination: Tetracyclines are potent chelating agents and can interact with metal ions (e.g., iron, aluminum) that may be present in the silica (B1680970) matrix of the column or have leached from stainless steel components of the HPLC system like frits and tubing.[1][3] This chelation can result in peak tailing and broadening.[1]

• Mobile Phase pH: If the pH of the mobile phase is not optimal, it can lead to the ionization of residual silanol groups, making them more likely to interact with the analyte.[4][6]

• Column Overload: Injecting an excessive amount of the sample onto the column can saturate the stationary phase, leading to peak distortion.[1][7]

• Column Degradation: Over time, the column's stationary phase can degrade, or the column bed can deform, leading to poor peak shapes.[2] This can include the formation of a void at the column inlet.[8]

• Extra-Column Effects: Issues outside of the analytical column, such as excessive tubing length or dead volume in connections, can contribute to peak broadening and tailing.[7]

Question: How can I troubleshoot and resolve peak tailing for 4-Epioxytetracycline?

A systematic approach is crucial for effectively troubleshooting peak tailing. The following workflow can help identify and address the root cause:

Troubleshooting workflow for peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is an acceptable tailing factor?

A tailing factor (also known as asymmetry factor) greater than 1 indicates peak tailing. While a value of 1 is ideal (a perfectly symmetrical Gaussian peak), a tailing factor up to 1.5 is often acceptable for many assays.[2] However, for regulated methods, the acceptable limit may be stricter, often set at a maximum of 2.

Q2: Can the mobile phase pH significantly impact peak shape for 4-Epioxytetracycline?

Yes, the mobile phase pH is critical. Residual silanol groups on silica-based columns are acidic and can become ionized (negatively charged) at higher pH levels.[2] By operating at a lower pH (e.g., 2-3), these silanol groups are fully protonated, minimizing their ionic interaction with the positively charged amine groups on the 4-Epioxytetracycline molecule.[1][9][10] This leads to a more symmetrical peak shape.

Q3: What are mobile phase additives, and how can they help reduce peak tailing?

Mobile phase additives can be used to mitigate secondary interactions:

• Chelating Agents: Adding a chelating agent like EDTA (Ethylenediaminetetraacetic acid) or oxalic acid to the mobile phase (at concentrations of 0.1-2 mM, for example) can sequester metal ions in the system.[1] This prevents the 4-Epioxytetracycline from chelating with these metals, which is a known cause of peak tailing.[1]

• Competing Bases: A small amount of a competing base, such as triethylamine (B128534) (TEA), can be added to the mobile phase.[1][9] TEA will preferentially interact with the active silanol sites on the column, effectively masking them from the analyte and improving peak symmetry.[1][9]

Q4: What type of column is recommended for 4-Epioxytetracycline analysis?

For analyzing basic compounds like 4-Epioxytetracycline, it is highly recommended to use modern, high-purity, end-capped columns (e.g., C8 or C18).[1] End-capping is a process that chemically bonds a small, inert group to the unreacted silanol groups on the silica surface, significantly reducing their availability for secondary interactions.[2]

Q5: Could my sample preparation be causing peak tailing?

Yes, the sample solvent can play a role. If the sample is dissolved in a solvent that is much stronger (less polar in reverse-phase) than the mobile phase, it can cause peak distortion, including tailing.[6][7] Whenever possible, dissolve and inject your sample in the initial mobile phase composition.

Experimental Protocols & Data

Protocol: Example HPLC Method for Oxytetracycline (B609801) and 4-Epi-oxytetracycline

This protocol is based on a published method for the isocratic analysis of oxytetracycline and its epimer.

• Column: Inertsil® WP300 C4 (5 µm, 4.6 x 150 mm)

• Mobile Phase: 7.5 mmol/L Tetrabutylphosphonium (TBP) bromide in water.

• Flow Rate: 1.0 mL/min

• Column Temperature: 55°C

• Detection: Photodiode Array Detector (PDAD) at 364 nm for 4-Epi-oxytetracycline.

• Injection Volume: 10 – 20 µL

• Sample Preparation: Stock solutions of 4-Epioxytetracycline can be prepared in water at a concentration of 100 µg/mL and stored at -20°C. Working standards should be freshly prepared by diluting the stock solution with water.

Data Summary: HPLC Method Parameters and Performance

The following table summarizes key parameters from an established HPLC method for the analysis of Oxytetracycline (OTC) and 4-Epi-oxytetracycline (4eOTC).

Parameter	Value
Column	Inertsil® WP300 C4 (5 µm, 4.6 x 150 mm)
Mobile Phase	Isocratic, 7.5 mmol/L TBP in 100% aqueous solution
Flow Rate	1.0 mL/min
Temperature	55°C
Detection Wavelength	364 nm (for 4eOTC)
Run Time	< 4.5 minutes
Retention Time (4eOTC)	~3.2 minutes
Peak Tailing Factor (T)	1.79
Detection Limit (LOD)	0.009 µg/mL
Linearity Range	0.05 to 2.0 µg/mL

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. chromtech.com [chromtech.com]
• 5. chromanik.co.jp [chromanik.co.jp]
• 6. support.waters.com [support.waters.com]
• 7. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 10. support.waters.com [support.waters.com]

Resolving co-elution of 4-Epioxytetracycline and other impurities

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the co-elution of 4-Epioxytetracycline and other related impurities during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found with 4-Epioxytetracycline?

The most common impurities include its epimer, Oxytetracycline (OTC), as well as other tetracycline-class antibiotics and their degradation products.[1][2] Specifically, you may encounter 4-Epi-tetracycline hydrochloride, tetracycline (B611298) hydrochloride, and various forms of anhydro- and apo-oxytetracycline.[1]

Q2: Why is it challenging to separate 4-Epioxytetracycline from Oxytetracycline?

4-Epioxytetracycline (4eOTC) and Oxytetracycline (OTC) are epimers, differing only in the stereochemistry at the C4 position.[3] This subtle structural similarity results in nearly identical physicochemical properties, making their separation by traditional reversed-phase HPLC a significant challenge.[4] Achieving baseline separation requires careful optimization of chromatographic conditions.

Q3: How does the mobile phase pH impact the separation of these compounds?

The pH of the mobile phase is a critical parameter because it affects the ionization state of the tetracycline molecules.[4] Tetracyclines are amphoteric, meaning they have both acidic and basic functional groups.[4] Adjusting the pH alters their overall charge and hydrophobicity, which in turn influences their interaction with the stationary phase and, consequently, their retention and selectivity. Acidic mobile phases, typically in the pH range of 2.0-3.0, are commonly used to achieve better separation of tetracyclines and their epimers.[2][4][5]

Q4: What is the role of forced degradation studies in this analysis?

Forced degradation, or stress testing, is crucial for developing a stability-indicating analytical method.[4] By subjecting the drug substance to harsh conditions (e.g., acid, base, oxidation, heat, light), potential degradation products are generated. A robust analytical method must be able to separate these degradants from the main active pharmaceutical ingredient (API) and from each other, proving the method's specificity.[4]

Troubleshooting Guide

Problem 1: Poor resolution or co-elution of 4-Epioxytetracycline and Oxytetracycline.

• Cause: Suboptimal mobile phase composition, inappropriate column chemistry, or inadequate method parameters.

• Solution:

  • Optimize Mobile Phase pH: Systematically evaluate a pH range between 2.0 and 3.0. A lower pH can often improve the separation between epimers.[4]

  • Modify Organic Content: Adjust the percentage of the organic modifier (e.g., acetonitrile, methanol) in the mobile phase. A shallower gradient or isocratic elution with a lower organic content can increase retention and improve resolution.

  • Change Column Chemistry: If a standard C18 column does not provide adequate separation, consider columns with alternative selectivities. Polar-embedded columns or C8 columns have shown success in resolving tetracycline and its impurities.[2][5][6]

  • Adjust Temperature: Increasing the column temperature can sometimes improve peak shape and resolution, but it may also affect the stability of the analytes.[1]

Problem 2: The peak for 4-Epioxytetracycline is tailing.

• Cause: Secondary interactions between the analyte and the stationary phase, often due to active silanol (B1196071) groups on the silica (B1680970) support.

• Solution:

  • Use an End-capped Column: Modern, high-purity, end-capped columns are designed to minimize silanol interactions.[4]

  • Lower Mobile Phase pH: An acidic mobile phase can suppress the ionization of silanol groups, reducing peak tailing.

  • Add an Ionic Modifier: Incorporating a low concentration of an acid, such as trifluoroacetic acid (TFA) or formic acid, into the mobile phase can improve peak shape.[1][7]

Problem 3: I am seeing unexpected peaks in my chromatogram.

• Cause: These could be degradation products, impurities from the sample matrix, or carryover from previous injections.

• Solution:

  • Run a Blank Injection: Inject your mobile phase or diluent to check for carryover or system contamination.[4]

  • Use a Diode Array Detector (DAD): A DAD can help determine peak purity by comparing UV spectra across a single peak. If the spectra are not identical, it suggests the presence of a co-eluting impurity.[8][9]

  • Employ Mass Spectrometry (LC-MS): LC-MS can help identify the mass of the unknown peaks, aiding in their identification as known impurities or novel degradation products.[8]

Data Summary Tables

Table 1: HPLC Method Parameters for Separation of Oxytetracycline and its Impurities

Parameter	Method 1	Method 2	Method 3
Column	Inertsil C8 (150mm x 4.6mm, 5µm)	Waters Symmetry C18	Acclaim PA2 (150mm x 4.6mm, 3µm)
Mobile Phase A	0.05% TFA in Water	0.010 M Aqueous Oxalic Acid	20 mM NH4H2PO4, pH 2.2
Mobile Phase B	Acetonitrile:Methanol:THF (80:15:5)	Acetonitrile:Methanol (50:50)	50% Acetonitrile in Mobile Phase A
Gradient	Gradient	Isocratic (150:20:20, A:B)	Gradient
Flow Rate	1.3 mL/min	Not Specified	1.0 mL/min
Column Temp.	50°C	Ambient	Not Specified
Detection	UV at 254nm	Photodiode Array	UV at 280 nm
Reference	[1]	[10]	[5][6]

Table 2: UHPLC Method Parameters for Fast Separation

Parameter	Method Details
Column	Acclaim PA2 (100mm x 2.1mm, 2.2µm)
Mobile Phase A	20 mM NH4H2PO4, pH 2.2
Mobile Phase B	50% Acetonitrile in Mobile Phase A
Gradient	Optimized for fast separation
Run Time	~2 minutes
Reference	[5][6]

Experimental Protocols

Protocol 1: General HPLC Method for Impurity Profiling

• System Preparation:

  • Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Standard Preparation:

  • Accurately weigh and dissolve reference standards of 4-Epioxytetracycline, Oxytetracycline, and other known impurities in the mobile phase to a final concentration of approximately 100 µg/mL.

• Sample Preparation:

  • Dissolve the sample in the mobile phase to a concentration similar to the standard solution.

• Chromatographic Conditions:

  • Column: Inertsil C8 (150mm x 4.6mm, 5µm)

  • Mobile Phase A: 0.05% Trifluoroacetic Acid in Water

  • Mobile Phase B: Acetonitrile:Methanol:Tetrahydrofuran (80:15:5, v/v/v)

  • Flow Rate: 1.3 mL/min

  • Column Temperature: 50°C

  • Injection Volume: 10 µL

  • Detection: UV at 254 nm

  • Gradient Program:

    • 0-15 min: 15-40% B

    • 15-20 min: 40-60% B

• Data Analysis:

  • Identify and quantify impurities based on their retention times relative to the reference standards.

Protocol 2: Forced Degradation Study

• Acid Hydrolysis:

  • Dissolve the drug substance in 0.1 N HCl and heat at 60°C for 30 minutes.

  • Cool the solution and neutralize with 0.1 N NaOH before injection.

• Base Hydrolysis:

  • Dissolve the drug substance in 0.1 N NaOH and heat at 60°C for 30 minutes.

  • Cool the solution and neutralize with 0.1 N HCl before injection.

• Oxidative Degradation:

  • Treat the drug substance with 3% hydrogen peroxide at room temperature for 6 hours.

• Thermal Degradation:

  • Expose the solid drug substance to a temperature of 70°C for 48 hours.

• Analysis:

  • Analyze the stressed samples using a validated stability-indicating HPLC method. The goal is to achieve 5-20% degradation of the main peak to ensure that the method can effectively separate the resulting degradants.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Separations of Tetracycline Antibiotics by Reversed Phase HPLC, Using Discovery Columns [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. A Preliminary Study on the Concentration of Oxytetracycline and 4-Epi-Oxytetracycline in Sow Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Analysis of 4-Epioxytetracycline by LC-MS/MS

This technical support guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the LC-MS/MS analysis of 4-epioxytetracycline.

Troubleshooting Guide

This section addresses specific issues that may arise during the analysis of 4-epioxytetracycline, offering potential causes and solutions in a question-and-answer format.

Question: Why am I observing poor peak shape (e.g., tailing or broad peaks) for 4-epioxytetracycline?

Answer: Poor peak shape for tetracyclines and their epimers is a common issue, often stemming from their ability to chelate with metal ions present in the analytical system.

• Cause 1: Analyte Interaction with Metal Ions: Residual metal ions in the HPLC system (e.g., stainless steel tubing, frits) or on the stationary phase can interact with the chelating functional groups of 4-epioxytetracycline, leading to peak tailing.[1][2]

• Solution 1: Use of Chelating Agents in Mobile Phase: The addition of a chelating agent to the mobile phase is a highly effective strategy. Oxalic acid is frequently recommended as it effectively competes with the analyte for metal chelation sites, significantly improving peak shape.[1][2][3][4][5] Formic acid is another mobile phase additive that can be used.[6][7]

• Solution 2: Column Passivation: Pre-washing the LC column with a solution of EDTA can help to remove metal contaminants from the stationary phase and reduce peak tailing.[2][4]

• Solution 3: Inert Column Hardware: Using columns with PEEK or other inert linings can minimize the exposure of the analyte to metal surfaces. An organosilane-coated silica (B1680970) stationary phase can also prevent unwanted binding of the compounds and provide good peak shape.[7]

Question: What are the primary causes of low sensitivity or a weak signal for 4-epioxytetracycline?

Answer: Low sensitivity can be attributed to several factors, ranging from sample preparation and matrix effects to suboptimal instrument settings.

• Cause 1: Inefficient Extraction: The recovery of 4-epioxytetracycline from the sample matrix may be low due to an inappropriate extraction method.

• Solution 1: Optimize Sample Preparation: For complex matrices like milk, tissues, or food products, using an extraction buffer containing a chelating agent like EDTA is crucial.[4][8][9] The EDTA-McIlvaine buffer (pH 4) is frequently used as it also helps to deproteinize the sample and keeps the tetracyclines in a stable zwitterionic state.[4] Solid-Phase Extraction (SPE) is a widely used and effective cleanup technique.[2][4]

• Cause 2: Matrix Effects (Ion Suppression): Co-eluting endogenous components from the sample matrix can compete with 4-epioxytetracycline for ionization in the MS source, leading to a suppressed signal.[10][11][12]

• Solution 2: Mitigate Matrix Effects:

  • Improve sample cleanup using techniques like SPE to remove interfering matrix components.[13]

  • Optimize chromatographic separation to ensure 4-epioxytetracycline elutes in a region free from major matrix interferences.[13]

  • If ion suppression persists, using a matrix-matched calibration curve or an isotopically labeled internal standard is essential for accurate quantification.

• Cause 3: Suboptimal Mass Spectrometry Parameters: The settings for the ion source (e.g., capillary voltage, gas flow, temperature) and the MS/MS transition (e.g., collision energy) may not be optimized for 4-epioxytetracycline.

• Solution 3: Optimize MS Conditions:

  • Tune ion source parameters, such as nebulizing gas flow, drying gas temperature, and capillary voltage, to maximize the signal for 4-epioxytetracycline.[13][14]

  • Optimize the collision energy (CE) and cone voltage (CV) for the specific MRM transition of 4-epioxytetracycline to ensure efficient fragmentation and maximal product ion transmission.[15]

Question: I am having difficulty chromatographically separating 4-epioxytetracycline from its parent drug, oxytetracycline (B609801). What can I do?

Answer: The separation of epimers is challenging due to their structural similarity. However, it is crucial for accurate quantification as they are isobaric and cannot be distinguished by mass alone.[16]

• Cause 1: Inadequate Chromatographic Conditions: The selected column, mobile phase, or temperature may not provide sufficient resolution.

• Solution 1: Method Optimization:

  • Mobile Phase: The use of oxalic acid in the mobile phase has been shown to improve the separation of tetracycline (B611298) epimers.[5]

  • Column: A high-resolution column, such as one with a smaller particle size (e.g., sub-2 µm) or a different stationary phase chemistry (e.g., polymeric reversed-phase), may be required.[17]

  • Temperature: Increasing the column temperature can sometimes improve the resolution between epimers. One study utilized a column temperature of 60°C for this purpose.[17]

  • Gradient: A shallow, slow gradient elution profile can enhance the separation of closely eluting compounds like epimers.

Frequently Asked Questions (FAQs)

Q1: What is the most common ionization technique for analyzing 4-epioxytetracycline?

A1: Electrospray ionization (ESI) in the positive ion mode is the most widely used technique for the analysis of tetracyclines and their epimers.[9] This is because the molecular structure of these compounds allows for efficient protonation.

Q2: How can I confirm the identity of 4-epioxytetracycline in my samples?

A2: Identity is confirmed by a combination of retention time matching with a certified reference standard and the monitoring of at least two specific Multiple Reaction Monitoring (MRM) transitions. The ratio of the quantifier to qualifier ion should be consistent between the sample and the standard. While oxytetracycline and 4-epioxytetracycline have the same precursor and can share fragment ions, their collision-induced dissociation (CID) spectra can show differences in the relative abundance of fragment ions, which can aid in differentiation.[18]

Q3: What are typical precursor and product ions for monitoring 4-epioxytetracycline?

A3: 4-Epioxytetracycline is an epimer of oxytetracycline, so it will have the same mass-to-charge ratio (m/z). For oxytetracycline (and thus its epimer), a common protonated precursor ion [M+H]⁺ is m/z 461. Common product ions resulting from fragmentation include m/z 444 (loss of NH₃) and m/z 426 (loss of H₂O and NH₃). The most abundant and stable transitions should be determined empirically by optimizing the specific instrument.

Q4: Is it necessary to use an internal standard? If so, what kind?

A4: Yes, using an internal standard is highly recommended to correct for variability in sample preparation and potential matrix effects. The ideal internal standard is an isotopically labeled version of the analyte (e.g., 4-epioxytetracycline-d₃). If that is not available, a structurally similar compound that is not present in the samples, such as demethylchlortetracycline (B1165809) (DMCTC), can be used.[17]

Quantitative Data Summary

The following tables summarize quantitative data from various studies to provide a reference for expected performance.

Table 1: Comparison of Sample Preparation Methods for Tetracyclines

Matrix	Extraction Method	Cleanup Method	Typical Recovery (%)	Typical LOQ (µg/kg)	Reference
Milk	Protein Precipitation (5% TCA)	Filtration	>90% (for OTC)	5	[5]
Milk	Extraction with EDTA-McIlvaine Buffer	Strong Cation-Exchange SPE	Not specified	Low ppb range	[4]
Shrimp	Extraction with EDTA-McIlvaine Buffer	Oasis HLB SPE	74.4% - 101%	10 - 15	[9]
Animal Tissue	Extraction with Sodium Succinate (pH 4) + TCA	HLB SPE	52% - 62% (for 4-epiOTC)	Half of MRL*	[17]
Porcine Tissue	Extraction with Methanol (B129727)/Oxalic Acid	Liquid-Liquid Partition	Not specified	25 - 150	[19]

*MRL (Maximum Residue Limit) for oxytetracycline is 100 µg/kg in muscle, 300 µg/kg in liver, and 600 µg/kg in kidney.

Table 2: Typical LC-MS/MS Parameters for 4-Epioxytetracycline Analysis

Parameter	Typical Setting	Purpose	Reference
LC Column	C18 or Polymeric Reversed-Phase (e.g., PLRP-S)	Separation of analyte from matrix and epimers	[6][17]
Mobile Phase A	Water with 0.1-0.5% Formic Acid or ~1-5 mM Oxalic Acid	Acidification for better ionization and peak shape	[7][9][20]
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid	Organic solvent for gradient elution	[7][20]
Flow Rate	0.2 - 0.8 mL/min	Dependent on column dimensions	[7][20]
Ionization Mode	ESI Positive	Efficient protonation of the analyte	[9]
Detection Mode	Multiple Reaction Monitoring (MRM)	High selectivity and sensitivity for quantification	[20]

Experimental Protocols

Below are representative protocols for sample preparation and LC-MS/MS analysis, synthesized from common practices in the literature.

Protocol 1: Extraction of 4-Epioxytetracycline from Milk using SPE

• Sample Preparation: Add 10 mL of EDTA-McIlvaine extraction buffer (pH 4.0) to 2 g of a homogenized milk sample in a centrifuge tube.[4]

• Extraction: Vortex the sample for 15 minutes to extract the analytes and precipitate proteins.[2]

• Centrifugation: Centrifuge the sample at >4000 x g for 10 minutes.

• SPE Conditioning: Condition a strong cation-exchange or HLB SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.[8]

• Loading: Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of water followed by 5 mL of 20% methanol to remove interferences.[8]

• Elution: Elute the 4-epioxytetracycline and related compounds with 10 mL of an appropriate elution solvent (e.g., methanolic oxalic acid or ammoniated methanol/ethyl acetate).[6][8]

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40-45°C. Reconstitute the residue in 1 mL of the initial mobile phase.[8]

• Analysis: Filter the reconstituted sample through a 0.22 µm filter into an LC vial for analysis.[5]

Protocol 2: General LC-MS/MS Method

• LC System: A UHPLC or HPLC system capable of binary gradient elution.

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, <3 µm particle size).

• Mobile Phase A: 1 mM Oxalic Acid in Water.[4]

• Mobile Phase B: 1 mM Oxalic Acid in Methanol.[4]

• Gradient Program:

  • 0-2 min: 10% B

  • 2-10 min: 10% to 90% B (linear ramp)

  • 10-12 min: Hold at 90% B

  • 12-12.1 min: 90% to 10% B

  • 12.1-15 min: Hold at 10% B (re-equilibration)

• Flow Rate: 0.3 mL/min.[4]

• Column Temperature: 40°C.[4]

• Injection Volume: 5 µL.[4]

• MS System: Triple quadrupole mass spectrometer.

• Ion Source: ESI in Positive Mode.

• Key Parameters: Optimize capillary voltage, source temperature, and gas flows according to manufacturer recommendations and specific analyte response.

• MRM Transitions: Monitor at least two transitions for 4-epioxytetracycline (e.g., m/z 461 -> 444 as quantifier and m/z 461 -> 426 as qualifier). Optimize collision energies for each transition.

Visualizations

Caption: General experimental workflow for 4-epioxytetracycline analysis.

Caption: Troubleshooting workflow for low sensitivity issues.

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. obrnutafaza.hr [obrnutafaza.hr]
• 3. Determination of five tetracyclines and their epimers by LC-MS/MS based on a liquid-liquid extraction with low temperature partitioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. unitedchem.com [unitedchem.com]
• 5. A Preliminary Study on the Concentration of Oxytetracycline and 4-Epi-Oxytetracycline in Sow Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Antibiotic Analysis Tetracyclines Sulfonamides Quinolones [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. longdom.org [longdom.org]
• 11. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Rapid Optimization of MRM-MS Instrument Parameters by Subtle Alteration of Precursor and Product m/z Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 16. fda.gov [fda.gov]
• 17. Quantitative analysis of oxytetracycline and its 4-epimer in calf tissues by high-performance liquid chromatography combined with positive electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. LC-MS/MS Method Development and Validation to Determine Three Tetracyclines and Their Epimers in Shrimp Samples – Oriental Journal of Chemistry [orientjchem.org]

Technical Support Center: Analysis of 4-Epioxytetracycline

Welcome to the technical support center for the analysis of 4-Epioxytetracycline and related tetracycline (B611298) compounds. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent on-column degradation and ensure accurate analytical results.

Troubleshooting Guide: Common Issues and Solutions

This guide addresses specific problems you may encounter during the chromatographic analysis of 4-Epioxytetracycline.

Issue 1: Peak Tailing and Broadening

• Question: Why are my peaks for 4-Epioxytetracycline tailing or broad?

• Answer: Peak tailing and broadening for tetracyclines are often caused by secondary interactions with the stationary phase or metal chelation.[1][2] The basic amine groups on the tetracycline molecule can interact with acidic residual silanol (B1196071) groups on silica-based columns, leading to a secondary retention mechanism that causes peak tailing.[1] Additionally, tetracyclines are potent metal chelators and can interact with metal ions in the HPLC system, such as those from stainless steel frits and tubing, which also contributes to poor peak shape.[1][2]

  Solutions:

  • Mobile Phase Optimization:

    • Lower pH: Maintain a mobile phase pH between 2.0 and 3.0. This suppresses the ionization of residual silanols on the column, minimizing unwanted ionic interactions.[1]

    • Add Chelating Agents: Incorporate a chelating agent like EDTA (0.1-2 mM) or oxalic acid into the mobile phase to sequester metal ions.[1][2]

  • Column Selection and Care:

    • Use End-Capped Columns: Employ modern, high-purity, end-capped C8 or C18 columns, which have fewer accessible silanol groups.[1]

    • Column Washing: Pre-wash the column with an EDTA solution to remove metal contaminants.[1][2]

Issue 2: Decreasing Peak Area with Multiple Injections

• Question: I'm observing a continuous decrease in the peak area for 4-Epioxytetracycline with each injection. What could be the cause?

• Answer: A decreasing peak area suggests on-column degradation or irreversible adsorption of the analyte. The primary degradation pathways for tetracyclines on-column are epimerization and dehydration.[1][3] Epimerization at the C4 position is a reversible process that occurs most rapidly in a pH range of 3 to 5.[3] Stronger acidic conditions (below pH 2) can lead to the formation of anhydrotetracycline (B590944) degradation products.[3] Irreversible chelation with metal ions on the column can also lead to a loss of the analyte.[1]

  Solutions:

  • pH Control: Strictly maintain the mobile phase pH below 3.0 to minimize epimerization.[1]

  • Temperature Control: Use a column oven to maintain a stable and moderate temperature, typically between 25-40°C.[1] Elevated temperatures accelerate degradation.[1][4]

  • Use of Chelating Agents: The addition of EDTA or oxalic acid to the mobile phase can prevent irreversible chelation with metal ions.[1]

Issue 3: Appearance of "Ghost Peaks" or Extraneous Peaks

• Question: My chromatogram shows unexpected "ghost peaks." Where are they coming from and how can I eliminate them?

• Answer: Ghost peaks in tetracycline analysis can stem from several sources:

  • Carryover: Residual analyte from a previous, more concentrated injection can adsorb to active sites in the system and elute in a subsequent run.[1]

  • Mobile Phase Contamination: Impurities in the solvents or degradation of mobile phase additives can appear as peaks, particularly during gradient elution.[1]

  • Sample Degradation in Autosampler: The extraneous peaks could be epimers or other degradation products that formed while the sample was in the autosampler vial awaiting injection.[1]

  Solutions:

  • Optimize Needle Wash: Use a strong solvent in your needle wash protocol to thoroughly clean the injection port and needle between injections.[1]

  • Use High-Purity Solvents: Always use HPLC-grade solvents and prepare the mobile phase fresh daily.[1]

  • Control Autosampler Temperature: Keep the autosampler cool (e.g., 4°C) to minimize the degradation of tetracyclines in the vials.[1]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for a mobile phase in the analysis of 4-Epioxytetracycline?

A1: A pH range of 2.0 to 3.0 is generally recommended.[1] This pH is low enough to suppress the ionization of residual silanols on the column, which minimizes peak tailing, but not so acidic that it causes significant on-column dehydration to anhydrotetracycline.[1] It's also important to note that tetracyclines undergo rapid epimerization in the pH 3-5 range, so maintaining a pH below 3 is beneficial.[1][3]

Q2: How does temperature affect the stability of 4-Epioxytetracycline during analysis?

A2: Higher temperatures accelerate the degradation of tetracyclines, including 4-Epioxytetracycline.[1][4][5] It is crucial to use a column oven to maintain a stable and controlled temperature. While slightly elevated temperatures (e.g., 30-40°C) can improve peak efficiency, excessively high temperatures will promote the formation of degradation products.[1]

Q3: What type of HPLC column is best for analyzing 4-Epioxytetracycline?

A3: Modern, high-purity, end-capped C8 or C18 columns are recommended.[1] These columns have fewer accessible silanol groups, which reduces the chances of secondary interactions that can lead to peak tailing. The quality of the silica (B1680970) and the effectiveness of the end-capping are critical factors for good performance.[1]

Q4: Can I use mobile phase additives to improve my results?

A4: Yes, mobile phase additives are highly recommended. Adding a chelating agent like EDTA or oxalic acid can prevent interactions with metal ions and improve peak shape.[1][2] In some cases, a small amount of a competing base, such as triethylamine (B128534) (TEA), can be used to mask active silanol sites.[1]

Data Presentation

Table 1: Recommended Mobile Phase Conditions for 4-Epioxytetracycline Analysis

Parameter	Recommended Range/Value	Rationale
pH	2.0 - 3.0	Minimizes silanol interactions and reduces epimerization.[1]
Chelating Agent	0.1 - 2 mM EDTA or Oxalic Acid	Sequesters metal ions to prevent chelation and improve peak shape.[1][2]
Column Temperature	25 - 40°C	Controls degradation kinetics.[1]
Solvents	HPLC-grade Acetonitrile (B52724)/Methanol and Water	Ensures low baseline noise and prevents contamination.[1]

Experimental Protocols

Protocol 1: Column Conditioning to Minimize Metal Chelation

• Objective: To remove metal ion contaminants from the HPLC column and system.

• Materials:

  • HPLC system

  • HPLC column (C8 or C18)

  • 0.1 M EDTA solution in HPLC-grade water

  • HPLC-grade water

  • Mobile phase

• Procedure:

  • Disconnect the column from the detector.

  • Flush the HPLC system (pump, injector, and tubing) with HPLC-grade water for 30 minutes.

  • Flush the system with the 0.1 M EDTA solution for 60 minutes at a low flow rate (e.g., 0.5 mL/min).

  • Connect the column to the system (bypassing the detector).

  • Wash the column with the 0.1 M EDTA solution for at least 2 hours at a low flow rate.

  • Flush the column with HPLC-grade water for at least 1 hour to remove the EDTA.

  • Equilibrate the column with the initial mobile phase conditions until a stable baseline is achieved.

Protocol 2: Preparation of a Metal-Free Mobile Phase

• Objective: To prepare a mobile phase that minimizes on-column degradation of 4-Epioxytetracycline.

• Materials:

  • HPLC-grade water

  • HPLC-grade acetonitrile or methanol

  • Oxalic acid or EDTA

  • Formic acid or phosphoric acid (for pH adjustment)

  • 0.22 µm membrane filter

• Procedure:

  • Prepare the aqueous portion of the mobile phase. For a 1 L solution, dissolve the appropriate amount of oxalic acid or EDTA in HPLC-grade water.

  • Adjust the pH of the aqueous solution to the desired value (e.g., pH 2.5) using a suitable acid (e.g., formic acid).

  • Filter the aqueous solution through a 0.22 µm membrane filter.

  • Prepare the final mobile phase by mixing the filtered aqueous solution with the organic solvent in the desired ratio.

  • Degas the mobile phase before use.

Visualizations

Caption: Factors leading to on-column degradation of 4-Epioxytetracycline.

References

• 1. benchchem.com [benchchem.com]
• 2. obrnutafaza.hr [obrnutafaza.hr]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. Stability of Oxytetracycline in Different Types of Solutions and Stored at Different Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. avmajournals.avma.org [avmajournals.avma.org]

Strategies for improving 4-Epioxytetracycline extraction recovery

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the recovery of 4-Epioxytetracycline during extraction procedures.

Frequently Asked Questions (FAQs)

Q1: What is 4-Epioxytetracycline and why is its extraction challenging?

4-Epioxytetracycline is an epimer of the antibiotic oxytetracycline. Its extraction can be challenging due to its amphoteric nature, meaning it can carry positive, negative, or neutral charges depending on the pH.[1] This characteristic, along with its tendency to chelate with metal ions and its structural similarity to other tetracyclines, can lead to variable and often low recoveries during extraction.[1][2] The presence of multiple polar functional groups makes it highly hydrophilic, further complicating its partitioning into organic solvents during liquid-liquid extraction.[3]

Q2: What are the common methods for extracting 4-Epioxytetracycline?

The most common methods for extracting 4-Epioxytetracycline and other tetracyclines from various matrices include Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[3] SPE is often preferred for its efficiency, selectivity, and potential for automation.[4] LLE, while being a more traditional method, can be optimized for good recovery and is useful for certain sample types.[5] Other techniques like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) have also been adapted for tetracycline (B611298) analysis.[6]

Q3: How does pH affect the stability and extraction of 4-Epioxytetracycline?

pH is a critical parameter in the extraction of tetracyclines. These compounds are most stable under acidic conditions and are prone to degradation and epimerization as the pH increases.[7][8] For extraction, the pH of the sample should be adjusted to ensure the analyte is in a neutral form to maximize its retention on reversed-phase SPE sorbents or its partitioning into an organic solvent during LLE.[5] For acidic compounds, the pH should be adjusted to two units below the pKa, while for basic compounds, it should be two units above the pKa.[5]

Q4: Can 4-Epioxytetracycline convert back to its parent compound during extraction?

Yes, the epimerization process between tetracyclines and their 4-epimers is reversible. Under certain conditions, such as in the presence of metal ions or under alkaline conditions, 4-epimers can revert back to the parent tetracycline.[1] This can complicate quantification and analysis.

Troubleshooting Guides

Solid-Phase Extraction (SPE) Troubleshooting

Issue: Low Recovery of 4-Epioxytetracycline

Low recovery is a common issue in SPE. A systematic approach to troubleshooting can help identify and resolve the problem.[9]

Initial Steps:

• Verify the Method: If using an established method, double-check all solution preparations and the extraction process. Ensure no steps were missed and that the flow rates were appropriate.[9]

• Analyte Tracking: If developing a new method, it's crucial to track the analyte through each step of the SPE process (load, wash, and elution) to pinpoint where the loss is occurring.[9]

Troubleshooting Specific SPE Steps:

Problem	Potential Cause	Recommended Solution
Analyte in the load-through fraction	The sample solvent is too strong, preventing analyte retention.	Dilute the sample with a weaker solvent before loading.
The pH of the sample is incorrect, leading to a charged analyte that does not retain on the sorbent.	Adjust the sample pH to ensure the analyte is in its neutral form. For tetracyclines, a pH of around 4 is often used.[10]
The loading flow rate is too high, not allowing enough time for the analyte to interact with the sorbent.	Decrease the flow rate during sample loading.
Sample breakthrough has occurred due to overloading the cartridge or using insufficient sorbent mass.	Reduce the sample load or use an SPE cartridge with a larger sorbent mass.
Analyte in the wash fraction	The wash solvent is too strong and is eluting the analyte along with the interferences.	Use a weaker wash solvent. You can test different percentages of organic solvent in the aqueous wash solution.
The pH of the wash solvent is incorrect.	Ensure the pH of the wash solvent is similar to the loading solution to keep the analyte retained.
Analyte is not eluting from the cartridge	The elution solvent is too weak to disrupt the interaction between the analyte and the sorbent.	Increase the strength of the elution solvent (e.g., higher percentage of organic solvent).[9]
The pH of the elution solvent is not optimal for disrupting the analyte-sorbent interaction.	Adjust the pH of the elution solvent. For tetracyclines, an acidic elution solvent is often effective.
Insufficient volume of elution solvent is being used.	Increase the volume of the elution solvent. It can be beneficial to use two smaller aliquots of the elution solvent instead of one large one.[11]
The sorbent is too retentive for the analyte.	Consider using a less retentive sorbent (e.g., switching from C18 to C8 for highly hydrophobic analytes).[9]

Quantitative Data for SPE Recovery

Matrix	SPE Sorbent	Elution Solvent	pH	Recovery (%)	Reference
Meat	AFFINIMIP® SPE Tetracyclines	Acetonitrile (B52724)	10 (loading)	70-95	[10]
Fish Muscle	C18-silica	Acidified Acetonitrile	4	62.3 - 89.0	[6]
Milk	Discovery SPE DSC-18	Acetonitrile/Methanol/Oxalic Acid	Not specified	>86% for related tetracyclines	[6][12]

Detailed Experimental Protocol: SPE of 4-Epioxytetracycline from Meat [10]

• Sample Preparation:

  • Homogenize 5g of meat with an EDTA/McIlvaine buffer (pH 4).

  • Centrifuge the mixture and collect the supernatant. Repeat the extraction twice more with the buffer.

  • Combine the supernatants, centrifuge again, and filter.

  • Adjust the pH of the filtrate to 10 with a NaOH solution.

• SPE Cartridge Conditioning:

  • Condition a 1mL AFFINIMIP® SPE Tetracyclines cartridge with 1mL of acetonitrile.

  • Equilibrate the cartridge with 1mL of deionized water.

• Sample Loading:

  • Load the prepared sample extract onto the SPE cartridge.

• Washing:

  • Wash the cartridge with deionized water to remove interferences.

• Elution:

  • Elute the 4-Epioxytetracycline with acetonitrile.

  • Evaporate the eluate and reconstitute in the mobile phase for analysis.

Liquid-Liquid Extraction (LLE) Troubleshooting

Issue: Low Recovery of 4-Epioxytetracycline

Optimizing LLE involves careful selection of the extraction solvent and pH, as well as considering techniques like salting out and back extraction.[5][13]

Troubleshooting LLE Parameters:

Problem	Potential Cause	Recommended Solution
Poor partitioning into the organic phase	The extraction solvent is not suitable for the analyte's polarity.	Select an extraction solvent that better matches the polarity of 4-Epioxytetracycline. Since it is a polar compound, a more polar organic solvent might be necessary.[5]
The analyte is in its ionized form in the aqueous phase.	Adjust the pH of the aqueous sample to neutralize the charge on the 4-Epioxytetracycline molecule, thereby increasing its hydrophobicity and partitioning into the organic solvent.[5]
The analyte has high solubility in the aqueous phase.	Add a high concentration of a simple salt (e.g., 3-5 M sodium sulfate) to the aqueous sample. This "salting out" effect reduces the analyte's solubility in the aqueous phase and drives it into the organic phase.[5][13]
Insufficient mixing of the two phases.	Ensure vigorous and adequate mixing (e.g., vortexing) for a sufficient amount of time to allow for efficient partitioning.
Emulsion formation	The sample matrix contains components that stabilize the interface between the aqueous and organic layers.	Centrifuge the sample to break the emulsion. You can also try adding a small amount of a different organic solvent or salt to disrupt the emulsion.
Co-extraction of interferences	The chosen solvent and pH are not selective enough for the analyte of interest.	Employ a back-extraction technique. After the initial extraction into the organic phase, re-extract the analyte into a fresh aqueous phase with a pH that ionizes the analyte, leaving neutral interferences behind in the organic layer.[5][13]

Quantitative Data for LLE and Related Methods Recovery

Method	Matrix	Extraction Solvent	Recovery (%)	Reference
SFOD-AALLME*	Lettuce	Not specified	82.8 - 104.6	[14]
EA-DLLME**	Lettuce	Not specified	82.8 - 104.6	[14]
Modified QuEChERS	Aquatic Animal Muscle	Acidified Acetonitrile	62.3 - 89.0	[6]

*Surface Floating Organic Droplet-Based Air-Assisted Liquid-Liquid Micro-Extraction **Effervescent-Assisted Dispersive Liquid-Liquid Micro-Extraction

Detailed Experimental Protocol: Modified QuEChERS for Tetracyclines in Fish Muscle [6]

• Sample Preparation:

  • Weigh 2g of homogenized muscle sample into a centrifuge tube.

  • Add 5mL of McIlvaine buffer (pH 4).

• Liquid-Liquid Partitioning:

  • Add 4g of sodium sulfate (B86663) and 2g of sodium chloride to the tube.

  • Agitate the mixture for 30 seconds.

  • Add 10mL of acidified acetonitrile and extract.

• Purification (Dispersive SPE):

  • Take the resulting extract and purify using 200mg of a C18-silica adsorbent.

• Analysis:

  • Analyze the purified extract using an appropriate analytical method such as UPLC-UV.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. avmajournals.avma.org [avmajournals.avma.org]
• 8. researchgate.net [researchgate.net]
• 9. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 10. affinisep.com [affinisep.com]
• 11. Solid Phase Extraction Guide | Thermo Fisher Scientific - SG [thermofisher.com]
• 12. Development of a Simple Extraction Method for Tetracycline Analogues from Bovine Milk [scirp.org]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. researchgate.net [researchgate.net]

Addressing instability of 4-Epioxytetracycline in solution

Welcome to the technical support center for 4-Epioxytetracycline. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on addressing the instability of 4-Epioxytetracycline in solution. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to assist you in your experiments.

Troubleshooting Guides

This section provides solutions to common problems encountered during the handling and analysis of 4-Epioxytetracycline solutions.

Problem	Possible Causes	Recommended Solutions
Rapid degradation of 4-Epioxytetracycline standard in solution.	- Inappropriate solvent pH.- Elevated storage temperature.- Exposure to light.	- Prepare stock solutions in a suitable solvent such as methanol (B129727). For aqueous solutions, maintain a pH in the acidic range (pH 2-4) to improve stability.[1][2]- Store stock solutions at -20°C or -80°C for long-term stability.[3]- Protect solutions from light by using amber vials or covering containers with aluminum foil.[2]
Inconsistent analytical results (e.g., variable peak areas in HPLC).	- Ongoing degradation of the analyte in the autosampler.- Re-epimerization of 4-Epioxytetracycline to Oxytetracycline (B609801).	- Use a temperature-controlled autosampler set to a low temperature (e.g., 4°C).- Analyze samples as quickly as possible after preparation.- Ensure the mobile phase pH is optimized for stability and separation. An acidic mobile phase is often used to minimize peak tailing and on-column degradation.
Formation of unknown peaks in the chromatogram.	- Degradation of 4-Epioxytetracycline into other products (e.g., α-apo-oxytetracycline, β-apo-oxytetracycline).- Interaction with components of the matrix or solvent.	- Conduct forced degradation studies (see Experimental Protocols) to identify potential degradation products.- Use high-purity solvents and reagents.- If working with complex matrices, perform a thorough sample clean-up.

Frequently Asked Questions (FAQs)

Q1: What is 4-Epioxytetracycline and why is its stability a concern?

A1: 4-Epioxytetracycline is the C4-epimer of the antibiotic Oxytetracycline. It is a primary degradation product of Oxytetracycline, especially in acidic to neutral solutions.[4] Its stability is a major concern because the epimerization process can lead to a significant loss of the parent compound's potency and the formation of other degradation products.[4] For researchers using 4-Epioxytetracycline as a reference standard or in biological assays, ensuring its stability is critical for obtaining accurate and reproducible results.

Q2: What are the main factors that influence the stability of 4-Epioxytetracycline in solution?

A2: The stability of 4-Epioxytetracycline, and tetracyclines in general, is primarily influenced by three main factors:

• pH: Epimerization of Oxytetracycline to 4-Epioxytetracycline is most pronounced in the pH range of 2 to 6.[5]

• Temperature: Elevated temperatures accelerate the degradation of both Oxytetracycline and its epimers.[1]

• Light: Exposure to light, particularly UV radiation, can lead to photodegradation.[6]

Q3: What are the recommended storage conditions for 4-Epioxytetracycline solutions?

A3: For optimal stability, stock solutions of 4-Epioxytetracycline should be stored under the following conditions:

• Temperature: -20°C for short-term storage (up to 1 month) and -80°C for long-term storage (up to 6 months).[3]

• Light: Solutions should always be protected from light by using amber-colored vials or by wrapping the container in aluminum foil.[2]

• Solvent: While soluble in methanol and DMSO, for aqueous applications, it is crucial to control the pH.

Q4: How does the epimerization of Oxytetracycline to 4-Epioxytetracycline proceed?

A4: The epimerization at the C4 position is a reversible, first-order reaction. This means that in solution, an equilibrium will be established between Oxytetracycline and 4-Epioxytetracycline. The position of this equilibrium is dependent on the pH and temperature of the solution.

Reversible epimerization of Oxytetracycline.

Q5: What are the common degradation products of 4-Epioxytetracycline?

A5: 4-Epioxytetracycline can further degrade into other products, similar to Oxytetracycline. The primary degradation pathways include dehydration, leading to the formation of apo-oxytetracycline isomers (α-apo-oxytetracycline and β-apo-oxytetracycline).

Degradation products of 4-Epioxytetracycline.

Data Presentation

The following tables summarize the quantitative data on the stability of Oxytetracycline, which provides insights into the conditions affecting its epimer, 4-Epioxytetracycline.

Table 1: Effect of Temperature on the Half-Life of Oxytetracycline in Aqueous Solution

Temperature (°C)	Half-Life (days)
4 ± 0.8	1.2 x 10²
25 ± 1	15
40 ± 1	1.8
60 ± 1	0.15
Source: Adapted from Xuan, R., et al. (2010). Hydrolysis and photolysis of oxytetracycline in aqueous solution.[1]

Table 2: Hydrolysis of Oxytetracycline at Different pH Values after 26 Days at 25°C

pH	Hydrolyzed Oxytetracycline (%)
3.09	10.5
5.07	35.5
6.91	72.7
9.06	37.8
10.54	42.5
Source: Adapted from Xuan, R., et al. (2010). Hydrolysis and photolysis of oxytetracycline in aqueous solution.[1]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the stability of 4-Epioxytetracycline.

Protocol 1: HPLC Method for the Analysis of 4-Epioxytetracycline and Oxytetracycline

This protocol is adapted from a method for the simultaneous analysis of Oxytetracycline and its epimer.

Objective: To separate and quantify 4-Epioxytetracycline and Oxytetracycline in solution.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV or Diode Array Detector (DAD).

Chromatographic Conditions:

• Column: XTerra MS C18 (or equivalent C18 column)

• Mobile Phase: A gradient of Methanol and Milli-Q water containing 8 mM formic acid.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 355 nm

• Injection Volume: 20 µL

Procedure:

• Standard Preparation: Prepare stock solutions of 4-Epioxytetracycline and Oxytetracycline in methanol (e.g., 1 mg/mL). From these, prepare working standards by diluting with the mobile phase to the desired concentration range.

• Sample Preparation: Dilute the experimental samples with the mobile phase to fall within the calibration range.

• Analysis: Inject the standards and samples onto the HPLC system.

• Quantification: Create a calibration curve by plotting the peak area against the concentration for the standards. Determine the concentration of 4-Epioxytetracycline and Oxytetracycline in the samples from the calibration curve.

General workflow for HPLC analysis.

Protocol 2: Forced Degradation Study of 4-Epioxytetracycline

This protocol outlines a general procedure for conducting forced degradation studies to understand the stability of 4-Epioxytetracycline under various stress conditions.

Objective: To identify potential degradation products and degradation pathways of 4-Epioxytetracycline.

Stress Conditions:

• Acid Hydrolysis: 0.1 M HCl at 60°C for 2 hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for 2 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 70°C for 48 hours (in solid state and in solution).

• Photodegradation: Expose the solution to a light source providing combined visible and UV output for a specified duration (e.g., 1.2 million lux hours and 200 watt hours/square meter). A dark control should be run in parallel.

Procedure:

• Prepare a solution of 4-Epioxytetracycline in a suitable solvent (e.g., methanol or water at a controlled pH).

• Expose aliquots of the solution to the different stress conditions outlined above.

• At specified time points, withdraw samples and neutralize if necessary (for acid and base hydrolysis).

• Analyze the stressed samples using a stability-indicating HPLC method (such as the one described in Protocol 1) to separate the parent compound from its degradation products.

• Compare the chromatograms of the stressed samples with that of an unstressed control to identify and quantify the degradation products.

Workflow for forced degradation studies.

References

• 1. ars.usda.gov [ars.usda.gov]
• 2. Stability of Oxytetracycline in Different Types of Solutions and Stored at Different Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 4-Epioxytetracycline | 14206-58-7 [chemicalbook.com]
• 5. fda.gov [fda.gov]
• 6. Photochemical degradation kinetics and mechanisms of norfloxacin and oxytetracycline - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 4-Epioxytetracycline ESI-MS Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression during the ESI-MS analysis of 4-Epioxytetracycline.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for 4-Epioxytetracycline analysis?

A: Ion suppression is a phenomenon in ESI-MS where the ionization efficiency of the target analyte, in this case, 4-Epioxytetracycline, is reduced by the presence of co-eluting components from the sample matrix.[1][2][3] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of the analytical method.[2][4] Given that 4-Epioxytetracycline is often analyzed in complex biological matrices like plasma, tissue, or food products, it is particularly susceptible to ion suppression caused by endogenous components such as salts, lipids, and proteins.[1][3]

Q2: What are the common causes of ion suppression in the ESI-MS analysis of 4-Epioxytetracycline?

A: Several factors can contribute to ion suppression:

• Matrix Effects: Co-eluting endogenous compounds from the sample matrix (e.g., phospholipids, salts, proteins) can compete with 4-Epioxytetracycline for ionization in the ESI source.[1][3][5]

• High Analyte Concentration: At high concentrations, the ESI response can become non-linear, leading to self-suppression.[1][2]

• Mobile Phase Additives: While necessary for chromatography, some additives can interfere with the ionization process. However, for tetracyclines, additives like acetic acid, formic acid, and oxalic acid have been shown to be effective.[6][7][8]

• Ion Source Contamination: A dirty ion source can lead to inconsistent ionization and signal suppression.[5]

• Co-elution with its Isomer: 4-Epioxytetracycline is an epimer of Oxytetracycline (B609801). Inadequate chromatographic separation can lead to co-elution and potential competition for ionization.[7][9]

Q3: How can I detect and assess the extent of ion suppression?

A: A common method is the post-column infusion experiment.[10] A standard solution of 4-Epioxytetracycline is continuously infused into the MS detector post-chromatography, while a blank matrix extract is injected onto the LC column. A dip in the baseline signal at the retention time of interfering matrix components indicates ion suppression. Another approach is to compare the signal intensity of 4-Epioxytetracycline in a pure solvent versus the signal in a matrix extract (post-extraction spike).[10]

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting and minimizing ion suppression for 4-Epioxytetracycline analysis.

Diagram: Troubleshooting Workflow for Ion Suppression

Caption: A step-by-step workflow for troubleshooting ion suppression.

Step 1: Optimize Sample Preparation

Effective sample preparation is the most critical step in minimizing matrix effects.[3] The goal is to remove interfering components while efficiently recovering 4-Epioxytetracycline.

• Solid Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples. For tetracyclines, polymeric reversed-phase cartridges like Oasis HLB are commonly used.[7][8][11] Mixed-mode cation exchange (MCX) cartridges can also provide excellent cleanup.[11]

• Liquid-Liquid Extraction (LLE): LLE can provide very clean extracts, but the recovery of polar compounds like 4-Epioxytetracycline can be challenging.[2]

• Protein Precipitation (PPT): While simple, PPT is the least effective method for removing matrix components and often results in significant ion suppression.[2][10]

Table 1: Comparison of Sample Preparation Techniques for Tetracycline Analysis

Technique	Pros	Cons	Recommended for 4-Epioxytetracycline?
Solid Phase Extraction (SPE)	High selectivity, good removal of interferences, high recovery.[3]	More complex and time-consuming than PPT.	Highly Recommended
Liquid-Liquid Extraction (LLE)	Can provide very clean extracts.[2]	Can have lower recovery for polar analytes, may require multiple extractions.[2]	Recommended with careful solvent selection
Protein Precipitation (PPT)	Simple, fast, and inexpensive.	Poor removal of matrix components, often leads to significant ion suppression.[2][10]	Not recommended for sensitive analyses

Step 2: Refine Chromatographic Conditions

Chromatographic separation aims to resolve 4-Epioxytetracycline from any remaining matrix components.

• Modify the Gradient: Adjusting the mobile phase gradient can shift the elution of interfering peaks away from the analyte peak.

• Change Column Chemistry: Using a different stationary phase (e.g., a different C18 chemistry or a polymeric column) can alter selectivity and improve separation. For the separation of oxytetracycline and its 4-epimer, a PLRP-S polymeric reversed-phase column has been successfully used.[7]

• Reduce Flow Rate: Lowering the flow rate, especially to nano-flow rates, can improve desolvation efficiency and reduce ion suppression.[1][2]

Step 3: Adjust Mass Spectrometer Parameters

• Switch Ionization Polarity: While positive ion mode is common for tetracyclines, switching to negative ion mode can sometimes reduce ion suppression as fewer matrix components may ionize.[1][2] For tetracyclines, greater sensitivity for the [M - H]⁻ ion has been observed with increasing pH.[6]

• Consider APCI: Atmospheric Pressure Chemical Ionization (APCI) is generally less susceptible to ion suppression than ESI.[1][2] If available, testing an APCI source is a viable option.

• Clean the Ion Source: Regular cleaning of the ion source is crucial to prevent the buildup of contaminants that can cause signal instability and suppression.[5]

Step 4: Implement Compensation Strategies

If ion suppression cannot be completely eliminated, its effects can be compensated for.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the ideal choice as it co-elutes with the analyte and experiences the same degree of ion suppression, allowing for accurate correction.

• Use Matrix-Matched Calibrants: Preparing calibration standards in a blank matrix that is identical to the sample matrix can help to compensate for the matrix effect.[3]

Experimental Protocols

Protocol 1: Solid Phase Extraction (SPE) for 4-Epioxytetracycline from Biological Fluids

This protocol is adapted from methods developed for tetracyclines.[7][8][11]

• Sample Pre-treatment:

  • To 1 mL of sample (e.g., plasma, homogenized tissue), add 4 mL of a suitable extraction buffer (e.g., EDTA-McIlvaine buffer, pH 4.0).[8]

  • Vortex for 1 minute and centrifuge at 4000 rpm for 15 minutes.

  • Collect the supernatant.

• SPE Cartridge Conditioning:

  • Condition an Oasis HLB (3 cc, 60 mg) cartridge with 3 mL of methanol (B129727) followed by 3 mL of deionized water.

• Sample Loading:

  • Load the supernatant onto the conditioned SPE cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.

• Elution:

  • Elute the 4-Epioxytetracycline with 3 mL of methanol or acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the initial mobile phase.

Diagram: SPE Workflow for 4-Epioxytetracycline

References

• 1. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. longdom.org [longdom.org]
• 4. eijppr.com [eijppr.com]
• 5. zefsci.com [zefsci.com]
• 6. Electrospray ionization mass spectrometry of tetracycline, oxytetracycline, chlorotetracycline, minocycline, and methacycline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. LC-MS/MS Method Development and Validation to Determine Three Tetracyclines and Their Epimers in Shrimp Samples – Oriental Journal of Chemistry [orientjchem.org]
• 9. researchgate.net [researchgate.net]
• 10. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimal Separation of Tetracycline Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the separation of tetracycline (B611298) isomers.

Frequently Asked Questions (FAQs)

Q1: What are the most common isomers of tetracycline that require separation?

The most common isomers and degradation products of tetracycline that necessitate chromatographic separation include 4-epitetracycline (an epimer), anhydrotetracycline (B590944), and 4-epianhydrotetracycline (B1505794) (degradation products).[1][2] It is crucial to separate these from the parent tetracycline molecule to ensure the safety and efficacy of pharmaceutical products.

Q2: Which type of HPLC column is best suited for separating tetracycline isomers?

Reversed-phase HPLC is the most common technique for tetracycline analysis. While standard C8 and C18 columns can be used, columns with polar-embedded stationary phases or polymeric columns often provide better selectivity and peak shape for these polar and chelating compounds.[3][4][5] Mixed-mode columns that utilize both reversed-phase and ion-exchange mechanisms can also be effective.[6]

Q3: What are the key considerations for mobile phase selection?

Acidic mobile phases, typically with a pH between 2 and 3, are recommended to ensure the protonation of silanol (B1196071) groups on the stationary phase, which minimizes unwanted ionic interactions and reduces peak tailing.[4][7] Common mobile phase constituents include acetonitrile (B52724) or methanol (B129727) as the organic modifier and an acidic buffer such as phosphate, oxalate, or formic acid.[1][8][9][10] The use of chelating agents like EDTA or oxalic acid in the mobile phase can also improve peak shape by sequestering metal ions that can interact with tetracyclines.[7]

Troubleshooting Guide

Problem 1: Poor peak shape (tailing or broadening) for tetracycline and its isomers.

• Cause: Secondary interactions between the basic tetracycline molecules and acidic silanol groups on the silica-based stationary phase are a primary cause of peak tailing.[7] Metal contamination in the HPLC system can also lead to peak broadening due to the chelating nature of tetracyclines.[7]

• Solution:

  • Mobile Phase Optimization: Lowering the mobile phase pH to 2-3 helps to suppress the ionization of silanol groups.[7] The addition of a chelating agent like EDTA to the mobile phase can mitigate the effects of metal ion contamination.[7]

  • Column Selection: Utilize end-capped C8 or C18 columns, or consider columns with polar-embedded stationary phases which are designed to shield residual silanols.[5][7] Polymeric columns are also a good alternative as they are more resistant to extreme pH conditions and have different selectivity.[4]

Problem 2: Co-elution of tetracycline and its epimer, 4-epitetracycline.

• Cause: Tetracycline and 4-epitetracycline are structurally very similar, making their separation challenging. The choice of stationary phase and mobile phase composition is critical for achieving resolution.

• Solution:

  • Column Selection: A study comparing different stationary phases found that a Discovery RP-AmideC16 column provided the best resolution for minocycline (B592863) and oxytetracycline (B609801), which can be indicative of its potential for separating other tetracycline isomers.[11] Another study demonstrated that an HSS T3 column was able to separate oxytetracycline from tetracycline, where a BEH C8 column could not.[1]

  • Method Optimization: A gradient elution method can often improve the separation of closely eluting compounds.[2][8] Fine-tuning the mobile phase composition, such as the ratio of organic modifier to aqueous buffer, is also crucial.

Problem 3: On-column degradation of tetracycline.

• Cause: Tetracyclines can degrade under certain conditions, particularly in solution. This can lead to the formation of anhydrotetracycline and 4-epianhydrotetracycline.[3]

• Solution:

  • Sample Preparation and Storage: Prepare sample solutions fresh and just before analysis.[5] To slow down degradation in solution, control the autosampler temperature at 4°C and use a diluent such as 0.1% phosphoric acid.[8][12]

  • Method Conditions: Avoid harsh pH conditions and excessively long run times where possible.

Experimental Protocols and Data

Below are examples of experimental conditions reported for the successful separation of tetracycline and its related compounds.

Method 1: USP Monograph Modernization for Tetracycline HCl

This method was developed to replace an older, less efficient USP method.[3][5]

Parameter	Value
Column	Acclaim PA2 (polar-embedded), 3 µm, 4.6 x 150 mm
Mobile Phase A	20 mM NH4H2PO4, pH 2.2
Mobile Phase B	50% Acetonitrile in 20 mM NH4H2PO4, pH 2.2
Gradient	Not specified in the abstract
Flow Rate	Not specified in the abstract
Detection	UV
Temperature	Not specified in the abstract

This method was successfully transferred to a UHPLC system with a 2.1 x 100 mm, 2.2 µm column, reducing the run time from 8 to 2 minutes.[3]

Method 2: Separation of Tetracycline and its Analogs

This study compared two different columns for the analysis of tetracycline and its impurities.[1]

Parameter	BEH C8	HSS T3
Column Dimensions	Not Specified	Not Specified
Mobile Phase A	0.1% Formic acid in water	Water with 0.2% formic acid
Mobile Phase B	Methanol	Acetonitrile
Gradient	Not Specified	Not Specified
Flow Rate	Not Specified	Not Specified
Detection	UV	UV
Column Temperature	30 °C	30 °C
Autosampler Temp.	5 °C	5 °C

The HSS T3 column was found to be superior as it could distinguish oxytetracycline from tetracycline, which the BEH C8 column could not.[1]

Method 3: General Reversed-Phase HPLC Method

This method is a general approach for the assay of tetracycline hydrochloride and its impurity, 4-epianhydrotetracycline hydrochloride.[8][12]

Parameter	Value
Column	L1 (C18), 3 µm, 150 x 4.6 mm
Mobile Phase	0.1% Phosphoric acid and Acetonitrile
Gradient	Gradient mode
Flow Rate	1.0 mL/min
Detection	280 nm
Autosampler Temp.	4 °C

Visualizations

Caption: A typical experimental workflow for the HPLC analysis of tetracycline isomers.

Caption: A logical flowchart for troubleshooting common issues in tetracycline isomer separation.

References

• 1. Analytical Methods Based on the Mass Balance Approach for Purity Evaluation of Tetracycline Hydrochloride [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Separation of tetracyclines by liquid chromatography with acidic mobile phases and polymeric columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. HPLC Separation of Tetracyclines | SIELC Technologies [sielc.com]
• 7. benchchem.com [benchchem.com]
• 8. Development and validation of an HPLC method for tetracycline-related USP monographs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. files.core.ac.uk [files.core.ac.uk]
• 10. academic.oup.com [academic.oup.com]
• 11. Separations of Tetracycline Antibiotics by Reversed Phase HPLC, Using Discovery Columns [sigmaaldrich.com]
• 12. Development and validation of an HPLC method for tetracycline-related USP monographs. | Semantic Scholar [semanticscholar.org]

Technical Support Center: Analysis of 4-Epioxytetracycline in Food Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the analysis of 4-epioxytetracycline in complex food matrices.

Frequently Asked Questions (FAQs)

Q1: What is 4-epioxytetracycline and why is it a concern in food analysis?

A1: 4-Epioxytetracycline (4-epi-OTC) is an epimer of the antibiotic oxytetracycline (B609801) (OTC). Epimers are stereoisomers that differ in configuration at only one stereocenter. In the case of 4-epioxytetracycline, the difference is at the fourth carbon atom. It is a significant concern in food analysis because it can form from oxytetracycline under certain conditions, such as in acidic environments or during sample storage and preparation. Since 4-epioxytetracycline has reduced antimicrobial activity compared to oxytetracycline, its presence can lead to an underestimation of the total antimicrobial residue if not analyzed correctly. Regulatory bodies in regions like the European Union require the combined quantification of oxytetracycline and 4-epioxytetracycline to ensure food safety.[1][2]

Q2: What are the major challenges in the analysis of 4-epioxytetracycline?

A2: The primary challenges in analyzing 4-epioxytetracycline in food matrices include:

• Epimerization: Oxytetracycline can convert to 4-epioxytetracycline during sample handling, extraction, and storage, leading to inaccurate quantification of both compounds. This equilibrium is influenced by factors such as pH, temperature, and solvent polarity.

• Matrix Effects: Food matrices are complex and can contain substances that interfere with the analysis, particularly in sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS). These matrix components can cause ion suppression or enhancement, affecting the accuracy and precision of the results.

• Low Recoveries: The physicochemical properties of tetracyclines, including 4-epioxytetracycline, can lead to low recovery rates during extraction from complex matrices like meat, milk, and honey.

• Chromatographic Separation: Achieving baseline separation of 4-epioxytetracycline from oxytetracycline and other tetracyclines is crucial for accurate quantification but can be challenging due to their similar chemical structures.

Q3: What are the regulatory limits for 4-epioxytetracycline in food?

A3: Regulatory limits for tetracyclines vary by region and food product.

• European Union (EU): The Maximum Residue Limit (MRL) for oxytetracycline in various animal tissues is defined as the sum of oxytetracycline and 4-epioxytetracycline.[1][2] For example, the MRL in muscle tissue for all food-producing species is 100 µg/kg.[3]

• United States (US): The U.S. Food and Drug Administration (FDA) has established tolerances for the sum of residues of tetracyclines (chlortetracycline, oxytetracycline, and tetracycline) in various tissues.[4][5] For instance, the tolerance for the sum of these tetracyclines is 2 parts per million (ppm) in muscle and 0.3 ppm in milk.[4][5] It is advisable to consult the latest FDA regulations to confirm whether 4-epioxytetracycline is explicitly included in these tolerances.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Recovery of 4-Epioxytetracycline	Inefficient extraction from the matrix. Degradation during sample preparation. Strong binding to matrix components (e.g., proteins, fats).	Optimize the extraction solvent and pH. Use of an acidic buffer (e.g., McIlvaine buffer with EDTA) can improve extraction efficiency.[6] Consider using a solid-phase extraction (SPE) method with a suitable sorbent (e.g., polymeric reversed-phase). For high-fat matrices, a defatting step with a non-polar solvent like hexane (B92381) may be necessary. Minimize sample preparation time and keep samples cool to reduce degradation.
High Variability in Results	Inconsistent sample homogenization. Fluctuation in pH during extraction. Incomplete control of epimerization. Matrix effects varying between samples.	Ensure thorough homogenization of the food sample before taking an aliquot for analysis. Precisely control the pH of all solutions used in the extraction process. To minimize epimerization, maintain a consistent and appropriate pH (typically acidic) and temperature throughout the sample preparation and analysis. Employ matrix-matched calibration standards or use a stable isotope-labeled internal standard for 4-epioxytetracycline to compensate for matrix effects.
Poor Chromatographic Peak Shape (Tailing, Broadening)	Secondary interactions between the analyte and the stationary phase. Inappropriate mobile phase composition or pH. Column contamination or degradation.	Use a mobile phase containing a chelating agent like oxalic acid or EDTA to reduce interactions with residual silanols on the column. Optimize the mobile phase pH to ensure the analyte is in a single ionic form. Employ a high-quality, end-capped C18 or a polymeric column. Regularly flush the column and use a guard column to protect the analytical column from contaminants.
Significant Matrix Effects in LC-MS/MS	Co-elution of matrix components that suppress or enhance the ionization of 4-epioxytetracycline. Insufficient sample cleanup.	Improve the sample cleanup procedure. This can be achieved by using a more selective SPE sorbent or by adding a dispersive SPE (dSPE) step in a QuEChERS-based method. Dilute the final extract to reduce the concentration of interfering matrix components, if sensitivity allows. Optimize chromatographic conditions to separate the analyte from co-eluting matrix components. Utilize matrix-matched calibration curves or a stable isotope-labeled internal standard.
Difficulty in Separating Oxytetracycline and 4-Epioxytetracycline	Suboptimal chromatographic conditions (column, mobile phase, temperature).	Use a high-resolution analytical column with a smaller particle size. Optimize the mobile phase gradient and composition. Acetonitrile (B52724) is often preferred over methanol (B129727) for better separation of tetracycline (B611298) epimers. Adjusting the column temperature can also influence the separation.

Experimental Protocols

Protocol 1: Extraction of 4-Epioxytetracycline from Meat using Solid-Phase Extraction (SPE)

This protocol is adapted from a method for tetracycline analysis in meat.[6]

• Sample Homogenization: Homogenize a representative portion of the meat sample.

• Extraction:

  • Weigh 5 g of the homogenized meat into a 50 mL centrifuge tube.

  • Add 20 mL of EDTA/McIlvaine buffer (pH 4.0).

  • Homogenize for 1 minute.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition a polymeric SPE cartridge (e.g., Oasis HLB) with 5 mL of methanol followed by 5 mL of deionized water.

  • Loading: Load the supernatant onto the SPE cartridge at a flow rate of approximately 1 mL/min.

  • Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove interferences.

  • Elution: Elute the analytes with 5 mL of methanol.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase.

  • Filter through a 0.22 µm syringe filter before LC-MS/MS analysis.

Protocol 2: Extraction of 4-Epioxytetracycline from Honey using a Modified QuEChERS Method

This protocol is a representative method based on literature for antibiotic analysis in honey.[7][8][9]

• Sample Preparation:

  • Weigh 5 g of honey into a 50 mL centrifuge tube.

  • Add 10 mL of deionized water and vortex until the honey is completely dissolved.

• Extraction:

  • Add 10 mL of acetonitrile with 1% acetic acid.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Na-citrate, 0.5 g Na-disodium citrate (B86180) sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE (dSPE) Cleanup:

  • Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL microcentrifuge tube containing dSPE sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at 10000 rpm for 5 minutes.

• Final Preparation:

  • Take the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of 4-epioxytetracycline in various food matrices.

Table 1: Recovery Rates of 4-Epioxytetracycline in Different Food Matrices

Food Matrix	Extraction Method	Fortification Level (µg/kg)	Average Recovery (%)	Reference
Sow Milk	Protein Precipitation (5% TCA)	5	97.0	[6]
50	103.3	[6]
100	101.5	[6]
150	99.8	[6]
Calf Tissues (Muscle, Liver, Kidney)	Liquid Extraction & SPE	50 - 1200	52 - 62	[10]
Meat	SPE	200	~85	[6]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for 4-Epioxytetracycline

Food Matrix	Analytical Method	LOD (µg/kg)	LOQ (µg/kg)	Reference
Sow Milk	UHPLC-MS/MS	2	5	[6]
Calf Tissues	LC-MS/MS	0.8 - 48.2	Half the MRL	[10]
Honey (for Tetracyclines)	UPLC-MS/MS	0.05 - 1.02	0.17 - 3.40	[7]

Visualizations

Figure 1: General experimental workflow for 4-epioxytetracycline analysis.

Figure 2: Chemical equilibrium between Oxytetracycline and 4-Epioxytetracycline.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Oxytetracycline/Tetracycline ELISA |Biorex Food Diagnostics [biorexfooddiagnostics.com]
• 4. fda.gov [fda.gov]
• 5. Federal Register :: Tolerances for Residues of New Animal Drugs in Food; Oxytetracycline; Technical Amendment [federalregister.gov]
• 6. affinisep.com [affinisep.com]
• 7. Rapid determination of multi-antibiotic residues in honey based on modified QuEChERS method coupled with UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 9. An Optimized QuEChERS Workflow to Analyze Over 200 Pesticides in Honey [restek.com]
• 10. Quantitative analysis of oxytetracycline and its 4-epimer in calf tissues by high-performance liquid chromatography combined with positive electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 4-Epioxytetracycline Assays - Method Ruggedness and Robustness

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Epioxytetracycline assays. The focus is on ensuring method ruggedness and robustness, critical for reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the difference between method ruggedness and robustness in the context of a 4-Epioxytetracycline HPLC assay?

A: Method robustness is a measure of an analytical procedure's capacity to remain unaffected by small, deliberate variations in method parameters. It provides an indication of the method's reliability during normal usage.[1] For a 4-Epioxytetracycline HPLC assay, this could involve minor changes in mobile phase composition, pH, column temperature, or flow rate.[1][2]

Method ruggedness , as defined by the United States Pharmacopeia (USP), is the degree of reproducibility of test results obtained by the analysis of the same sample under a variety of normal test conditions, such as different laboratories, analysts, instruments, reagent lots, and days.[1] It is essentially a measure of the method's reproducibility under different external conditions.

Q2: Why is my 4-Epioxytetracycline peak tailing?

A: Peak tailing in tetracycline (B611298) analysis can be caused by several factors. One common reason is secondary interactions between the analyte and the stationary phase, particularly with residual silanol (B1196071) groups on C18 columns. Using a mobile phase with an appropriate pH (typically acidic, around pH 2.0-2.5) can help to suppress the ionization of silanol groups and reduce tailing. Additionally, ensuring the column is not overloaded and is properly conditioned can mitigate this issue.

Q3: My resolution between Oxytetracycline and 4-Epioxytetracycline is poor. How can I improve it?

A: Poor resolution between Oxytetracycline and its epimer is a common challenge. Several factors can be adjusted to improve separation:

• Mobile Phase Composition: Small, deliberate changes in the mobile phase composition, such as the percentage of organic solvent, can significantly impact resolution.[2]

• pH of the Mobile Phase: The pH of the mobile phase is critical for the separation of tetracyclines. Fine-tuning the pH can alter the ionization state of the molecules and improve resolution.

• Column Temperature: Adjusting the column temperature can influence the viscosity of the mobile phase and the kinetics of mass transfer, thereby affecting separation.[3]

• Flow Rate: A lower flow rate generally allows for better separation, though it increases the run time.

Q4: I am observing a drift in retention times for 4-Epioxytetracycline. What are the likely causes?

A: Drifting retention times can indicate a lack of system equilibration, especially with changes in mobile phase composition or temperature.[4] It is crucial to allow sufficient time for the column to equilibrate with the mobile phase before starting a sequence of analyses. Other potential causes include leaks in the HPLC system, a poorly mixed mobile phase, or column degradation.[5][6]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your 4-Epioxytetracycline assay experiments.

Issue 1: Inconsistent Peak Areas

• Possible Cause: Leaks in the system, inconsistent injection volume, or sample instability.

• Troubleshooting Steps:

  • Check for Leaks: Inspect all fittings and connections from the pump to the detector.[6]

  • Verify Injector Performance: Run a series of injections with a stable standard to check for reproducibility.

  • Assess Sample Stability: 4-Epioxytetracycline can be unstable in certain conditions. Ensure samples are stored properly and analyze them promptly after preparation.[3]

Issue 2: High Backpressure

• Possible Cause: Blockage in the HPLC system, such as a clogged frit, guard column, or analytical column.[5]

• Troubleshooting Steps:

  • Identify the Blockage: Systematically disconnect components (starting from the detector and moving backward) to identify the source of the high pressure.

  • Replace or Clean Components: Replace the guard column or column inlet frit if they are clogged. If the analytical column is blocked, it may need to be flushed or replaced.

  • Filter Samples and Mobile Phase: Always filter your samples and mobile phases through an appropriate filter (e.g., 0.22 µm or 0.45 µm) to prevent particulate matter from entering the system.[5]

Issue 3: Ghost Peaks

• Possible Cause: Contamination in the mobile phase, sample carryover from previous injections, or impurities in the sample diluent.

• Troubleshooting Steps:

  • Run a Blank Gradient: Inject a blank (mobile phase or diluent) to see if the ghost peaks are present.

  • Clean the Injector: Implement a robust needle wash protocol to minimize carryover.

  • Use High-Purity Solvents: Ensure that the solvents and additives used for the mobile phase are of high purity.

Experimental Protocols

Robustness Testing Protocol

This protocol outlines a systematic approach to evaluating the robustness of an HPLC method for 4-Epioxytetracycline.

• Identify Critical Method Parameters: Select the method parameters that are most likely to influence the results. For a typical reversed-phase HPLC method for 4-Epioxytetracycline, these include:

  • pH of the aqueous mobile phase component

  • Percentage of organic solvent in the mobile phase

  • Column temperature

  • Flow rate

  • Wavelength of detection

• Define Variation Ranges: For each parameter, define a narrow range of variation around the nominal method value.

• Experimental Design: Use a design of experiments (DoE) approach, such as a fractional factorial design, to efficiently test the effects of multiple parameter variations simultaneously.

• Perform Experiments: Analyze a standard solution of 4-Epioxytetracycline and a system suitability mixture (containing Oxytetracycline and 4-Epioxytetracycline) under each of the experimental conditions defined in the DoE.

• Analyze Results: Evaluate the impact of each parameter variation on critical responses, such as:

  • Retention time of 4-Epioxytetracycline

  • Peak area and height

  • Resolution between Oxytetracycline and 4-Epioxytetracycline

  • Peak tailing factor

• Report Findings: Document the results and conclude on the robustness of the method. If any parameter is found to have a significant effect, it may be necessary to tighten the control over that parameter in the final method.

Ruggedness Testing Protocol

This protocol is designed to assess the method's performance under different conditions.

• Define Ruggedness Factors: Identify the factors that could vary between different laboratories or testing environments. These typically include:

  • Different HPLC instruments

  • Different analysts

  • Different batches of the HPLC column

  • Different lots of reagents and solvents

  • Different days of analysis

• Experimental Setup: Prepare a single batch of sample and standard solutions.

• Perform Analyses: Have different analysts on different instruments analyze the samples and standards according to the established method on different days.

• Data Analysis: Compare the results obtained under the different conditions. Calculate the mean, standard deviation, and relative standard deviation (RSD) for the key analytical responses (e.g., concentration of 4-Epioxytetracycline).

Data Presentation

Table 1: Example of Robustness Study Data for a 4-Epioxytetracycline HPLC Assay

Parameter	Variation	Retention Time (min)	Peak Area (arbitrary units)	Resolution (USP)	Tailing Factor
Nominal	-	5.25	1,250,000	2.1	1.1
pH	+ 0.2 units	5.10	1,245,000	1.9	1.2
- 0.2 units	5.40	1,255,000	2.3	1.1
% Organic	+ 2%	4.80	1,260,000	1.8	1.0
- 2%	5.75	1,240,000	2.4	1.2
Temperature	+ 5 °C	5.15	1,252,000	2.0	1.1
- 5 °C	5.35	1,248,000	2.2	1.1
Flow Rate	+ 0.1 mL/min	4.78	1,135,000	2.0	1.1
- 0.1 mL/min	5.83	1,390,000	2.2	1.1

Table 2: Example of Ruggedness Study Data for a 4-Epioxytetracycline HPLC Assay

Condition	Analyst	Instrument	Day	Measured Concentration (µg/mL)
1	A	1	1	10.1
2	B	1	1	10.3
3	A	2	2	9.9
4	B	2	2	10.2
Mean	10.13
Std. Dev.	0.17
RSD (%)	1.68%

Mandatory Visualization

Caption: Workflow for a systematic robustness study of an HPLC method.

Caption: A logical workflow for troubleshooting common HPLC issues.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Implementing Robustness Testing for HPLC Methods | Separation Science [sepscience.com]
• 3. researchgate.net [researchgate.net]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to Inter-laboratory Quantification of 4-Epioxytetracycline

An Objective Analysis of Methodologies and Performance Data for Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 4-epioxytetracycline (4-epi-OTC), a primary epimer and degradation product of the widely used antibiotic oxytetracycline (B609801) (OTC), is critical in drug development, food safety, and veterinary medicine. As regulatory standards become more stringent, the need for reliable and reproducible analytical methods across different laboratories is paramount. This guide provides a comparative overview of common methodologies for the quantification of 4-epioxytetracycline, supported by a synthesis of performance data from various validation studies.

Comparative Analysis of Quantification Methods

High-Performance Liquid Chromatography (HPLC) coupled with various detectors and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most prevalent techniques for the quantification of 4-epioxytetracycline. The choice of method often depends on the required sensitivity, selectivity, and the complexity of the sample matrix.

The following table summarizes the quantitative performance of different analytical methods for 4-epioxytetracycline and related tetracyclines as reported in several validation studies. This data provides a benchmark for laboratories to compare their in-house method performance.

Method	Matrix	Analyte(s)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (%RSD)
LC-MS/MS	Porcine Tissues	4-Epichlortetracycline	1 ng/ml	-	-	-
HPLC with UV/Fluorimetric Detection	Pig Muscle	Oxytetracycline & 4-Epioxytetracycline	-	-	Satisfactory Accuracy	Good Repeatability (only 2/14 labs questionable)
HPLC with Diode-Array Detection	Eggs	Oxytetracycline	2.2 ng/g	13.0 ng/g	76%	4.8% (between-day)
Isocratic Aqueous Mobile Phase HPLC	-	Oxytetracycline & 4-Epi-Oxytetracycline	0.007 µg/mL (OTC), 0.009 µg/mL (4-epi-OTC)	-	-	-
Isotope Dilution-LC-MS/MS	Chicken Meat	Four Tetracyclines	-	< 0.2 µg/kg	97.7-102.6%	< 4% (intra- and inter-day)
LC-MS/MS	Ointments	Oxytetracycline & impurities (inc. 4-epi-OTC)	-	Higher for some impurities	90-112%	< 7.1% (intraday and interday)
HPLC-DAD	Chicken Meat & Liver	Four Tetracyclines	4.4-13 ng	10-27 ng	68.88-92.44%	< 10%
UHPLC-MS/MS	Sow Milk	Oxytetracycline & 4-Epi-Oxytetracycline	2 µg/L	5 µg/L	95.7-103.3%	6.2-9.5%
HPLC-MS/MS	Lettuce	Oxytetracycline & 4-Epi-Oxytetracycline	-	1 µg/kg	93.0-110.5%	≤ 14.02%

Experimental Protocols: A Representative LC-MS/MS Method

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective technique for quantifying 4-epioxytetracycline in complex matrices.[1] The following is a generalized protocol based on common practices found in the literature.[1][2][3][4]

Sample Preparation (Extraction and Clean-up)

The goal of sample preparation is to extract the analyte from the matrix and remove interfering substances.

• Extraction: A common approach involves extraction with an acidic solution to ensure the stability of tetracyclines. For instance, a mixture of methanol (B129727) and oxalic acid can be used to macerate tissue samples.[1] For milk or other liquid samples, protein precipitation with an acid like trichloroacetic acid is often employed.[5]

• Clean-up: Solid-phase extraction (SPE) is a widely used technique to clean up the sample extract. C18 cartridges are frequently used for this purpose. The extract is loaded onto the conditioned cartridge, washed to remove interferences, and then the analyte is eluted with a suitable solvent.

Chromatographic Separation

• Column: A C18 reversed-phase column is typically used for the separation of tetracyclines and their epimers.

• Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., methanol or acetonitrile (B52724) with 0.1% formic acid) is common.[4] The acidic mobile phase helps to improve peak shape and ionization efficiency.

• Flow Rate: A typical flow rate is in the range of 0.2-0.5 mL/min.

Mass Spectrometric Detection

• Ionization: Electrospray ionization (ESI) in the positive ion mode is generally used.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions for 4-epioxytetracycline and an internal standard.

Workflow and Data Analysis

The following diagram illustrates a typical workflow for the quantification of 4-Epioxytetracycline using LC-MS/MS.

Caption: General workflow for 4-Epioxytetracycline quantification by LC-MS/MS.

This guide highlights the common analytical approaches for the quantification of 4-epioxytetracycline and provides a summary of expected performance characteristics based on published literature. For successful inter-laboratory comparison and method validation, it is crucial to have well-documented and standardized protocols.

References

• 1. researchgate.net [researchgate.net]
• 2. Accurate determination of four tetracycline residues in chicken meat by isotope dilution-liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. fda.gov [fda.gov]
• 5. mdpi.com [mdpi.com]

A Comparative Analysis of HPLC and LC-MS/MS Methods for the Quantification of 4-Epioxytetracycline

In the landscape of pharmaceutical analysis and drug development, the accurate quantification of impurities and degradation products is paramount to ensuring product safety and efficacy. 4-Epioxytetracycline, a primary degradation product of oxytetracycline (B609801), requires precise monitoring.[1][2][3][4] This guide provides a comprehensive cross-validation and comparison of two prevalent analytical techniques—High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—for the determination of 4-Epioxytetracycline.

Methodology Comparison: A Head-to-Head Look

The choice between HPLC and LC-MS/MS for the analysis of 4-Epioxytetracycline hinges on the specific requirements of the analytical task, such as the need for sensitivity, selectivity, and the complexity of the sample matrix. While HPLC with UV detection is a robust and widely accessible technique, LC-MS/MS offers superior sensitivity and specificity, making it a powerful tool for trace-level quantification and confirmatory analysis.[5][6]

A direct comparison of validation parameters from various studies highlights the distinct advantages of each method. LC-MS/MS generally exhibits lower limits of detection (LOD) and quantification (LOQ), making it more suitable for residue analysis in complex matrices like animal tissues and feed.[7][8][9] Conversely, HPLC-UV provides reliable quantification at higher concentrations and remains a cost-effective option for routine quality control.

Quantitative Data Summary

The following tables summarize the performance characteristics of HPLC and LC-MS/MS methods for the analysis of tetracyclines, including 4-Epioxytetracycline, based on published validation data.

Table 1: Comparison of Validation Parameters for HPLC and LC-MS/MS Methods

Parameter	HPLC	LC-MS/MS
Linearity (R²)	>0.99	>0.99
Accuracy (Recovery %)	72.2% - 108%[7][8]	45.6% - 109%[7][8]
Precision (RSD %)	2.0% - 10.0%[9]	3.4% - 17.7%[9]
LOD	4.2 - 10.7 mg/kg[8][9]	5.6 - 10.8 mg/kg[8][9]
LOQ	5.2 - 12.6 mg/kg[9]	7.9 - 24.3 mg/kg[9]

Note: The presented ranges are compiled from multiple studies on tetracycline (B611298) analysis and may vary depending on the specific matrix and experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. The following sections outline representative experimental protocols for both HPLC and LC-MS/MS analysis of 4-Epioxytetracycline.

HPLC Method Protocol

This protocol is based on established methods for the separation of oxytetracycline and its epimers.[4][10]

• Chromatographic System: A standard HPLC system equipped with a UV-Vis or photodiode array (PDA) detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is commonly used. An Inertsil WP300 C4 column has also been shown to be effective.

• Mobile Phase: A gradient or isocratic elution can be employed. A common mobile phase consists of a mixture of an acidic aqueous solution (e.g., 0.01 M oxalic acid or 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[10][11]

• Flow Rate: Typically set between 0.8 and 1.2 mL/min.

• Column Temperature: Maintained at a constant temperature, for instance, 30°C, to ensure reproducible retention times.

• Detection: UV detection is performed at a wavelength of 355 nm.

• Sample Preparation: Samples are typically dissolved in the mobile phase or a suitable solvent, filtered through a 0.45 µm filter, and then injected into the HPLC system.

LC-MS/MS Method Protocol

This protocol outlines a general procedure for the sensitive and selective quantification of 4-Epioxytetracycline.[5][12][13]

• Chromatographic System: An LC system coupled to a triple quadrupole mass spectrometer.

• Column: A C18 or similar reversed-phase column is typically used.

• Mobile Phase: A gradient elution is often preferred to achieve optimal separation and peak shape. The mobile phase usually consists of water with a small percentage of formic acid (e.g., 0.1%) as solvent A and acetonitrile or methanol (B129727) with formic acid as solvent B.

• Flow Rate: A flow rate in the range of 0.2 to 0.5 mL/min is common.

• Ionization Source: Electrospray ionization (ESI) in positive mode is generally used for tetracyclines.

• Mass Spectrometric Detection: The analysis is performed in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for 4-Epioxytetracycline are monitored for quantification and confirmation. For instance, a transition for oxytetracycline and 4-epioxytetracycline is m/z 461 → 426.[12]

• Sample Preparation: Sample preparation may involve more extensive cleanup steps, such as solid-phase extraction (SPE), to remove matrix interferences, especially for biological samples.[13]

Workflow and Logical Relationships

The cross-validation of analytical methods is a systematic process to ensure that both methods provide comparable and reliable results. The following diagram illustrates a typical workflow for the cross-validation of HPLC and LC-MS/MS methods for 4-Epioxytetracycline analysis.

Caption: Workflow for Cross-Validation of HPLC and LC-MS/MS Methods.

Conclusion

Both HPLC and LC-MS/MS are suitable techniques for the quantification of 4-Epioxytetracycline, each with its own set of strengths and ideal applications. The choice of method should be guided by the specific analytical needs, including required sensitivity, sample matrix complexity, and available resources. For routine quality control of bulk drug substances where concentration levels are relatively high, a validated HPLC-UV method can be sufficient and cost-effective. However, for the analysis of low-level impurities in complex matrices or for confirmatory purposes, the superior sensitivity and selectivity of LC-MS/MS are indispensable. A thorough cross-validation as outlined is essential to ensure data integrity and consistency when transitioning between these two powerful analytical techniques.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. Analysis of Tetracyclines in Medicated Feed for Food Animal Production by HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. d-nb.info [d-nb.info]
• 10. ars.usda.gov [ars.usda.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. A Preliminary Study on the Concentration of Oxytetracycline and 4-Epi-Oxytetracycline in Sow Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 13. LC-MS/MS Method Development and Validation to Determine Three Tetracyclines and Their Epimers in Shrimp Samples – Oriental Journal of Chemistry [orientjchem.org]

Comparative Toxicity Analysis: Oxytetracycline vs. 4-Epioxytetracycline

A detailed guide for researchers, scientists, and drug development professionals on the toxicological profiles of the antibiotic oxytetracycline (B609801) and its primary epimer, 4-epioxytetracycline.

This guide provides a comprehensive comparison of the known toxicities of oxytetracycline (OTC) and its degradation product, 4-epioxytetracycline (EOTC). While extensive toxicological data is available for the parent compound, oxytetracycline, there is a notable scarcity of direct comparative and quantitative toxicity studies for 4-epioxytetracycline. This document summarizes the existing experimental data, outlines relevant methodologies, and visualizes key pathways to facilitate a clearer understanding of their relative toxic potentials.

Executive Summary

Oxytetracycline, a broad-spectrum antibiotic, has been thoroughly evaluated for its toxicological properties across various species. In contrast, its epimer, 4-epioxytetracycline, which forms under certain pH conditions and is a major metabolite, is significantly less studied in terms of its direct toxicity. Available research indicates that while EOTC exhibits substantially lower antibacterial activity, it is not without biological effects. Studies suggest that EOTC may alter gut microbiota and potentially possesses a toxic profile that warrants further investigation. However, a direct quantitative comparison of toxicity metrics such as LD50 and LC50 values with its parent compound is largely absent in current literature.

Quantitative Toxicity Data

Table 1: Acute Toxicity of Oxytetracycline in Animal Models

Species	Route of Administration	LD50 (mg/kg)	Reference
Rat	Oral	4,800	--INVALID-LINK--
Mouse	Oral	2,240	--INVALID-LINK--
Mouse	Intraperitoneal	5,706	--INVALID-LINK--
Mouse	Subcutaneous	700	--INVALID-LINK--

Table 2: Ecotoxicity of Oxytetracycline in Aquatic Organisms

Species	Test Duration	Endpoint	Value (mg/L)	Reference
Daphnia magna (Water Flea)	48 hours	EC50	114	--INVALID-LINK--
Pseudokirchneriella subcapitata (Green Algae)	72 hours	ErC50	1.04	--INVALID-LINK--
Anabaena flos-aquae (Cyanobacteria)	72 hours	ErC50	2.7	--INVALID-LINK--
Activated Sludge	3 hours	EC50	17.9	--INVALID-LINK--
Lemna minor (Duckweed)	-	EC50	3.26	--INVALID-LINK--

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicological studies. Below are representative protocols for key experiments cited in the assessment of tetracycline (B611298) toxicity.

Acute Oral Toxicity Study in Rodents (Adapted from OECD Guideline 423)

This protocol outlines the general procedure for determining the acute oral toxicity of a substance, such as oxytetracycline.

• Test Animals: Healthy, young adult rodents (rats or mice), nulliparous and non-pregnant females are used. Animals are randomly assigned to control and treatment groups.

• Housing and Feeding: Animals are housed in standard cages under controlled environmental conditions (temperature, humidity, and light/dark cycle). Standard laboratory diet and water are provided ad libitum.

• Dosage and Administration:

  • The test substance is typically administered via gavage using a stomach tube or a suitable intubation cannula.

  • A single dose of the substance is administered. The dose is determined based on preliminary range-finding studies.

  • For this type of study, a stepwise procedure is used with a starting dose, and subsequent doses are adjusted based on the survival or mortality of the animals.

• Observation:

  • Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes.

  • Observations are conducted frequently on the day of dosing and at least once daily thereafter for 14 days.

• Data Analysis: The LD50 is calculated using appropriate statistical methods.

Aquatic Toxicity Testing with Daphnia magna (Adapted from OECD Guideline 202)

This protocol describes a method for assessing the acute immobilization of Daphnia magna.

• Test Organism: Young daphnids (Daphnia magna), aged less than 24 hours at the start of the test, are used.

• Test Conditions:

  • The test is conducted in a suitable aqueous medium under controlled temperature and light conditions.

  • A series of test concentrations of the substance and a control are prepared.

• Procedure:

  • Daphnids are exposed to the test substance for a period of 48 hours.

  • The number of immobilized daphnids in each test vessel is recorded at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation of the test vessel.

• Data Analysis: The EC50, the concentration that causes immobilization in 50% of the daphnids, is calculated for the 48-hour exposure period.

Mechanisms of Toxicity and Signaling Pathways

Oxytetracycline

The primary antibacterial mechanism of oxytetracycline involves the inhibition of protein synthesis in bacteria. It binds to the 30S ribosomal subunit, preventing the attachment of aminoacyl-tRNA to the ribosome-mRNA complex. This action halts the elongation of peptide chains, leading to a bacteriostatic effect.

Beyond its antimicrobial action, oxytetracycline has been shown to induce toxicity in non-target organisms through various mechanisms:

• Genotoxicity: Studies have demonstrated that OTC can induce DNA damage. In human peripheral blood mononuclear cells (PBMCs), exposure to OTC led to the activation of ATM and p53, phosphorylation of H2AX, and changes in histone methylation, all of which are markers of a genotoxic response.

• Inflammatory Response: The genotoxic effects of OTC in PBMCs were linked to a significant inflammatory response, characterized by increased expression of Interferon-γ (IFN-γ).

• Mitochondrial Effects: Tetracyclines, as a class, are known to potentially inhibit mitochondrial protein synthesis in eukaryotic cells due to the similarity between mitochondrial and bacterial ribosomes.

• Interaction with Biomolecules: Oxytetracycline has been shown to bind to bovine hemoglobin, causing conformational changes that could affect its physiological function.

4-Epioxytetracycline

The toxicological mechanisms of 4-epioxytetracycline are less understood. It is known to have significantly reduced antibacterial activity compared to OTC, suggesting a weaker interaction with bacterial ribosomes. However, it is not inert:

• Alteration of Gut Microbiota: A study in Wistar rats demonstrated that repeated oral exposure to EOTC led to significant alterations in the gut microbiota composition. Specifically, there was an increased relative abundance of Actinobacteria and a corresponding change in blood metabolomics. This indicates that EOTC can have distinct biological effects independent of strong antimicrobial action.

• Potential for Toxicity: Some research suggests that EOTC may have a similar or even higher toxicity than its parent compound, although quantitative data to support this is lacking. A study on the degradation products of oxytetracycline and chlortetracycline (B606653) in rats found that some degradation products could cause liver and kidney damage.

Visualizations

Signaling and Experimental Workflow Diagrams

Mechanism of Oxytetracycline's antibacterial action.

Workflow for in vivo acute toxicity assessment.

Conclusion

The available evidence clearly defines the toxicological profile of oxytetracycline, highlighting its potential for genotoxicity and induction of inflammatory responses at the cellular level, alongside its established acute and ecotoxicity. For 4-epioxytetracycline, the data is much more limited. While it is known to be less potent as an antibiotic, its ability to alter gut microbiota and the suggestion of potential toxicity underscore the need for further research. Direct, quantitative comparative toxicity studies are essential to fully elucidate the risk profile of this major metabolite and degradation product of oxytetracycline. Researchers and drug development professionals should be aware of this data gap when assessing the overall environmental and health impacts of oxytetracycline use.

A Comparative Guide to 4-Epioxytetracycline Reference Standards for Researchers and Drug Development Professionals

A comprehensive purity assessment of commercially available 4-Epioxytetracycline reference standards is crucial for accurate analytical method development, validation, and routine quality control in the pharmaceutical industry. This guide provides a detailed comparison of available reference standards, experimental protocols for their assessment, and best practices for their handling and storage.

4-Epioxytetracycline is a key related substance and degradation product of the antibiotic oxytetracycline (B609801). Its accurate quantification is a critical quality attribute for oxytetracycline drug substances and products. The reliability of this quantification depends heavily on the quality of the 4-Epioxytetracycline reference standard used. This guide aims to assist researchers, scientists, and drug development professionals in selecting and utilizing the most appropriate reference standard for their needs.

Comparison of 4-Epioxytetracycline Reference Standards

The purity of a reference standard is its most critical characteristic. The following table summarizes the publicly available purity information for 4-Epioxytetracycline reference standards from various suppliers. It is important to note that the methods used for purity determination and the level of detail provided on the Certificate of Analysis (CoA) can vary between suppliers.

Supplier	Stated Purity	Method of Analysis	Known Impurities/Additional Information
MedchemExpress	99.16%[1]	HPLC	Appearance: White to light brown solid.[1]
TOKU-E	≥99.0% (as is)[2]	HPLC	Impurity Profile: Oxytetracycline (1.5-2.0%). Conforms to IR, NMR, and MS for identification.[2]
LGC Standards	>95%[3]	HPLC	Product is a neat solid.
Clearsynth	Not less than 90%	HPLC
Supplier on Indiamart (EP Standard)	95%[4]	Not Specified	European Pharmacopoeia (EP) Reference Standard. Appearance: Light Beige to Light Brown Solid.[4]

Note: The information in this table is based on publicly available data and may not reflect the most current product specifications. It is highly recommended to obtain the lot-specific Certificate of Analysis from the supplier before use.

Experimental Protocols for Purity Assessment

The most common method for assessing the purity of 4-Epioxytetracycline is High-Performance Liquid Chromatography (HPLC). The following is a general experimental protocol based on methods described in the scientific literature.

High-Performance Liquid Chromatography (HPLC) Method

This method is suitable for the separation and quantification of 4-Epioxytetracycline and its related impurities, primarily oxytetracycline.

1. Instrumentation:

• HPLC system with a UV or Diode Array Detector (DAD)

2. Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is commonly used.

• Mobile Phase: A gradient or isocratic elution using a mixture of an acidic aqueous phase and an organic solvent.

  • Aqueous Phase: 0.1% formic acid in water or a buffer solution (e.g., phosphate (B84403) buffer).

  • Organic Phase: Acetonitrile or methanol (B129727).

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: 30-40 °C.

• Detection Wavelength: 254 nm or 355 nm.

• Injection Volume: 10-20 µL.

3. Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve the 4-Epioxytetracycline reference standard in a suitable solvent (e.g., methanol or a mixture of mobile phase) to obtain a known concentration.

• Sample Solution: Prepare the sample to be analyzed in the same solvent as the standard solution.

4. Data Analysis:

• The purity of the reference standard is typically determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

• Purity (%) = (Area of 4-Epioxytetracycline Peak / Total Area of All Peaks) x 100

5. System Suitability:

• Before analysis, the chromatographic system should be evaluated for its suitability. Typical system suitability parameters include:

  • Tailing factor: Should be close to 1.

  • Theoretical plates: Should be high to ensure good separation efficiency.

  • Repeatability of injections: The relative standard deviation (RSD) of peak areas from replicate injections should be low (e.g., <2%).

Mandatory Visualizations

To aid in the understanding of the experimental workflow and the chemical relationship between oxytetracycline and its epimer, the following diagrams are provided.

Caption: Experimental workflow for the purity assessment of 4-Epioxytetracycline reference standards using HPLC.

Caption: Chemical relationship between Oxytetracycline and its C4 epimer, 4-Epioxytetracycline.

Best Practices for Handling and Storage of Reference Standards

To ensure the integrity and longevity of 4-Epioxytetracycline reference standards, it is essential to adhere to best practices for their handling and storage.

• Storage Conditions: Store the reference standard in a well-closed container, protected from light, at the temperature specified by the supplier (typically -20°C).

• Handling:

  • Allow the container to reach ambient temperature before opening to prevent condensation of moisture.

  • Use calibrated weighing equipment and handle the material in a controlled environment to minimize contamination.

  • Avoid repeated opening and closing of the container. Aliquoting the standard into smaller, single-use vials is recommended.

• Documentation: Maintain a detailed logbook for each reference standard, documenting its receipt, storage conditions, usage, and any observed changes in its physical appearance.

• Periodic Re-evaluation: The purity of the reference standard should be periodically re-evaluated to ensure it remains within the acceptable limits for its intended use. The frequency of re-evaluation depends on the stability of the compound and the storage conditions.

By following this guide, researchers and drug development professionals can make informed decisions about the selection and use of 4-Epioxytetracycline reference standards, ultimately contributing to the quality and reliability of their analytical data.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. toku-e.com [toku-e.com]
• 3. 4-epi-Oxytetracycline | CAS 14206-58-7 | LGC Standards [lgcstandards.com]
• 4. 4-Epioxytetracycline EP Reference Standard, Affordable Price, High Purity Supplier in Mumbai [nacchemical.com]

A Researcher's Guide to High-Performance Liquid Chromatography (HPLC) Columns for Epimer Separation

For researchers, scientists, and drug development professionals, the precise separation of epimers is a critical step in ensuring the purity, efficacy, and safety of pharmaceutical compounds. High-Performance Liquid Chromatography (HPLC) is the cornerstone technique for this challenge, with the choice of the stationary phase being paramount. This guide provides an objective comparison of the performance characteristics of different HPLC columns for epimer separation, supported by experimental data, to aid in the selection of the most suitable column for your analytical needs.

Epimers, diastereomers that differ in configuration at only one of several stereogenic centers, often exhibit different pharmacological and toxicological profiles. Their separation can be challenging due to their subtle structural differences. Chiral stationary phases (CSPs) are the most effective tools for resolving these isomeric pairs. This guide focuses on the most commonly employed CSPs, including polysaccharide-based, protein-based, and macrocyclic antibiotic-based columns.

Comparative Performance of HPLC Columns for Epimer Separation

The selection of an appropriate HPLC column is often the most critical factor in achieving baseline separation of epimers. The following table summarizes the performance of various commercially available columns for the separation of representative epimeric compounds. The data has been compiled from various studies to highlight the strengths of different stationary phases.

Epimeric Compound	HPLC Column	Stationary Phase Chemistry	Resolution (Rs)	Selectivity (α)	Peak Asymmetry (As)	Analysis Time (min)	Reference
Fluoxetine (B1211875) Enantiomers	Cyclobond I 2000 DM	5-dimethyl-β-cyclodextrin	2.30	>1.10	Not Specified	< 15	[1]
Chiralpak AD-H	Amylose (B160209) tris(3,5-dimethylphenylcarbamate)	>1.5	~1.10	Not Specified	< 15	[1]
Chiralcel OD-H	Cellulose (B213188) tris(3,5-dimethylphenylcarbamate)	>1.5	~1.10	Not Specified	< 15	[1]
Cloperastine Enantiomers	Chiralpak IA	Immobilized amylose tris(3,5-dimethylphenylcarbamate)	Best Resolution	Not Specified	Good Peak Shape	< 20	[2]
Chiralpak IB	Immobilized cellulose tris(3,5-dimethylphenylcarbamate)	Lower Resolution	Not Specified	Not Specified	Not Specified	[2]
Chiralpak IC	Immobilized cellulose tris(3,5-dichlorophenylcarbamate)	Lower Resolution	Not Specified	Not Specified	Not Specified	[2]
Chiralpak ID	Immobilized amylose tris(3-chlorophenylcarbamate)	Lower Resolution	Not Specified	Not Specified	Not Specified	[2]
Chiralpak AGP	α1-acid glycoprotein	Lower Resolution	Not Specified	Not Specified	Not Specified	[2]
Prothioconazole and its Metabolite	Lux Cellulose-1	Cellulose tris(3,5-dimethylphenylcarbamate)	Rated as Best	Not Specified	Not Specified	Not Specified	[2]
Bedaquiline Analogue Diastereomers	Chiralpak IC	Immobilized cellulose tris(3,5-dichlorophenylcarbamate)	Successful Separation	Not Specified	Not Specified	Not Specified	[2]
β-Blockers	Chirobiotic V2	Vancomycin (higher coverage)	Good Resolution	Higher than Chirobiotic V	Not Specified	~15	[3]
Chirobiotic V	Vancomycin (lower coverage)	Lower Resolution	Lower than Chirobiotic V2	Not Specified	~15	[3]

Note: "Not Specified" indicates that the data was not available in the cited source. The performance of a column is highly dependent on the specific analyte and the chromatographic conditions.

Experimental Protocols

Reproducible and robust epimer separations rely on well-defined experimental protocols. The following provides a general framework for method development using polysaccharide-based chiral columns, which are widely applicable.[2]

General Protocol for Epimer Separation on Polysaccharide-Based Columns (e.g., Chiralpak IA, Chiralcel OD-H)

• Column: Chiralpak IA (immobilized amylose tris(3,5-dimethylphenylcarbamate)), 5 µm, 4.6 x 250 mm or Chiralcel OD-H (cellulose tris(3,5-dimethylphenylcarbamate)), 5 µm, 4.6 x 250 mm.

• Mobile Phase: A screening approach with different mobile phase compositions is recommended.

  • Normal-Phase: n-Hexane/2-Propanol (IPA) mixtures (e.g., 90:10, 80:20, 70:30 v/v). For basic compounds, add 0.1% diethylamine (B46881) (DEA) or for acidic compounds, add 0.1% trifluoroacetic acid (TFA).

  • Reversed-Phase: Acetonitrile/Water or Methanol/Water with a buffer (e.g., 10 mM ammonium (B1175870) bicarbonate).

  • Polar Organic Mode: Acetonitrile or Methanol with additives like 0.1% TFA or DEA.

• Flow Rate: 0.5 - 1.0 mL/min.

• Temperature: Ambient (typically 25 °C). Temperature can be varied (e.g., 15-40 °C) to improve resolution.

• Detection: UV at a suitable wavelength (e.g., 220 nm, 254 nm) or Mass Spectrometry (MS).

• Injection Volume: 5 - 20 µL.

Workflow for HPLC Method Development for Epimer Separation

A systematic approach to method development is crucial for efficiently achieving optimal separation of epimers. The following diagram illustrates a typical workflow.

A typical workflow for developing an HPLC method for epimer separation.

Key Considerations for Column Selection

• Polysaccharide-based columns (e.g., Chiralpak, Chiralcel, Lux) are the most widely used and versatile CSPs for epimer separation, offering a broad range of selectivities under normal-phase, reversed-phase, and polar organic conditions.[2] Immobilized versions (e.g., Chiralpak IA, IB, IC) offer enhanced solvent compatibility and robustness.[4][5][6]

• Protein-based columns (e.g., Chiralpak AGP, Chirobiotic V) can provide unique selectivity, particularly for polar and ionizable compounds.[2][3]

• Cyclodextrin-based columns (e.g., Cyclobond) are effective for separating compounds that can form inclusion complexes with the cyclodextrin (B1172386) cavity.[1]

• Method Development Screening: It is often beneficial to screen a small, diverse set of columns with different stationary phases and mobile phases to quickly identify the most promising conditions for a new separation challenge.

References

• 1. Comparison of the performance of chiral stationary phase for separation of fluoxetine enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chiraltech.com [chiraltech.com]
• 5. hplc.eu [hplc.eu]
• 6. chiraltech.com [chiraltech.com]

Detecting Trace Levels of 4-Epioxytetracycline in Soil: A Comparative Guide to Analytical Methods

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of antibiotic residues in environmental matrices like soil is critical. This guide provides a comparative overview of analytical methodologies for determining the limit of detection (LOD) and limit of quantification (LOQ) of 4-epioxytetracycline, a key epimer of oxytetracycline, in soil.

The presence and persistence of antibiotics and their degradation products in the environment are a growing concern. 4-Epioxytetracycline, a major transformation product of the widely used veterinary antibiotic oxytetracycline, can form under certain pH and temperature conditions. Monitoring its levels in soil is crucial for understanding the environmental fate of tetracycline (B611298) antibiotics and the potential for antibiotic resistance development. This guide focuses on the performance of various analytical techniques, primarily high-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) and ultra-high-performance liquid chromatography (UHPLC-MS/MS), in detecting and quantifying this specific compound in complex soil matrices.

Performance Comparison: Limit of Detection and Quantification

The ability to detect and reliably quantify minute concentrations of 4-epioxytetracycline is paramount for environmental monitoring and risk assessment. The following table summarizes the reported limits of detection (LOD) and quantification (LOQ) from a validated analytical method.

Analytical Method	Matrix	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)	Reference
UPLC-MS	Agricultural Soil	0.8	2.5	[de Nogueira et al., 2017]

Alternative Analytical Approaches

While UPLC-MS/MS stands out for its sensitivity and specificity, other methods have been employed for the analysis of tetracyclines and their epimers in soil and other complex matrices. These include:

• High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD): This method offers a more accessible and cost-effective alternative to mass spectrometry. However, it generally provides higher detection limits and may be more susceptible to matrix interference compared to MS-based methods.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Extraction: This sample preparation technique has gained popularity for multiresidue analysis in various matrices, including soil. It involves a simple and rapid extraction and cleanup process, which can be coupled with either LC-MS/MS or HPLC-DAD for final analysis. While efficient, optimization is often required to achieve satisfactory recoveries for specific analytes like 4-epioxytetracycline.

• Pressurized Liquid Extraction (PLE): This technique uses elevated temperatures and pressures to extract analytes from solid samples, often resulting in higher extraction efficiency and reduced solvent consumption compared to traditional methods. It is a powerful tool for extracting tetracyclines from strongly adsorbing soil matrices.

The choice of method will depend on the specific requirements of the study, including the desired sensitivity, sample throughput, and available instrumentation. For regulatory purposes and trace-level environmental monitoring, methods based on mass spectrometry are generally preferred.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing results. Below is a summary of a validated experimental protocol for the determination of 4-epioxytetracycline in soil using UPLC-MS.

Sample Preparation (Extraction and Clean-up)

• Extraction: A representative soil sample (e.g., 5 g) is weighed into a centrifuge tube. An extraction solution, typically a buffered solution at an acidic pH (e.g., McIlvaine buffer with EDTA), is added. The mixture is then vigorously agitated (e.g., vortexing followed by shaking) to ensure efficient extraction of the analyte from the soil particles.

• Centrifugation: The sample is centrifuged at high speed to separate the solid soil particles from the liquid extract.

• Solid-Phase Extraction (SPE) Clean-up: The supernatant is loaded onto a pre-conditioned SPE cartridge (e.g., a polymeric reversed-phase sorbent). This step is critical for removing interfering substances from the complex soil matrix.

• Elution: After washing the cartridge to remove any remaining interferences, the target analyte, 4-epioxytetracycline, is eluted with a small volume of an appropriate organic solvent (e.g., methanol).

• Evaporation and Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen and then reconstituted in a suitable solvent mixture compatible with the LC-MS/MS system.

UPLC-MS/MS Analysis

• Chromatographic Separation: The reconstituted sample is injected into a UPLC system equipped with a suitable analytical column (e.g., a C18 reversed-phase column). A gradient elution program using a mobile phase consisting of an aqueous solution with an acid modifier (e.g., formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is employed to separate 4-epioxytetracycline from other co-extracted compounds.

• Mass Spectrometric Detection: The eluent from the UPLC column is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode. The detection and quantification are performed using multiple reaction monitoring (MRM), which provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for 4-epioxytetracycline.

Experimental Workflow

The following diagram illustrates the typical workflow for the analysis of 4-epioxytetracycline in soil.

Caption: Experimental workflow for 4-epioxytetracycline analysis in soil.

Proficiency Testing for 4-Epioxytetracycline Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the accuracy and reliability of analytical data is paramount. This is particularly true for the analysis of antibiotic residues like 4-Epioxytetracycline, an epimer of oxytetracycline (B609801), which can be present in food products of animal origin. Proficiency testing (PT) schemes offer a robust mechanism for laboratories to assess their analytical performance against their peers and a known standard. This guide provides a comparative overview of available PT programs for 4-Epioxytetracycline analysis, details common analytical methodologies, and presents a workflow for participation in such schemes.

Comparing Proficiency Testing Providers

Several reputable organizations offer proficiency testing programs that include 4-Epioxytetracycline and other tetracyclines in various food matrices. These programs are essential for external quality assessment and are often a requirement for laboratory accreditation to standards such as ISO/IEC 17025. Leading providers in this space include Fapas (a brand of Fera Science Ltd.) and LGC AXIO Proficiency Testing.

These providers typically supply participating laboratories with homogenous test materials containing a known, but undisclosed, concentration of the analyte. Laboratories analyze the material using their routine methods and report their results to the provider. The provider then statistically analyzes the data from all participating laboratories and issues a report that allows each laboratory to compare its performance against the consensus value and other participants.

Table 1: Illustrative Comparison of Proficiency Testing Schemes for 4-Epioxytetracycline

Feature	Fapas	LGC AXIO
Analyte Coverage	Includes 4-epi-Oxytetracycline, Oxytetracycline, and other tetracyclines.	Offers schemes for veterinary drug residues, including tetracyclines.
Available Matrices	Fish muscle, honey, milk, prawns, and bovine kidney.	Meat, fish, and dairy products.
Reporting	Provides comprehensive reports with z-scores for performance assessment.	Delivers detailed reports with statistical analysis of laboratory performance.
Accreditation	Accredited to ISO/IEC 17043 for proficiency testing.	Accredited to ISO/IEC 17043 for proficiency testing.

Note: The performance data in proficiency testing reports is typically confidential. The following table is a hypothetical representation of how results might be presented to allow laboratories to assess their performance.

Table 2: Hypothetical Proficiency Test Results for 4-Epioxytetracycline in Fish Muscle (µg/kg)

Laboratory ID	Reported Value	Assigned Value	z-Score	Performance
Lab 01	45.2	50.0	-0.96	Satisfactory
Lab 02	52.5	50.0	0.50	Satisfactory
Lab 03	65.8	50.0	3.16	Unsatisfactory
Lab 04	48.9	50.0	-0.22	Satisfactory
Lab 05	39.1	50.0	-2.18	Questionable

A z-score between -2 and 2 is generally considered satisfactory. Scores between 2 and 3 or -2 and -3 are questionable, and scores greater than 3 or less than -3 are unsatisfactory.

Experimental Protocols for 4-Epioxytetracycline Analysis

The accurate quantification of 4-Epioxytetracycline in complex food matrices typically involves sophisticated analytical techniques. High-Performance Liquid Chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is the most common and reliable method. Below are summaries of typical experimental protocols.

Method 1: LC-MS/MS for the Determination of Tetracyclines in Animal Tissues

This method is suitable for the simultaneous determination of oxytetracycline and its 4-epimer in various animal tissues.

1. Sample Preparation:

• Homogenize the tissue sample.

• Extract the analytes using an acidic buffer solution.

• Perform solid-phase extraction (SPE) for cleanup and concentration of the analytes.

• Reconstitute the final extract in a suitable solvent for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• Chromatographic Column: A C18 or similar reversed-phase column.

• Mobile Phase: A gradient elution using a mixture of an acidic aqueous solution (e.g., formic acid or oxalic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Mass Spectrometry: Electrospray ionization (ESI) in positive mode is typically used. Multiple Reaction Monitoring (MRM) is employed for selective and sensitive detection and quantification of the parent and product ions of 4-Epioxytetracycline.

Method 2: UHPLC-MS/MS for the Determination of Tetracyclines in Milk

This method is optimized for the analysis of tetracycline (B611298) residues in milk.

1. Sample Preparation:

• Precipitate milk proteins using an acid solution (e.g., trichloroacetic acid).

• Centrifuge the sample to separate the supernatant.

• Further, clean up the extract using solid-phase extraction.

• Evaporate the solvent and reconstitute the residue in the mobile phase.

2. UHPLC-MS/MS Conditions:

• Chromatographic Column: A sub-2-micron particle size C18 column for high-resolution separation.

• Mobile Phase: A fast gradient with acidic water and acetonitrile.

• Mass Spectrometry: Similar to the tissue method, using ESI in positive mode and MRM for detection.

Workflow and Logic of Proficiency Testing

Participation in a proficiency testing scheme follows a structured process, from registration to the final performance evaluation. This workflow is crucial for ensuring that the inter-laboratory comparison is valid and provides meaningful results for all participants.

Caption: Workflow of a typical proficiency testing scheme.

The process begins with the laboratory registering for a specific PT scheme offered by a provider. The provider then prepares and distributes a homogenous test material to all participants. Each laboratory analyzes the sample using its standard in-house methods and submits the results. The provider performs a statistical analysis of all submitted data and issues a confidential report to each participant, allowing them to assess their performance and take corrective actions if needed.

Signaling Pathway for Method Selection

The choice of an appropriate analytical method is a critical step that precedes any analysis. This decision is often guided by several factors, including regulatory requirements, the nature of the sample matrix, and the available instrumentation.

Caption: Decision pathway for selecting an analytical method.

This diagram illustrates that the initial need for analysis is influenced by regulatory limits and the type of sample. Depending on the purpose (screening or confirmation) and available equipment, a suitable method is chosen, validated, and then used for routine analysis to generate a final, reportable result.

Degradation Kinetics of Tetracyclines: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the degradation kinetics of four common tetracycline (B611298) antibiotics: tetracycline, doxycycline (B596269), minocycline (B592863), and oxytetracycline (B609801). Understanding the stability and degradation pathways of these widely used pharmaceuticals is crucial for optimizing formulation, storage, and predicting their environmental fate. This document summarizes key experimental data, outlines typical methodologies for kinetic studies, and visualizes the principal degradation mechanisms and experimental workflows.

Comparative Degradation Kinetics

The degradation of tetracyclines is influenced by several environmental factors, primarily pH, temperature, and light. Generally, the degradation process follows first-order kinetics. The stability of these compounds varies significantly, with doxycycline and minocycline often exhibiting greater stability than tetracycline and oxytetracycline under various stress conditions.

Data Summary

The following tables summarize the degradation rate constants (k) and half-lives (t½) of the four tetracyclines under different conditions as reported in the scientific literature.

Table 1: Comparison of Thermal Degradation Kinetics in Aqueous Solutions

Tetracycline	Temperature (°C)	pH	Rate Constant (k)	Half-life (t½)
Tetracycline	50	7.0	-	9.25 - 57.19 h[1]
60	7.0	-	3.29 - 21.39 h[1]
70	7.0	-	1.66 - 7.62 h[1]
Doxycycline	50	7.0	-	More stable than TC & OTC
60	7.0	-	More stable than TC & OTC
70	7.0	-	More stable than TC & OTC
Oxytetracycline	50	7.0	-	9.25 - 57.19 h[1]
60	7.0	-	3.29 - 21.39 h[1]
70	7.0	-	1.66 - 7.62 h[1]
Minocycline	50 (323 K)	0.83-5.42	Follows first-order kinetics	-
70 (343 K)	0.38-9.35	Follows first-order kinetics	-

Table 2: Comparison of Hydrolytic Degradation Kinetics at 25°C

Tetracycline	pH	Rate Constant (k)	Half-life (t½)
Tetracycline	3.0	-	Stable
7.0	-	-
10.0	-	Increased degradation rate
Doxycycline	3.0	-	Stable
7.0	-	-
10.0	-	Increased degradation rate
Oxytetracycline	3.0	-	46.36 ± 4.92 d
7.0	-	-
10.0	-	9.08 ± 4.22 d
Minocycline	3.0	0.028 min⁻¹	-
7.0	-	-
11.0	0.121 min⁻¹	-

Table 3: Comparison of Photodegradation Kinetics

Tetracycline	Light Source	Rate Constant (k)	Half-life (t½)
Tetracycline	Simulated Sunlight	-	-
Doxycycline	Simulated Sunlight	-	Slower degradation than OTC
Oxytetracycline	Simulated Sunlight	-	Faster degradation than Doxycycline
Minocycline	UV Light	0.069 min⁻¹ (with photocatalyst)	10.05 min (with photocatalyst)

Degradation Pathways

The degradation of tetracyclines primarily proceeds through epimerization and dehydration. At acidic pH, the formation of more toxic anhydrotetracyclines is a significant concern. The following diagram illustrates the general degradation pathways for tetracyclines.

General degradation pathways of tetracyclines.

Experimental Protocols

The following section outlines a generalized protocol for conducting studies on the degradation kinetics of tetracyclines. This protocol is a synthesis of methodologies reported in various studies and should be adapted based on specific experimental goals.

Objective

To determine the degradation rate constant and half-life of a tetracycline antibiotic under specific stress conditions (e.g., temperature, pH, light).

Materials and Reagents

• Tetracycline standard (Tetracycline HCl, Doxycycline Hyclate, Minocycline HCl, Oxytetracycline HCl)

• High-purity water (Milli-Q or equivalent)

• HPLC-grade acetonitrile (B52724) and methanol (B129727)

• Buffers of desired pH (e.g., phosphate (B84403), acetate)

• Acids (e.g., HCl) and bases (e.g., NaOH) for pH adjustment

• HPLC system with a UV-Vis detector

• Reversed-phase HPLC column (e.g., C18, 5 µm, 4.6 x 250 mm)

• Temperature-controlled incubator or water bath

• Photostability chamber (for photodegradation studies)

• pH meter

• Volumetric flasks, pipettes, and other standard laboratory glassware

Procedure

• Preparation of Stock and Working Solutions:

  • Prepare a stock solution of the tetracycline standard in a suitable solvent (e.g., methanol or water) at a concentration of approximately 1 mg/mL.

  • Prepare working solutions by diluting the stock solution with the appropriate buffer or medium to the desired initial concentration (e.g., 10-50 µg/mL).

• Initiation of Degradation Study:

  • Thermal Degradation: Place the working solutions in a temperature-controlled environment (e.g., incubator or water bath) set to the desired temperature.

  • Hydrolytic Degradation: Adjust the pH of the working solutions to the desired levels using appropriate acids, bases, or buffers. Maintain at a constant temperature.

  • Photodegradation: Expose the working solutions to a controlled light source in a photostability chamber. Protect control samples from light.

• Sample Collection:

  • At predetermined time intervals, withdraw aliquots of the sample solutions. The frequency of sampling should be adjusted based on the expected rate of degradation.

• Sample Analysis by HPLC:

  • Analyze the concentration of the parent tetracycline in each sample using a validated stability-indicating HPLC method. A typical HPLC method would involve:

    • Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.01 M oxalic acid or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30-40°C.

    • Detection Wavelength: Typically in the range of 254-365 nm, depending on the specific tetracycline.

  • Inject a known volume of the sample onto the HPLC column.

  • Record the peak area of the parent tetracycline.

• Data Analysis:

  • Calculate the concentration of the tetracycline at each time point using a calibration curve prepared from standard solutions.

  • Plot the natural logarithm of the concentration (ln[C]) versus time.

  • If the degradation follows first-order kinetics, the plot will be linear. The negative of the slope of this line will be the degradation rate constant (k).

  • Calculate the half-life (t½) using the equation: t½ = 0.693 / k.

Experimental Workflow

The following diagram illustrates the typical workflow for a tetracycline degradation kinetics study.

Workflow for studying tetracycline degradation kinetics.

References

• 1. Kinetics of drug decomposition. Part 74. Kinetics of degradation of minocycline in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 4-Epioxytetracycline

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the safe disposal of 4-Epioxytetracycline, a degradation product of oxytetracycline. Adherence to these protocols is critical to minimize risks and comply with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 4-Epioxytetracycline with appropriate care. This compound is considered a hazardous substance.[1] Always consult the specific Safety Data Sheet (SDS) provided by the supplier for detailed handling instructions.

Key Safety Measures:

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and face protection.[2]

• Avoid Inhalation and Contact: Do not breathe dust. Avoid contact with skin, eyes, and clothing.[1][3]

• Engineering Controls: Handle the substance in a well-ventilated area, preferably in a chemical fume hood.

• Handling: Avoid generating dust.[1] Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[2]

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste, including 4-Epioxytetracycline, is regulated by multiple federal and state agencies, primarily the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[4][5] In 2019, the EPA enacted the Subpart P rule, which provides specific management standards for hazardous waste pharmaceuticals from healthcare facilities. A key provision of this rule is the prohibition of flushing hazardous waste pharmaceuticals down the drain.[5]

Stock solutions of antibiotics are generally considered hazardous chemical waste and must be disposed of according to institutional guidelines.[6]

Regulatory Body	Key Regulation/Role	Disposal Implications for 4-Epioxytetracycline
EPA	Resource Conservation and Recovery Act (RCRA), including Subpart P	Governs the management and disposal of hazardous pharmaceutical waste. Prohibits sewering of hazardous pharmaceuticals.[4][5]
State Regulations	May have more stringent requirements than federal law	Researchers must be aware of and comply with their specific state and local regulations for hazardous waste disposal.[4]
Institutional EHS	Environment, Health, and Safety (EHS) department guidelines	Provides specific protocols and services for hazardous waste collection and disposal within the research facility.

Step-by-Step Disposal Protocol for 4-Epioxytetracycline

The following protocol outlines the recommended procedure for the disposal of 4-Epioxytetracycline from a laboratory setting.

1. Waste Identification and Segregation:

• Identify all waste streams containing 4-Epioxytetracycline, including pure compound, stock solutions, contaminated media, and contaminated labware (e.g., pipette tips, tubes, gloves).

• Segregate 4-Epioxytetracycline waste from other laboratory waste. It should be treated as hazardous chemical waste.[6]

2. Containment and Labeling:

• Solid Waste:

  • Carefully sweep up solid 4-Epioxytetracycline, avoiding dust generation, and place it in a suitable, sealed container for disposal.[2][3]

  • Contaminated items such as gloves and weighing paper should be placed in a designated, leak-proof hazardous waste container.

• Liquid Waste:

  • Collect stock solutions and other liquid waste containing 4-Epioxytetracycline in a dedicated, sealed, and leak-proof hazardous waste container.[6]

  • Do not mix with other chemical waste unless approved by your institution's EHS department.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the chemical name "4-Epioxytetracycline," and any other information required by your institution.

3. Storage:

• Store the sealed hazardous waste container in a designated, secure area, away from incompatible materials such as strong oxidizing agents and bases.[2][3]

• Follow your institution's guidelines for the temporary storage of hazardous waste.

4. Final Disposal:

• Arrange for the collection of the hazardous waste by your institution's EHS department or a licensed hazardous waste disposal company.

• The primary method for the disposal of hazardous pharmaceutical waste is incineration at a permitted facility.[5]

• Never dispose of 4-Epioxytetracycline down the drain or in the regular trash.[5][7]

Decision-Making Workflow for Disposal

The following diagram illustrates the logical steps for determining the proper disposal path for materials contaminated with 4-Epioxytetracycline.

Disposal decision workflow for 4-Epioxytetracycline.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.ca [fishersci.ca]
• 3. fishersci.com [fishersci.com]
• 4. sdmedwaste.com [sdmedwaste.com]
• 5. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 6. bitesizebio.com [bitesizebio.com]
• 7. dtsc.ca.gov [dtsc.ca.gov]

Essential Safety and Operational Guide for Handling 4-Epioxytetracycline

This document provides immediate safety, handling, and disposal protocols for 4-Epioxytetracycline, tailored for researchers, scientists, and drug development professionals. Following these procedural guidelines is critical for ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Precautions

4-Epioxytetracycline is considered a hazardous substance.[1] It is known to cause serious eye irritation and is suspected of damaging an unborn child.[2] The substance is also sensitive to light and air.[2][3] Therefore, it is imperative to handle it with care, using appropriate personal protective equipment and following all safety precautions outlined in this guide.

Personal Protective Equipment (PPE)

A comprehensive barrier between the handler and the chemical is essential. The following PPE is mandatory when handling 4-Epioxytetracycline:

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][4]

• Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[4] It is important to inspect gloves before use and to select them based on chemical compatibility and breakthrough time.[3]

• Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4] A lab coat is standard, and a long-sleeved, fluid-repellent gown should be considered where there is a risk of splashing.

• Respiratory Protection: If ventilation is inadequate or dust formation is likely, a respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed.[4]

PPE Component	Specification	Purpose
Eye Protection	Chemical safety goggles or eyeglasses compliant with OSHA 29 CFR 1910.133 or EN166	Prevents eye contact and serious irritation[2][4]
Gloves	Chemically resistant, inspected before use	Avoids direct skin contact[3][4]
Clothing	Lab coat, long-sleeved gown	Prevents skin exposure[4]
Respirator	NIOSH/MSHA-approved respirator	Prevents inhalation of dust or aerosols in low ventilation areas[3][4]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[4]

• Ensure that an eyewash station and safety shower are readily accessible.[2]

• Before handling, obtain special instructions and read all safety precautions.[2][3]

2. Handling the Compound:

• Avoid contact with eyes, skin, and clothing.[4]

• Do not eat, drink, or smoke when using this product.[3]

• Avoid the formation of dust.[2][3]

• Wash hands thoroughly after handling.[3][4]

3. Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

• The substance should be stored locked up.[2][3]

• It is light and air-sensitive; therefore, store it protected from light and under an inert atmosphere.[2][3][4] For maintaining product quality, refrigeration is recommended.[2][5] Stock solutions should be stored at -20°C for up to one month or -80°C for up to six months.[6]

4. First Aid Measures:

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][3]

• On Skin: Wash off immediately with plenty of water for at least 15 minutes. If skin irritation persists, call a physician.[2][3]

• If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[2][3]

• If Swallowed: Clean mouth with water and drink plenty of water afterward. Get medical attention if symptoms occur.[2][3]

Disposal Plan

All waste containing 4-Epioxytetracycline, including stock solutions and contaminated labware, should be treated as hazardous chemical waste.[7]

• Solid Waste: Sweep up any spills, avoiding dust generation, and place the material into a suitable, closed container for disposal.[2][3][4]

• Liquid Waste: Collect stock solutions and other liquid waste in an approved container for chemical waste.[7] Do not empty into drains.[2]

• Disposal Route: Dispose of contents and containers at an approved waste disposal plant, following all local, regional, and national hazardous waste regulations.[2][3]

Experimental Workflow for Safe Handling

Caption: Procedural flow for the safe handling of 4-Epioxytetracycline from preparation to disposal.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.ca [fishersci.ca]
• 4. 4-epioxytetracycline | CAS#:35259-39-3 | Chemsrc [chemsrc.com]
• 5. clearsynth.com [clearsynth.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. bitesizebio.com [bitesizebio.com]